BocNH-PEG2-CH2COONHS

• CAS: 1356229-07-6

Core Science & Biosynthesis

An In-depth Technical Guide to BocNH-PEG2-CH2COONHS: A Versatile Linker in Bioconjugation and Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

BocNH-PEG2-CH2COONHS, chemically known as tert-butyloxycarbonyl-amino-PEG2-carboxymethyl N-hydroxysuccinimidyl ester, is a heterobifunctional crosslinker of significant interest in the fields of bioconjugation, drug delivery, and proteomics. This molecule incorporates three key chemical motifs: a tert-butyloxycarbonyl (Boc) protected amine, a short polyethylene glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester. This unique combination of functionalities allows for the controlled and efficient covalent linkage of molecules, making it a valuable tool in the synthesis of complex biomolecular constructs such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). This guide provides a comprehensive overview of its core properties, primary functions, and detailed experimental considerations for its application.

Core Concepts and Primary Function

At its core, BocNH-PEG2-CH2COONHS is a molecular bridge designed to connect two different chemical entities. Its functionality can be dissected into its three principal components:

• Boc-Protected Amine: The tert-butyloxycarbonyl group serves as a temporary protecting group for a primary amine. This protection is crucial for preventing unwanted side reactions during multi-step syntheses. The Boc group is stable under a variety of reaction conditions but can be selectively removed under acidic conditions, such as with trifluoroacetic acid (TFA), to reveal a reactive primary amine.[1]

• PEG2 Spacer: The short diethylene glycol spacer provides several advantages. It enhances the aqueous solubility of the linker and any molecule it is attached to, which is particularly beneficial when working with hydrophobic drugs or peptides.[2] The PEG chain also provides a flexible spacer arm, which can be critical for overcoming steric hindrance and allowing conjugated molecules to interact effectively with their biological targets.

• NHS Ester: The N-hydroxysuccinimide ester is a highly reactive functional group that readily couples with primary amines to form stable amide bonds.[3] This amine-reactive functionality is the primary means by which this linker is conjugated to proteins, peptides, or other amine-containing molecules. The reaction is efficient under physiological to slightly basic pH conditions (pH 7.2-8.5).[3]

The primary function of BocNH-PEG2-CH2COONHS is to act as a heterobifunctional crosslinker, enabling the sequential and controlled conjugation of two different molecules.

Physicochemical and Characterization Data

While specific experimental data for this exact molecule is not always publicly available in a consolidated format, the following tables provide representative physicochemical properties and expected characterization data based on its chemical structure and data for closely related compounds.

Table 1: Physicochemical Properties of BocNH-PEG2-CH2COONHS and its Precursor

Property	BocNH-PEG2-CH2COOH	BocNH-PEG2-CH2COONHS
Molecular Formula	C₁₁H₂₁NO₆	C₁₅H₂₄N₂O₈
Molecular Weight	263.29 g/mol	360.36 g/mol
Appearance	Colorless to light yellow oil or solid	White to off-white solid
Solubility	Soluble in DMSO, DMF, DCM, and water	Soluble in DMSO, DMF; reacts in aqueous solutions
Storage Conditions	Store at -20°C, protected from moisture	Store at -20°C under inert gas, protected from moisture

Table 2: Representative ¹H NMR Characterization Data (400 MHz, CDCl₃)

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
-C(CH₃)₃ (Boc)	~1.44	singlet	9H
-NH- (Amide)	~5.0	broad singlet	1H
-CH₂-NH-	~3.3-3.4	multiplet	2H
PEG Backbone (-O-CH₂-CH₂-O-)	~3.64	singlet	8H
-CH₂-COO- (NHS)	~4.2	singlet	2H
NHS Ring Protons	~2.8	singlet	4H

Note: Chemical shifts are approximate and can vary depending on the solvent and other experimental conditions.

Experimental Protocols

Synthesis of BocNH-PEG2-CH2COONHS from BocNH-PEG2-CH2COOH

This protocol describes the activation of the carboxylic acid terminus of BocNH-PEG2-CH2COOH to an NHS ester.

Materials:

• Boc-NH-PEG2-CH2COOH

• N-hydroxysuccinimide (NHS)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Magnetic stirrer and stir bar

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Dissolve Boc-NH-PEG2-CH2COOH (1.0 equivalent) in anhydrous DCM or DMF under an inert atmosphere.

• Add N-hydroxysuccinimide (NHS) (1.1 equivalents) to the solution and stir until dissolved.

• Slowly add EDC (1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting material.

• Upon completion, the reaction mixture can be used directly in the next step or purified. For purification, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel.

Conjugation of BocNH-PEG2-CH2COONHS to a Primary Amine-Containing Molecule

This protocol outlines the general procedure for reacting the NHS ester with a primary amine on a target molecule (e.g., a peptide or protein).

Materials:

• BocNH-PEG2-CH2COONHS

• Amine-containing molecule

• Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS) at pH 7.4, or 0.1 M sodium bicarbonate buffer at pH 8.3)

• Anhydrous DMSO or DMF

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0, or 1 M glycine)

Procedure:

• Dissolve the amine-containing molecule in the reaction buffer to a desired concentration (typically 1-10 mg/mL).

• Immediately before use, dissolve BocNH-PEG2-CH2COONHS in a small amount of anhydrous DMSO or DMF.

• Add the desired molar excess of the BocNH-PEG2-CH2COONHS solution to the solution of the amine-containing molecule. A 10- to 20-fold molar excess of the linker is a common starting point.

• Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quench the reaction by adding the quenching solution to consume any unreacted NHS esters. Incubate for an additional 15-30 minutes.

• Purify the resulting conjugate using an appropriate method, such as size-exclusion chromatography (for proteins), dialysis, or reverse-phase HPLC (for peptides and small molecules), to remove unreacted linker and byproducts.

Boc Deprotection

This protocol describes the removal of the Boc protecting group to reveal the terminal amine.

Materials:

• Boc-protected conjugate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Scavenger (optional, e.g., triisopropylsilane)

Procedure:

• Dissolve the Boc-protected conjugate in DCM.

• Add TFA to a final concentration of 20-50% (v/v). A scavenger can be added to prevent side reactions with sensitive amino acids.

• Stir the reaction at room temperature for 30-60 minutes.

• Monitor the deprotection by LC-MS.

• Upon completion, remove the solvent and excess TFA under reduced pressure. The deprotected product can then be purified by HPLC.

Mandatory Visualizations

Synthesis of BocNH-PEG2-CH2COONHS

Caption: Synthesis of BocNH-PEG2-CH2COONHS from its carboxylic acid precursor.

General Workflow for PROTAC Synthesis

Caption: A generalized workflow for the synthesis of a PROTAC using BocNH-PEG2-CH2COONHS.

PROTAC-Mediated Protein Degradation Pathway

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Conclusion

BocNH-PEG2-CH2COONHS is a versatile and valuable tool for researchers in drug development and bioconjugation. Its heterobifunctional nature, combined with the advantageous properties of the PEG spacer, allows for the controlled and efficient synthesis of complex biomolecules. While specific quantitative data for every application must be determined empirically, the protocols and principles outlined in this guide provide a solid foundation for the successful application of this powerful crosslinker in the development of novel therapeutics and research tools.

References

• 1. benchchem.com [benchchem.com]
• 2. PEG Linkers for PROTAC Synthesis | Biopharma PEG [biochempeg.com]
• 3. advancedchemtech.com [advancedchemtech.com]

An In-depth Technical Guide to BocNH-PEG2-CH2COONHS: A Heterobifunctional Linker for Bioconjugation and Drug Development

This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of BocNH-PEG2-CH2COONHS, a heterobifunctional polyethylene glycol (PEG) linker. It is intended for researchers, scientists, and drug development professionals engaged in bioconjugation, targeted drug delivery, and the development of novel therapeutics such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).

Chemical Structure and Properties

BocNH-PEG2-CH2COONHS, with the chemical name t-Boc-N-amido-PEG2-CH2CO2-NHS ester, is a versatile crosslinking reagent. It features two distinct functional groups at either end of a short, hydrophilic diethylene glycol spacer. The N-hydroxysuccinimide (NHS) ester provides reactivity towards primary amines, while the tert-butyloxycarbonyl (Boc)-protected amine allows for subsequent deprotection and further functionalization.

The key structural features include:

• Boc-Protected Amine: This group provides a stable, protected amine that can be deprotected under mild acidic conditions to reveal a primary amine for subsequent conjugation steps.

• PEG2 Spacer: The short polyethylene glycol (PEG) spacer, consisting of two ethylene glycol units, enhances the hydrophilicity and solubility of the molecule and its conjugates in aqueous media.[1]

• NHS Ester: This amine-reactive group efficiently forms stable amide bonds with primary amines on proteins, peptides, small molecules, or surfaces at neutral to slightly basic pH.[2][3]

The chemical structure of BocNH-PEG2-CH2COONHS is as follows:

(Image of the chemical structure of BocNH-PEG2-CH2COONHS should be generated here if possible, but as a text-based AI, I will describe it: A tert-butoxycarbonyl group is attached to a nitrogen atom, which is connected to a two-unit polyethylene glycol chain. The other end of the PEG chain is connected to an acetic acid group, which has been activated as an N-hydroxysuccinimide ester.)

Physicochemical Properties

Quantitative physicochemical data for this specific linker is not extensively published. However, the properties can be inferred from data on the precursor molecule and general characteristics of similar short-chain PEG-NHS esters.

Property	Value	Source(s)
Chemical Name	t-Boc-N-amido-PEG2-CH2CO2-NHS ester	[1]
CAS Number	911102-04-0	[1]
Molecular Formula	C15H24N2O8	[1]
Molecular Weight	360.4 g/mol	[1]
Appearance	Typically a white to off-white solid or viscous liquid	[4]
Solubility	Soluble in common organic solvents (DMSO, DMF, Dichloromethane).[2][3] The PEG spacer enhances solubility in aqueous buffers.[1]	[1][2][3]
Storage Conditions	Store at -20°C, desiccated.[1][2] Equilibrate to room temperature before opening to prevent moisture condensation.[2]	[1][2]
Stability	The NHS ester is moisture-sensitive and readily hydrolyzes in aqueous solutions, especially at higher pH.[2][4] Stock solutions should be prepared fresh and not stored.[2]	[2][4]

Experimental Protocols

The following are detailed protocols for the use of BocNH-PEG2-CH2COONHS in bioconjugation applications.

Protocol for Conjugation to a Primary Amine-Containing Molecule

This protocol describes the general procedure for reacting the NHS ester of BocNH-PEG2-CH2COONHS with a primary amine on a protein or a small molecule.

Materials:

• BocNH-PEG2-CH2COONHS

• Amine-containing molecule (e.g., protein, peptide, or small molecule ligand)

• Anhydrous, amine-free dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: 0.1 M phosphate buffer with 0.15 M NaCl, pH 7.2-8.5. (Note: Avoid amine-containing buffers like Tris or glycine).[2]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M glycine.[5]

• Purification system (e.g., dialysis cassettes, size-exclusion chromatography column, or preparative HPLC).

Procedure:

• Preparation of the Amine-Containing Molecule:

  • Dissolve the protein or peptide in the Reaction Buffer at a concentration of 1-10 mg/mL.[5]

  • If the molecule is a small organic compound, dissolve it in an appropriate anhydrous solvent (e.g., DMF, DCM, DMSO).[3]

  • If the starting buffer contains primary amines, perform a buffer exchange into the Reaction Buffer.[2]

• Preparation of BocNH-PEG2-CH2COONHS Solution:

  • Equilibrate the vial of BocNH-PEG2-CH2COONHS to room temperature before opening.[2]

  • Immediately before use, prepare a stock solution (e.g., 10 mM) by dissolving the required amount in anhydrous DMSO or DMF.[2] Do not store the stock solution.[2]

• Conjugation Reaction:

  • Add a 10- to 50-fold molar excess of the BocNH-PEG2-CH2COONHS stock solution to the solution of the amine-containing molecule.[4] The optimal molar ratio may need to be determined empirically.[6]

  • Ensure the final concentration of the organic solvent (DMSO or DMF) does not exceed 10% of the total reaction volume.[2]

  • Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2-4 hours.[2][5] The reaction can be monitored by LC-MS or TLC for small molecules.[3]

• Quenching the Reaction:

  • Stop the reaction by adding the Quenching Buffer to a final concentration of 20-50 mM.[5]

  • Incubate for an additional 15-30 minutes at room temperature to hydrolyze any unreacted NHS ester.

• Purification of the Conjugate:

  • Remove excess, unreacted linker and byproducts by dialysis, size-exclusion chromatography (for proteins), or preparative HPLC (for small molecules).[2][5]

• Storage:

  • Store the purified conjugate under conditions optimal for the non-conjugated molecule.

Protocol for Boc Group Deprotection

This protocol describes the removal of the Boc protecting group to expose the primary amine for further conjugation.

Materials:

• Boc-protected conjugate

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Nitrogen or argon source

• Saturated sodium bicarbonate solution (for neutralization if required)

Procedure:

• Reaction Setup:

  • Dissolve the Boc-protected conjugate in anhydrous DCM.

  • Under an inert atmosphere (nitrogen or argon), cool the solution to 0°C using an ice bath.

• Deprotection:

  • Add TFA to the solution. A common concentration is 20-50% TFA in DCM (v/v).[7]

  • Allow the reaction to warm to room temperature and stir for 1-2 hours.[7] The progress can be monitored by TLC or LC-MS.

• Work-up:

  • Remove the DCM and excess TFA by rotary evaporation. To ensure complete removal of TFA, the residue can be co-evaporated with DCM or another suitable solvent multiple times.[8]

  • The resulting product will be the TFA salt of the amine.

  • If the free amine is required, the residue can be carefully neutralized with a base, such as saturated sodium bicarbonate solution, and extracted with an organic solvent.[8]

• Purification and Storage:

  • The crude product can often be used in the next step without further purification.[8] If necessary, it can be purified by chromatography.

  • Store the deprotected amine under inert gas at -20°C.

Visualizing Workflows and Reactions

Graphviz diagrams are provided below to illustrate the chemical logic and experimental workflows involving BocNH-PEG2-CH2COONHS.

NHS Ester Conjugation Reaction

Caption: Reaction of BocNH-PEG2-CH2COONHS with a primary amine.

Workflow for PROTAC Synthesis

Caption: Sequential workflow for PROTAC synthesis.

Applications

BocNH-PEG2-CH2COONHS is a valuable tool in several areas of biomedical research and drug development:

• PROTACs: As illustrated in the workflow above, this linker is ideal for the stepwise construction of PROTACs.[9] The PEG element can improve the solubility and cell permeability of the final PROTAC molecule.[10]

• Antibody-Drug Conjugates (ADCs): The linker can be used to attach cytotoxic drugs to antibodies. The NHS ester reacts with lysine residues on the antibody, and after Boc deprotection, the exposed amine can be conjugated to a drug molecule.

• Peptide and Protein Modification: The hydrophilicity of the PEG spacer can be imparted to peptides and proteins to improve their pharmacokinetic properties.[]

• Surface Functionalization: The linker can be used to immobilize proteins or other biomolecules onto surfaces that have been functionalized with primary amines.

• Small Molecule Synthesis: It serves as a building block for creating more complex molecules where a hydrophilic spacer and orthogonal functional groups are required.[3]

References

• 1. t-Boc-N-amido-PEG2-CH2CO2-NHS ester, 911102-04-0 | BroadPharm [broadpharm.com]
• 2. broadpharm.com [broadpharm.com]
• 3. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 4. NHS-PEG-NHS [nanocs.net]
• 5. benchchem.com [benchchem.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. Boc Deprotection - TFA [commonorganicchemistry.com]
• 8. rsc.org [rsc.org]
• 9. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Synthesis and Characterization of BocNH-PEG2-CH2COONHS: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of BocNH-PEG2-CH2COONHS, a heterobifunctional crosslinker pivotal in bioconjugation and drug delivery systems. This molecule incorporates a Boc-protected amine, a flexible diethylene glycol (PEG2) spacer, and a reactive N-hydroxysuccinimide (NHS) ester. The PEG spacer enhances solubility and reduces immunogenicity of the conjugate, while the NHS ester facilitates covalent attachment to primary amines on biomolecules, and the Boc group provides a protecting group for orthogonal deprotection and further modification.[1][][3][]

Molecular and Physical Properties

A summary of the key quantitative data for the precursor and the final product is presented below for easy reference.

Property	BocNH-PEG2-CH2COOH (Precursor)	BocNH-PEG2-CH2COONHS (Final Product)
Molecular Formula	C₁₂H₂₃NO₆[1]	C₁₆H₂₆N₂O₈
Molecular Weight	277.31 g/mol [1]	374.39 g/mol
Purity (Typical)	≥95%[1]	>95% (Post-purification)
Appearance	White to off-white solid or oil	White to off-white solid
Solubility	Soluble in DMF, DMSO, and chlorinated solvents	Soluble in DMF, DMSO, and other polar aprotic solvents
Storage Conditions	-20°C, under inert atmosphere[1]	-20°C, desiccated, under inert atmosphere

Synthesis Pathway

The synthesis of BocNH-PEG2-CH2COONHS is a two-step process. The first step involves the synthesis of the carboxylic acid precursor, BocNH-PEG2-CH2COOH. The second, and focal, step is the activation of the carboxylic acid group to an NHS ester.

Caption: Synthetic pathway of BocNH-PEG2-CH2COONHS.

Experimental Protocols

Synthesis of BocNH-PEG2-CH2COONHS

This protocol details the conversion of the carboxylic acid precursor to the active NHS ester.

Materials:

• BocNH-PEG2-CH2COOH

• N-Hydroxysuccinimide (NHS)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC-HCl)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (optional, as a base)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve BocNH-PEG2-CH2COOH (1 equivalent) in anhydrous DCM or DMF.

• Addition of Reagents: To the solution, add N-Hydroxysuccinimide (NHS) (1.1-1.5 equivalents) and stir until fully dissolved.

• Initiation of Reaction: Cool the reaction mixture to 0°C in an ice bath. Add EDC-HCl (1.1-1.5 equivalents) portion-wise to the stirred solution. If desired, a non-nucleophilic base like TEA or DIPEA (1-2 equivalents) can be added to neutralize the hydrochloride salt of EDC.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove unreacted NHS and acidic byproducts) and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure BocNH-PEG2-CH2COONHS.

References

• 1. Boc-NH-PEG2-COOH, CAS NO.1365655-91-9 - Biopharma PEG [biochempeg.com]
• 3. t-Boc-N-amido-PEG1-NHS ester, 1260092-55-4 | BroadPharm [broadpharm.com]

A Technical Guide to BocNH-PEG2-CH2COONHS: A Heterobifunctional Linker for Bioconjugation and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the heterobifunctional linker, BocNH-PEG2-CH2COONHS. This linker, featuring a Boc-protected amine and an N-hydroxysuccinimide (NHS) ester, is a valuable tool in bioconjugation, drug delivery, and the development of novel therapeutics such as Proteolysis Targeting Chimeras (PROTACs). This guide will cover its physicochemical properties, synthesis, and detailed experimental protocols for its application.

Physicochemical Properties

BocNH-PEG2-CH2COONHS is the NHS ester derivative of Boc-NH-PEG2-CH2COOH. The key properties of both the parent acid and its activated ester are summarized below for reference.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Boc-NH-PEG2-CH2COOH	108466-89-3	C₁₁H₂₁NO₆	263.29
BocNH-PEG2-CH2COONHS	Not Available	C₁₅H₂₄N₂O₈	360.36 (Calculated)

Synthesis of BocNH-PEG2-CH2COONHS

The synthesis of BocNH-PEG2-CH2COONHS involves the activation of the carboxylic acid group of its precursor, Boc-NH-PEG2-CH2COOH, using a coupling agent to form the reactive NHS ester. A common and effective method utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS).[1]

General Experimental Protocol for NHS Ester Synthesis

• Dissolution: Dissolve Boc-NH-PEG2-CH2COOH in an appropriate anhydrous organic solvent, such as dichloromethane (DCM) or dimethylformamide (DMF).

• Addition of NHS: Add a slight molar excess (typically 1.1 to 1.5 equivalents) of N-hydroxysuccinimide (NHS) to the solution.

• Activation with EDC: Slowly add a molar equivalent of EDC to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature for several hours to overnight. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is typically washed with aqueous solutions to remove the urea byproduct and unreacted starting materials. The organic layer is then dried and the solvent is removed under reduced pressure. The resulting crude product can be purified by column chromatography to yield the pure BocNH-PEG2-CH2COONHS.

The reaction mechanism involves the formation of a highly reactive O-acylisourea intermediate from the reaction of the carboxylic acid with EDC.[1] This intermediate is then attacked by the hydroxyl group of NHS to form the more stable NHS ester, releasing a soluble urea derivative.[1]

Synthesis of BocNH-PEG2-CH2COONHS.

Applications in Bioconjugation: Protein Labeling

The primary application of BocNH-PEG2-CH2COONHS is the covalent modification of biomolecules, particularly the labeling of proteins. The NHS ester group reacts specifically with primary amines, such as the N-terminus of a polypeptide chain and the side chain of lysine residues, to form a stable amide bond.

Experimental Protocol for Protein Labeling

This protocol is a general guideline and may require optimization for specific proteins.

• Protein Preparation: Dissolve the protein to be labeled in an amine-free buffer at a pH of 7.2-8.5. A common choice is phosphate-buffered saline (PBS).

• Linker Preparation: Immediately before use, dissolve BocNH-PEG2-CH2COONHS in a water-miscible organic solvent like DMSO or DMF.

• Labeling Reaction: Add a 10- to 50-fold molar excess of the dissolved linker to the protein solution. The optimal ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours at 4°C with gentle stirring.

• Quenching (Optional): The reaction can be stopped by adding a quenching buffer, such as Tris-HCl, to a final concentration of 20-50 mM, which will react with any excess NHS ester.

• Purification: Remove unreacted linker and byproducts by size-exclusion chromatography, dialysis, or spin filtration.

Workflow for Protein Labeling.

Boc Group Deprotection

The Boc (tert-butoxycarbonyl) protecting group on the amine can be removed under acidic conditions to reveal a primary amine. This newly exposed amine can then be used for subsequent conjugation or modification steps.

Deprotection Protocol

• Dissolution: Dissolve the Boc-protected conjugate in a suitable solvent.

• Acid Treatment: Add a strong acid such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[2][3]

• Reaction: The reaction is typically fast and occurs at room temperature.

• Removal of Acid: The acid is removed under a stream of nitrogen or by lyophilization.

Application in Drug Development: PROTACs

BocNH-PEG2-CH2COONHS and similar PEG linkers are integral components in the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that induce the degradation of specific target proteins by hijacking the cell's ubiquitin-proteasome system.[4]

A PROTAC molecule consists of three parts: a ligand that binds to the target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two ligands.[5] The linker's length and composition are critical for the formation of a stable ternary complex between the POI and the E3 ligase, which is necessary for the ubiquitination and subsequent degradation of the POI by the proteasome.[4][5]

The Boc-protected amine of BocNH-PEG2-CH2COONHS allows for a modular synthesis approach. The NHS ester end can be reacted with one of the ligands, and after deprotection of the Boc group, the newly formed amine can be coupled to the second ligand, completing the PROTAC synthesis.

PROTAC Mechanism of Action.

References

• 1. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. Amine Protection / Deprotection [fishersci.co.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Proteolysis targeting chimera - Wikipedia [en.wikipedia.org]
• 5. PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Use of Boc-NH-PEG2-CH2COONHS: A Technical Guide to Solubility and Stability

For Immediate Release

This technical guide provides an in-depth analysis of the solubility and stability of Boc-NH-PEG2-CH2COONHS, a heterobifunctional PROTAC linker used in drug development and bioconjugation. Aimed at researchers, scientists, and professionals in the field, this document synthesizes critical data to ensure the effective handling, storage, and application of this reagent. Understanding the interplay between solvent choice and compound stability is paramount for successful conjugation, and this guide offers both established knowledge and detailed protocols for empirical validation.

Core Concepts: Structure and Functionality

Boc-NH-PEG2-CH2COONHS is comprised of three key components: a tert-butyloxycarbonyl (Boc) protected amine, a short polyethylene glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester. The Boc group provides a stable, acid-labile protecting group for the primary amine.[1][2][3] The hydrophilic PEG spacer enhances the solubility of the molecule, particularly in aqueous environments, which can be beneficial when conjugating to poorly soluble compounds.[4][5] The NHS ester is a highly reactive group that readily forms stable amide bonds with primary amines on target molecules, such as the lysine residues on proteins.[6]

Solubility Profile

Solvent	Qualitative Solubility	Suitability for Stock Solutions	Key Considerations
Dimethyl Sulfoxide (DMSO)	High	Recommended (for immediate use)	Must be anhydrous. Hygroscopic nature can introduce water, leading to hydrolysis.[7][8]
Dimethylformamide (DMF)	High	Recommended (for immediate use)	Must be anhydrous and amine-free to prevent degradation of the NHS ester.[9]
Dichloromethane (DCM)	Soluble	Not Recommended	Less polar; may be suitable for specific small molecule conjugations.
Acetonitrile (ACN)	Soluble	Not Recommended	Often used in HPLC; less common as a primary reaction solvent for this type of linker.
Aqueous Buffers (e.g., PBS)	Soluble (but unstable)	Not Recommended	Rapid hydrolysis of the NHS ester occurs, especially at neutral to basic pH.[6][]

Table 1. Summary of the solubility of Boc-NH-PEG2-CH2COONHS in various solvents.

Stability Profile: A Tale of Two Ends

The stability of Boc-NH-PEG2-CH2COONHS is a dual consideration, governed by the distinct chemical properties of the Boc protecting group and the NHS ester.

Boc Group Stability

The Boc protecting group is robust under basic and nucleophilic conditions, making it compatible with the amine-coupling reaction conditions of the NHS ester.[1] Its primary lability is to acid. Cleavage is typically achieved with strong acids like trifluoroacetic acid (TFA).[2] While generally stable for the duration of a typical conjugation reaction, prolonged exposure to even mild acidic conditions (e.g., 0.1% TFA in HPLC solvents) can lead to gradual deprotection, a factor to consider during purification and analysis.[11]

NHS Ester Stability: The Critical Factor

The NHS ester is the most sensitive functional group in the molecule. Its reactivity with amines is in direct competition with its hydrolysis by water. This hydrolysis is a significant concern and is accelerated by increasing pH.[6][]

• In Aqueous Solution : The half-life of NHS esters can be on the order of hours at pH 7, but this drops to mere minutes at pH 8.6.[6] For this reason, preparing aqueous stock solutions is strongly discouraged.

• In Organic Solvents : The primary strategy to mitigate hydrolysis is to dissolve the compound in a high-quality, anhydrous organic solvent like DMSO or DMF immediately before use.[8][9] Even in these solvents, ambient humidity can introduce sufficient moisture to cause degradation over time. Therefore, the preparation of stock solutions for long-term storage is not recommended.[9]

Functional Group	Condition	Stability	Notes
Boc-Amine	Strong Acid (e.g., TFA)	Labile	Standard condition for deprotection.[2]
Base, Nucleophiles	Stable	Compatible with most conjugation conditions.[1]
Neutral pH	Stable	Stable under typical reaction and storage conditions.
NHS Ester	Anhydrous Organic Solvents (DMSO, DMF)	Moderately Stable	Best practice for dissolution. Hydrolysis can still occur due to trace moisture.[8]
Aqueous Buffer (pH 7.0, 4°C)	Low	Half-life of several hours.[6]
Aqueous Buffer (pH 8.5, 25°C)	Very Low	Half-life can be a few minutes.[6][12]
Buffers with primary amines (e.g., Tris)	Unstable / Reactive	The buffer will compete with the target molecule for reaction.[6]

Table 2. Summary of the chemical stability of the functional groups of Boc-NH-PEG2-CH2COONHS.

Visualization of Experimental Workflow

The following diagram outlines the recommended workflow for handling and using Boc-NH-PEG2-CH2COONHS to maximize efficacy and minimize degradation.

Caption: Recommended workflow for handling Boc-NH-PEG2-CH2COONHS.

Experimental Protocols

Given the absence of specific quantitative data for this compound, the following protocols are provided for researchers to determine precise solubility and stability parameters in their solvent system of choice.

Protocol 1: Quantitative Solubility Determination

This protocol allows for the determination of the saturation solubility of Boc-NH-PEG2-CH2COONHS.

Materials:

• Boc-NH-PEG2-CH2COONHS

• Anhydrous solvent of interest (e.g., DMSO, DMF)

• Vortex mixer

• Analytical balance

• Microcentrifuge

• HPLC system with a UV detector

Procedure:

• Prepare a Saturated Solution:

  • Add an excess amount of Boc-NH-PEG2-CH2COONHS (e.g., 20 mg) to a pre-weighed microcentrifuge tube.

  • Add a defined volume of the anhydrous solvent (e.g., 200 µL).

  • Vortex vigorously for 2-3 minutes.

  • Equilibrate the mixture at a constant temperature (e.g., 25°C) for at least 1 hour, with intermittent vortexing, to ensure saturation.

• Isolate the Supernatant:

  • Centrifuge the tube at high speed (e.g., 14,000 x g) for 10 minutes to pellet the undissolved solid.

  • Carefully transfer a known volume of the clear supernatant (e.g., 100 µL) to a new, pre-weighed tube.

• Determine Concentration:

  • Gravimetric Method: Evaporate the solvent from the supernatant under a stream of nitrogen or in a vacuum concentrator. Weigh the tube containing the dried residue. The mass of the solute divided by the volume of the supernatant taken gives the solubility (e.g., in mg/mL).

  • HPLC Method: Prepare a series of standards of known concentrations. Dilute the supernatant and inject it onto an HPLC system. Determine the concentration by comparing the peak area to the standard curve. This method is more sensitive and can be used if smaller volumes are handled.

Protocol 2: Stability Assessment by Monitoring NHS Ester Hydrolysis via HPLC

This protocol monitors the degradation of the parent compound and the appearance of the hydrolyzed carboxylic acid product over time.

Materials:

• Boc-NH-PEG2-CH2COONHS

• Anhydrous solvent of interest (e.g., DMSO)

• HPLC system with a UV detector (e.g., monitoring at 215 nm and 260 nm)

• Reversed-phase C18 HPLC column

• Mobile phase (e.g., a gradient of acetonitrile and water with 0.1% TFA)

Procedure:

• Prepare the Solution:

  • Dissolve a known amount of Boc-NH-PEG2-CH2COONHS in the chosen anhydrous solvent to a specific concentration (e.g., 10 mg/mL).

  • Note: It is crucial to use a freshly opened bottle of high-purity anhydrous solvent.

• Time-Course Analysis:

  • Immediately after preparation (t=0), inject an aliquot of the solution onto the HPLC system.

  • Store the stock solution at room temperature in a sealed vial.

  • Inject subsequent aliquots at defined time points (e.g., 1, 2, 4, 8, 24 hours).

• Data Analysis:

  • For each time point, integrate the peak area of the parent Boc-NH-PEG2-CH2COONHS compound and any new peaks that appear. The primary degradation product will be the corresponding carboxylic acid (Boc-NH-PEG2-CH2COOH).

  • The N-hydroxysuccinimide byproduct can also be monitored; it has a characteristic UV absorbance around 260 nm.[8][13]

  • Plot the percentage of the remaining parent compound against time to determine its stability profile and calculate its half-life in the chosen solvent under the tested conditions.

Caption: Logical workflow for assessing the stability of Boc-NH-PEG2-CH2COONHS.

By adhering to the principles and protocols outlined in this guide, researchers can confidently utilize Boc-NH-PEG2-CH2COONHS, ensuring the integrity of their starting materials and the success of their conjugation experiments.

References

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Boc-NH-PEG2-COOH, CAS NO.1365655-91-9 - Biopharma PEG [biochempeg.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. interchim.fr [interchim.fr]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. d-nb.info [d-nb.info]

The Versatility of BocNH-PEG2-CH2COONHS: A Technical Guide to its Core Biomedical Applications

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development professionals on the pivotal role of the heterobifunctional linker, BocNH-PEG2-CH2COONHS, in advancing biomedical research. This document outlines its key applications, provides detailed experimental protocols, and presents quantitative data to support its use in bioconjugation, drug delivery, and nanoparticle functionalization.

The landscape of modern therapeutics is increasingly shaped by the precision and targeted action of complex biomolecular constructs. At the heart of these innovations lies the sophisticated chemistry of linker molecules, which bridge the gap between different functional moieties to create novel therapeutic and diagnostic agents. Among these, BocNH-PEG2-CH2COONHS has emerged as a versatile and valuable tool. Its unique structure, featuring a Boc-protected amine, a short polyethylene glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester, offers a powerful combination of attributes for biomedical research. The Boc-protected amine allows for controlled, stepwise conjugation, while the hydrophilic PEG spacer enhances solubility and reduces immunogenicity of the resulting conjugates.[1][2] The NHS ester provides a highly efficient means of coupling the linker to primary amines on biomolecules, forming stable amide bonds.[][4][5]

This technical guide delves into the core applications of BocNH-PEG2-CH2COONHS, providing a detailed overview of its use in the synthesis of Antibody-Drug Conjugates (ADCs), Proteolysis Targeting Chimeras (PROTACs), and the functionalization of nanoparticles for targeted drug delivery and imaging.

Core Applications and Strategic Advantages

The heterobifunctional nature of BocNH-PEG2-CH2COONHS makes it an ideal candidate for a wide range of bioconjugation strategies. The key applications are summarized below:

Application Area	Key Advantage of BocNH-PEG2-CH2COONHS	Relevant Therapeutic/Diagnostic Field
Antibody-Drug Conjugates (ADCs)	Enables precise attachment of cytotoxic payloads to monoclonal antibodies. The PEG spacer improves the solubility and pharmacokinetic profile of the ADC.[6]	Oncology
PROTACs	Acts as a flexible linker to connect a target protein-binding ligand and an E3 ligase-recruiting ligand, facilitating targeted protein degradation.[7]	Oncology, Neurodegenerative Diseases, Immunology
Nanoparticle Functionalization	Allows for the covalent attachment of targeting ligands (e.g., antibodies, peptides) to the surface of nanoparticles, enhancing their specificity and cellular uptake.[8]	Drug Delivery, Medical Imaging, Diagnostics
Peptide Modification	Used as a side chain in the synthesis of modified peptides, such as the GLP-1 receptor agonist Semaglutide, to improve their therapeutic properties.[1]	Metabolic Diseases (e.g., Diabetes)
Bioconjugation & Surface Modification	Provides a versatile platform for crosslinking biomolecules and modifying surfaces for various research and diagnostic purposes.	Basic Research, Immunoassays, Biosensors

Experimental Protocols

The successful implementation of BocNH-PEG2-CH2COONHS in biomedical research hinges on robust and well-defined experimental protocols. The following sections provide detailed methodologies for the key steps involved in its application.

NHS Ester Activation of Boc-NH-PEG2-CH2COOH

This protocol describes the conversion of the terminal carboxylic acid of Boc-NH-PEG2-CH2COOH to a more reactive NHS ester, creating BocNH-PEG2-CH2COONHS.

Materials:

• Boc-NH-PEG2-CH2COOH

• N-Hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Argon or Nitrogen atmosphere

Procedure:

• Dissolve Boc-NH-PEG2-CH2COOH (1 equivalent) and NHS (1.1 equivalents) in anhydrous DCM or DMF under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add DCC or EDC (1.1 equivalents) to the solution with stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct (if DCC is used).

• The resulting solution containing BocNH-PEG2-CH2COONHS can be used directly in the next step or purified by column chromatography.

Conjugation of BocNH-PEG2-CH2COONHS to a Primary Amine-Containing Biomolecule (e.g., Antibody)

This protocol outlines the general procedure for labeling a biomolecule with the activated linker.

Materials:

• BocNH-PEG2-CH2COONHS solution (from Protocol 1)

• Biomolecule (e.g., antibody) in an amine-free buffer (e.g., Phosphate-Buffered Saline, PBS) at pH 7.2-8.5

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

• To the biomolecule solution, add the BocNH-PEG2-CH2COONHS solution at a desired molar excess (typically 5-20 fold).

• Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4 °C with gentle agitation.

• Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM.

• Incubate for an additional 30 minutes to ensure all unreacted NHS ester is hydrolyzed.

• Purify the resulting conjugate using an appropriate method to remove unreacted linker and byproducts.

Boc Deprotection to Expose the Terminal Amine

This protocol describes the removal of the Boc protecting group to reveal a primary amine for subsequent conjugation steps.

Materials:

• Boc-protected PEG-conjugate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Triisopropylsilane (TIS) (as a scavenger, optional)

Procedure:

• Dissolve the Boc-protected conjugate in DCM.

• Add TFA to a final concentration of 20-50% (v/v). TIS can be added (2-5%) to scavenge carbocations.

• Stir the reaction at room temperature for 30-60 minutes.

• Monitor the deprotection by LC-MS.

• Upon completion, remove the TFA and DCM under reduced pressure.

• The resulting deprotected conjugate (as a TFA salt) can be used directly or after neutralization.

Quantitative Data Summary

The efficiency of conjugation and the properties of the resulting conjugates are critical parameters in the development of therapeutics and diagnostics. The following table summarizes representative quantitative data, although specific values will vary depending on the biomolecule and reaction conditions.

Parameter	Typical Range	Analytical Method	Reference
NHS Ester Conjugation Efficiency	70-95%	HPLC, UV-Vis Spectroscopy	Generic protocols
Drug-to-Antibody Ratio (DAR) for ADCs	2-8	Hydrophobic Interaction Chromatography (HIC), Mass Spectrometry	Generic ADC literature
Nanoparticle Loading Capacity	Varies widely based on nanoparticle size and composition	Thermogravimetric Analysis (TGA), UV-Vis Spectroscopy	Generic nanoparticle literature
Boc Deprotection Yield	>95%	LC-MS, NMR	[9]

Visualizing Workflows and Pathways

To further elucidate the role of BocNH-PEG2-CH2COONHS in biomedical research, the following diagrams, generated using Graphviz, illustrate key experimental workflows and conceptual pathways.

Caption: General workflow for the activation and conjugation of BocNH-PEG2-CH2COONHS.

Caption: Conceptual pathway for PROTAC synthesis and its mechanism of action.

References

• 1. Boc-NH-PEG2-CH2COOH,108466-89-3, Semaglutide Intermediate - Biopharma PEG [biochempeg.com]
• 2. purepeg.com [purepeg.com]
• 4. broadpharm.com [broadpharm.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Boc-NH-PEG2-CH2COOH | Carboxylic Acids | Ambeed.com [ambeed.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Surface functionalization of nanoparticles for nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

The Strategic Role of the Boc Protecting Group in PEG Linkers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of bioconjugation and drug delivery, the strategic use of protecting groups is paramount for the successful synthesis of complex biomolecules. Among these, the tert-butyloxycarbonyl (Boc) group stands out as a cornerstone for the protection of amine functionalities, particularly within polyethylene glycol (PEG) linkers. PEG linkers are widely employed to enhance the solubility, stability, and pharmacokinetic profiles of therapeutic agents.[1][2][3] The integration of the Boc protecting group into PEG linkers provides a robust and versatile tool for medicinal chemists and drug developers, enabling precise control over synthetic pathways.

This technical guide provides a comprehensive overview of the role of the Boc protecting group in PEG linkers, detailing its chemical properties, applications in advanced drug development, and standardized experimental protocols for its implementation.

Core Principles of Boc Protection in PEG Linkers

The primary function of the Boc group is to reversibly render a primary or secondary amine non-nucleophilic.[4][5] This is achieved by converting the amine into a carbamate, which is stable under a wide range of reaction conditions, including basic and nucleophilic environments.[6][7][8] The key characteristic of the Boc group is its lability under acidic conditions, which allows for its clean removal to regenerate the free amine for subsequent conjugation steps.[9][10][11]

This acid-lability is fundamental to the utility of Boc-protected PEG linkers in multi-step synthetic strategies, such as those required for the construction of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).[6][12] Heterobifunctional PEG linkers, featuring a Boc-protected amine at one terminus and a distinct reactive group (e.g., NHS ester, maleimide, alkyne) at the other, are instrumental in these complex syntheses, allowing for the sequential and controlled assembly of the final bioconjugate.[6]

Data Presentation: Quantitative Analysis of Boc Protection and Deprotection

The efficiency of both the introduction and removal of the Boc group is critical for the overall yield and purity of the final product. The following tables summarize key quantitative data related to these processes.

Reaction	Reagent(s)	Base	Solvent	Temperature	Time	Typical Yield	Reference(s)
Boc Protection	Di-tert-butyl dicarbonate ((Boc)₂O)	DIPEA	DCM	Room Temp.	3-12 h	>90%	[6]
Boc Deprotection	Trifluoroacetic acid (TFA)	-	DCM	0°C to Room Temp.	1-2 h	>95%	[6][13]
Boc Deprotection	4M HCl in Dioxane	-	Dioxane	Room Temp.	1-4 h	>95%	[13]

Table 1: Representative Reaction Conditions for Boc Protection and Deprotection of Amino-PEG Linkers. This table provides an overview of common reagents, solvents, and reaction parameters for the addition and removal of the Boc protecting group, with typical yields.

Acidic Reagent	Concentration	Solvent	Time (min)	Purity of Deprotected Product (HPLC)	Reference(s)
TFA	20%	DCM	60	Incomplete	[13]
TFA	50%	DCM	60	>95%	[6]
HCl	4M	Dioxane	60	>95%	[13]

Table 2: Comparative Analysis of Acidic Conditions for Boc Deprotection. This table illustrates the effect of different acidic reagents and reaction times on the purity of the deprotected product, as determined by HPLC analysis.

Protecting Group	Cleavage Condition	Stability	Common Applications	Reference(s)
Boc	Strong Acid (e.g., TFA, HCl)	Stable to bases and nucleophiles	Solid-phase peptide synthesis (Boc/Bzl strategy), PROTACs, ADCs	[6]
Fmoc	Base (e.g., Piperidine)	Stable to acids	Solid-phase peptide synthesis (Fmoc/tBu strategy)	[6]

Table 3: Comparison of Boc and Fmoc Protecting Groups. This table highlights the key differences in cleavage conditions and stability between two of the most common amine protecting groups used in bioconjugation and peptide synthesis.

Experimental Protocols

Detailed and optimized experimental protocols are crucial for reproducible results in the synthesis and application of Boc-protected PEG linkers.

Protocol for Boc Protection of an Amino-PEG Linker

This protocol describes a general procedure for the protection of a terminal amine group on a PEG linker using di-tert-butyl dicarbonate ((Boc)₂O).[6]

Materials:

• Amino-PEG linker

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Diisopropylethylamine (DIPEA) or other non-nucleophilic base

• Anhydrous Dichloromethane (DCM)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Nitrogen or argon supply (optional)

Procedure:

• Dissolve the amino-PEG linker in anhydrous DCM in a round-bottom flask.

• Add DIPEA (typically 2-3 equivalents relative to the amine).

• Add (Boc)₂O (typically 1.1-1.5 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 3-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[6]

• Upon completion, wash the reaction mixture with a mild aqueous acid (e.g., 1M HCl), followed by saturated aqueous sodium bicarbonate, and finally brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the Boc-protected PEG linker.

• Characterize the product by NMR and MS to confirm its identity and purity.

Protocol for Boc Deprotection of a PEG Linker

This protocol outlines the removal of the Boc protecting group using trifluoroacetic acid (TFA) to yield the free amine.[6][13]

Materials:

• Boc-protected PEG linker

• Trifluoroacetic acid (TFA)

• Anhydrous Dichloromethane (DCM)

• Triisopropylsilane (TIS) (optional scavenger)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Rotary evaporator

Procedure:

• Dissolve the Boc-protected PEG linker in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add TFA to the desired final concentration (e.g., 20-50% v/v). If the substrate is sensitive to cationic side reactions, add a scavenger like TIS (2.5-5% v/v).[13]

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed (typically 1-2 hours).[13]

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA. Co-evaporation with toluene can help remove residual TFA.[13]

• The resulting TFA salt of the deprotected amine can often be used directly in the next step. For neutralization, dissolve the residue in a suitable organic solvent and wash with a saturated aqueous solution of sodium bicarbonate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the free amine.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Boc protection and deprotection on a PEG linker.

Caption: General workflow for sequential bioconjugation.

Caption: Troubleshooting decision tree for Boc deprotection.

References

• 1. purepeg.com [purepeg.com]
• 2. chempep.com [chempep.com]
• 3. PEG Linkers & Applications Highlight | Biopharma PEG [biochempeg.com]
• 4. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 5. Protective Groups [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. ɑ-Amino-ω-Boc Amino PEG [rapp-polymere.com]
• 8. researchgate.net [researchgate.net]
• 9. Boc-PEG, Boc amine PEG linker, PEG Reagents | AxisPharm [axispharm.com]
• 10. Boc-PEG, PEG linker, PEG reagent | BroadPharm [broadpharm.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. benchchem.com [benchchem.com]

The Core Function of NHS Esters in Bioconjugation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

N-hydroxysuccinimide (NHS) esters are a cornerstone of bioconjugation chemistry, enabling the covalent attachment of molecules to proteins, antibodies, oligonucleotides, and other biomolecules with high efficiency and specificity.[1] This technical guide provides an in-depth exploration of the function and application of NHS esters in bioconjugation, complete with quantitative data, detailed experimental protocols, and visual diagrams to facilitate a comprehensive understanding for researchers, scientists, and drug development professionals.

The Chemistry of NHS Ester Bioconjugation

At its core, NHS ester chemistry is a robust method for forming stable amide bonds between a molecule of interest and a primary amine on a biomolecule.[] NHS esters are highly reactive towards nucleophilic primary amines, such as the ε-amino group of lysine residues and the N-terminus of polypeptides.[]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The deprotonated primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a tetrahedral intermediate which then collapses, releasing the N-hydroxysuccinimide leaving group and forming a stable, covalent amide bond.[]

Reaction Mechanism

The fundamental reaction of an NHS ester with a primary amine is depicted below.

Caption: Reaction of an NHS ester with a primary amine to form a stable amide bond.

Competing Reaction: Hydrolysis

A critical consideration in NHS ester chemistry is the competing hydrolysis reaction, where the NHS ester reacts with water, rendering it inactive for conjugation. The rate of hydrolysis is highly dependent on pH, increasing significantly at higher pH values.[3] Therefore, optimizing the reaction conditions to favor aminolysis over hydrolysis is crucial for achieving high conjugation efficiency.

Quantitative Data for NHS Ester Reactions

The efficiency and outcome of an NHS ester bioconjugation reaction are governed by several quantitative parameters. The following tables summarize key data to aid in experimental design and optimization.

Stability of NHS Esters: Half-life vs. pH

The stability of NHS esters in aqueous solutions is a critical factor, with the rate of hydrolysis increasing with pH.[3]

pH	Temperature (°C)	Half-life
7.0	0	4 - 5 hours[3]
8.0	4	1 hour[4]
8.6	4	10 minutes[3]

Note: Half-life can vary based on the specific NHS ester compound, buffer composition, and temperature.

Recommended Reaction Conditions

Optimizing reaction parameters is key to maximizing conjugation yield.

Parameter	Recommended Range	Rationale
pH	7.2 - 8.5 (Optimal: 8.3-8.5)[5][6]	Balances amine reactivity (deprotonated state) and NHS ester stability (minimizing hydrolysis). At lower pH, the amine is protonated and non-nucleophilic.[6]
Temperature	4°C to Room Temperature (~25°C)[7]	Lower temperatures can help to minimize hydrolysis, especially for longer reaction times.[6]
Reaction Time	0.5 - 4 hours (up to overnight at 4°C)[3]	Sufficient time for the reaction to proceed to completion. Optimization may be required based on the specific biomolecule and NHS ester.
Molar Excess of NHS Ester	5 - 20 fold	Ensures a sufficient concentration of the labeling reagent to drive the reaction to completion, compensating for any hydrolysis.[5]
Protein Concentration	1 - 10 mg/mL[5]	Higher protein concentrations can improve labeling efficiency.[1]

Experimental Protocols

The following are detailed protocols for the bioconjugation of proteins (specifically antibodies) and oligonucleotides using NHS esters.

Protocol for Antibody Labeling with an NHS Ester

This protocol provides a general procedure for labeling IgG antibodies with a fluorescent dye or other molecule functionalized with an NHS ester.

Materials:

• IgG antibody to be labeled (free of amine-containing stabilizers like Tris or glycine)

• NHS ester labeling reagent

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[5]

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5[5]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 (optional)[6]

• Purification column (e.g., Sephadex G-25 desalting column)[8]

• Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris), it must be exchanged into an amine-free buffer like PBS. This can be done by dialysis or using a desalting column.

  • Adjust the antibody concentration to 2-5 mg/mL in the Reaction Buffer.[1]

• NHS Ester Stock Solution Preparation:

  • Allow the NHS ester reagent vial to equilibrate to room temperature before opening to prevent moisture condensation.[9]

  • Immediately before use, dissolve the NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[8]

• Labeling Reaction:

  • Calculate the required volume of the NHS ester stock solution to achieve the desired molar excess (typically 10-20 fold molar excess for antibodies).

  • While gently vortexing the antibody solution, add the NHS ester stock solution dropwise.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight, protected from light.[]

• Quenching the Reaction (Optional):

  • To stop the reaction, add the Quenching Buffer to a final concentration of 50-100 mM.[6]

  • Incubate for 15-30 minutes at room temperature.

• Purification of the Conjugate:

  • Separate the labeled antibody from unreacted NHS ester and byproducts using a desalting column equilibrated with PBS.[8]

  • Collect the fractions containing the purified antibody conjugate.

• Characterization:

  • Determine the protein concentration and the degree of labeling (DOL) of the conjugate using UV-Vis spectrophotometry.

Protocol for Oligonucleotide Labeling with an NHS Ester

This protocol outlines the labeling of an amine-modified oligonucleotide.

Materials:

• Amine-modified oligonucleotide

• NHS ester labeling reagent

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[10]

• Conjugation Buffer: 0.1 M sodium bicarbonate, pH 8.5[10]

• Desalting column (e.g., Glen Gel-Pak™) or ethanol precipitation reagents[10]

Procedure:

• Oligonucleotide Preparation:

  • Dissolve the amine-modified oligonucleotide in the Conjugation Buffer to a suitable concentration (e.g., for a 0.2 µmole synthesis, dissolve in 500 µL).[10]

• NHS Ester Stock Solution Preparation:

  • Equilibrate the NHS ester reagent to room temperature before opening.

  • Dissolve the NHS ester in a small volume of anhydrous DMSO or DMF (e.g., 5-10 equivalents in 25 µL).[10]

• Labeling Reaction:

  • Add the NHS ester solution to the oligonucleotide solution.

  • Agitate the mixture and incubate at room temperature for 1-2 hours.[10]

• Purification of the Conjugate:

  • Purify the labeled oligonucleotide from excess NHS ester and salts using a desalting column or by ethanol precipitation.[10] For ethanol precipitation, add 3 volumes of cold ethanol and a salt (e.g., sodium acetate) to precipitate the oligonucleotide.

Experimental Workflow and Troubleshooting

A systematic approach to NHS ester bioconjugation is essential for reproducible results. The following diagrams illustrate a typical experimental workflow and a troubleshooting guide.

General Experimental Workflow

Caption: A typical experimental workflow for NHS ester bioconjugation.

Troubleshooting Low Labeling Efficiency

Low labeling efficiency is a common challenge. The following logical workflow can help diagnose and resolve the issue.

Caption: A logical workflow for troubleshooting low labeling efficiency in NHS ester reactions.

Applications in Research and Drug Development

The versatility of NHS ester chemistry has led to its widespread adoption in numerous applications:

• Fluorescent Labeling: Attaching fluorescent dyes to antibodies and proteins for use in immunoassays, flow cytometry, and microscopy.[5]

• Antibody-Drug Conjugates (ADCs): Linking potent cytotoxic drugs to monoclonal antibodies for targeted cancer therapy.[]

• Biomolecule Immobilization: Covalently attaching proteins or peptides to surfaces for applications in biosensors and microarrays.[]

• PEGylation: Modifying therapeutic proteins with polyethylene glycol (PEG) to improve their pharmacokinetic properties.

• Crosslinking: Using bifunctional NHS esters to study protein-protein interactions.[3]

References

• 1. biotium.com [biotium.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. benchchem.com [benchchem.com]
• 7. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. NHS ester protocol for labeling proteins [abberior.rocks]
• 9. broadpharm.com [broadpharm.com]
• 10. glenresearch.com [glenresearch.com]

The Pivotal Role of the PEG2 Spacer in BocNH-PEG2-CH2COONHS: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The heterobifunctional linker, BocNH-PEG2-CH2COONHS, is a critical tool in modern bioconjugation, enabling the precise linkage of molecules to create advanced therapeutics such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs). At the heart of this linker is the short, hydrophilic diethylene glycol (PEG2) spacer. Far from being a simple passive connector, this two-unit polyethylene glycol chain imparts crucial physicochemical properties that significantly influence the efficacy, stability, and pharmacokinetic profile of the final conjugate. This in-depth technical guide elucidates the multifaceted importance of the PEG2 spacer, supported by quantitative data, detailed experimental protocols, and visual representations of key processes.

Core Principles: The Impact of the PEG2 Spacer

The defining feature of the PEG2 spacer in BocNH-PEG2-CH2COONHS is its hydrophilicity, conferred by the repeating ethylene glycol units. This characteristic is fundamental in addressing a common challenge in drug development: the poor aqueous solubility of many potent small molecule drugs and other therapeutic moieties.[1] By incorporating a PEG spacer, even a short one, the overall hydrophilicity of the resulting conjugate is increased, which can lead to improved formulation stability and bioavailability.[1]

Beyond solubility, the PEG2 spacer offers a balance of flexibility and defined length. This is critical in applications like PROTACs, where the linker must orient two distinct ligands—one for a target protein and one for an E3 ubiquitin ligase—to facilitate the formation of a stable and productive ternary complex for target protein degradation.[2][3] An inappropriate linker length can lead to steric hindrance or an inability to achieve the optimal conformation for ubiquitination.[2]

Data Presentation: Quantitative Impact of PEG Spacers

The length and composition of a linker are critical determinants of a bioconjugate's properties. While direct comparative data for BocNH-PEG2-CH2COONHS is often embedded within broader studies, the following tables summarize findings on how PEG linker length, including short PEG chains, affects key parameters like cell permeability and degradation efficiency in PROTACs.

Table 1: Effect of PEG Linker Length on PROTAC Permeability

PROTAC Series	Linker Composition	Permeability (Pe, 10-6 cm/s)	Reference
MZ Series	2-unit PEG	0.6	[4]
MZ Series	3-unit PEG	0.03	[4]
AT Series	1-unit PEG	0.005	[4]
AT Series	2-unit PEG	0.0025	[4]

This data illustrates that in some PROTAC series, shorter PEG linkers can lead to higher cell permeability.

Table 2: Influence of Linker Length on PROTAC-Mediated Protein Degradation

PROTAC Target	E3 Ligase Ligand	Linker Length (PEG units)	Degradation Potency (DC50)	Dmax (%)	Reference
BRD4	CRBN	0	< 0.5 µM	> 90	[5]
BRD4	CRBN	1-2	> 5 µM	Not Specified	[5]
BRD4	CRBN	4-5	< 0.5 µM	> 90	[5]
ERα	CRBN	12 atoms	Not Specified	Potent	[6]
ERα	CRBN	16 atoms	More Potent than 12-atom	More Potent	[6]

These findings highlight that the optimal PEG linker length for degradation is target- and system-dependent, and is not always linear. A specific length, which can be as short as a PEG2 spacer, is often required to achieve maximal efficacy.

Experimental Protocols

The use of BocNH-PEG2-CH2COONHS in bioconjugation is a multi-step process. The following protocols provide a detailed methodology for the key steps: deprotection of the Boc group and conjugation via the NHS ester.

Protocol 1: Boc Deprotection of the PEG2 Linker

This procedure outlines the removal of the tert-butyloxycarbonyl (Boc) protecting group to expose the primary amine for subsequent conjugation.

Materials:

• BocNH-PEG2-CH2COOH (or a conjugate thereof)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Triisopropylsilane (TIS) (optional scavenger)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Rotary evaporator

Procedure:

• Dissolve the Boc-protected PEG2-containing molecule in anhydrous DCM in a round-bottom flask to a concentration of 0.1-0.2 M.

• Cool the solution to 0°C in an ice bath.

• Slowly add TFA to the solution to a final concentration of 20-50% (v/v). If the substrate contains acid-sensitive groups, a lower concentration of TFA should be used.

• If carbocation-sensitive residues (e.g., tryptophan, methionine) are present in the substrate, add a scavenger such as TIS (2.5-5% v/v).

• Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 1-2 hours).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

• To remove residual TFA, co-evaporate the residue with toluene (3x).

• The resulting TFA salt of the deprotected amine can often be used directly in the next step. For neutralization, dissolve the residue in a suitable organic solvent and wash with a saturated aqueous solution of sodium bicarbonate.

Protocol 2: NHS Ester-Mediated Conjugation to a Primary Amine

This protocol describes the conjugation of the NHS ester-activated carboxyl group of the PEG2 linker to a primary amine-containing molecule (e.g., a protein, peptide, or small molecule).

Materials:

• Amine-containing molecule

• BocNH-PEG2-CH2COONHS

• Amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting column or dialysis equipment for purification

Procedure:

• Prepare the amine-containing molecule in an amine-free buffer such as PBS at a suitable concentration (e.g., 1-10 mg/mL for proteins).

• Immediately before use, dissolve the BocNH-PEG2-CH2COONHS linker in anhydrous DMF or DMSO to prepare a stock solution (e.g., 10 mM).

• Add a 10- to 50-fold molar excess of the dissolved PEG-NHS ester to the solution of the amine-containing molecule. The optimal molar ratio should be determined empirically.

• Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C for 2 hours. The reaction can be gently mixed during incubation.

• Monitor the conjugation reaction by an appropriate method, such as SDS-PAGE for proteins or LC-MS for small molecules.

• Once the desired level of conjugation is achieved, remove the unreacted PEG-NHS ester and byproducts by desalting column chromatography or dialysis.

• The resulting conjugate can be characterized by methods such as MALDI-TOF mass spectrometry, HPLC, and functional assays.

Mandatory Visualizations

PROTAC Mechanism of Action

Caption: Mechanism of PROTAC-mediated protein degradation.

Experimental Workflow for PROTAC Synthesis using BocNH-PEG2-CH2COONHS

Caption: General workflow for synthesizing a PROTAC using a Boc-protected PEG-NHS linker.

References

• 1. PEGylation of Small Molecule Drugs | Biopharma PEG [biochempeg.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]

An In-depth Technical Guide to BocNH-PEG2-CH2COONHS for Protein Modification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of BocNH-PEG2-CH2COONHS, a heterobifunctional crosslinker, for beginners in the field of protein modification. We will delve into its chemical properties, mechanism of action, and applications, with a focus on practical experimental protocols and data interpretation.

Introduction to BocNH-PEG2-CH2COONHS

BocNH-PEG2-CH2COONHS is a versatile tool in bioconjugation, the process of chemically linking two molecules to form a single hybrid. It belongs to the family of PEGylated (Polyethylene Glycol) crosslinkers, which are widely used to improve the properties of therapeutic proteins and other biomolecules.

The structure of BocNH-PEG2-CH2COONHS consists of three key components:

• A Boc-protected amine group (BocNH-): The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines. It is stable under many reaction conditions but can be easily removed under acidic conditions to reveal a reactive primary amine. This allows for a sequential and controlled conjugation strategy.

• A short PEG spacer (-PEG2-): The two-unit polyethylene glycol spacer is hydrophilic, meaning it improves the water solubility of the molecule and the resulting protein conjugate. This can be crucial for preventing aggregation and improving the pharmacokinetic properties of the modified protein. The PEG spacer also provides flexibility and reduces steric hindrance.

• An N-Hydroxysuccinimide ester (-COONHS): This is a highly reactive group that readily couples with primary amines (such as the side chain of lysine residues or the N-terminus of a protein) to form a stable amide bond.

These features make BocNH-PEG2-CH2COONHS an ideal reagent for a variety of protein modification applications, including the development of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).[1][]

Mechanism of Action

The protein modification process using BocNH-PEG2-CH2COONHS involves two main steps:

• Amine Coupling: The NHS ester end of the molecule reacts with primary amines on the protein surface. This reaction is most efficient at a slightly alkaline pH (7.2-8.5), where the amine groups are deprotonated and thus more nucleophilic.[3][4] The reaction results in the formation of a stable amide bond, covalently attaching the linker to the protein.

• Boc Deprotection: The Boc group can then be removed by treatment with a mild acid, such as trifluoroacetic acid (TFA), to expose the terminal amine of the PEG linker.[5][6] This newly exposed amine is then available for conjugation to another molecule of interest, such as a drug, a fluorescent dye, or another protein.

This two-step process provides a high degree of control over the conjugation reaction, allowing for the precise assembly of complex biomolecular conjugates.

Applications in Protein Modification

The unique properties of BocNH-PEG2-CH2COONHS make it suitable for a wide range of applications in research and drug development.

• Antibody-Drug Conjugates (ADCs): ADCs are a class of targeted therapies that use a monoclonal antibody to deliver a potent cytotoxic drug specifically to cancer cells.[7][8][9] BocNH-PEG2-CH2COONHS can be used as a linker to attach the drug to the antibody. The PEG spacer can improve the solubility and stability of the ADC, while the cleavable linker can be designed to release the drug only after the ADC has been internalized by the target cell.[10]

• PROTACs: PROTACs are small molecules that induce the degradation of specific proteins by hijacking the cell's own protein disposal machinery.[11][12] BocNH-PEG2-CH2COONHS can be used to link the protein-binding ligand to the E3 ligase-binding ligand, the two key components of a PROTAC molecule.

• PEGylation: PEGylation is the process of attaching PEG chains to a protein to improve its pharmacokinetic and pharmacodynamic properties.[13][14][15] BocNH-PEG2-CH2COONHS can be used to introduce a short PEG chain onto a protein, which can then be further extended or functionalized.

• Bioconjugation and Labeling: The bifunctional nature of this linker allows for the attachment of a wide variety of molecules to proteins, including fluorescent dyes for imaging, biotin for affinity purification, and other proteins to create fusion proteins.[16]

Experimental Protocols

This section provides a general protocol for the modification of a protein with BocNH-PEG2-CH2COONHS. The specific conditions may need to be optimized for your particular protein and application.

Materials

• Protein of interest in an amine-free buffer (e.g., Phosphate Buffered Saline, PBS)

• BocNH-PEG2-CH2COONHS

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.0-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine

• Deprotection Solution: 20-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

• Desalting column or dialysis cassette for purification

Step-by-Step Procedure

Step 1: Protein Preparation

• Ensure your protein solution is free of any amine-containing buffers or stabilizers (e.g., Tris, glycine, ammonium salts). If necessary, perform a buffer exchange into PBS or a similar amine-free buffer.

• Adjust the protein concentration to 1-10 mg/mL in the reaction buffer.

Step 2: NHS Ester Reaction

• Immediately before use, dissolve the BocNH-PEG2-CH2COONHS in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

• Add a 5- to 20-fold molar excess of the dissolved linker to the protein solution. The optimal molar ratio should be determined empirically for each protein.

• Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.

Step 3: Quenching and Purification

• (Optional) Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM and incubate for 30 minutes at room temperature. This will consume any unreacted NHS esters.

• Remove the excess, unreacted linker and byproducts by gel filtration (desalting column) or dialysis.

Step 4: Boc Deprotection

• Lyophilize the purified, Boc-protected protein conjugate to dryness.

• Resuspend the dried conjugate in the deprotection solution (TFA in DCM).

• Incubate for 30-60 minutes at room temperature.

• Remove the TFA and DCM under a stream of nitrogen or by rotary evaporation.

• Resuspend the deprotected protein in the desired buffer.

Step 5: Characterization

• Confirm the successful modification and deprotection using techniques such as SDS-PAGE, mass spectrometry, and/or HPLC.

• Quantify the degree of labeling (the average number of linkers per protein) using methods like MALDI-TOF mass spectrometry or by co-opting a quantifiable secondary reaction with the newly exposed amine.

Diagram of Experimental Workflow

A logical workflow for protein modification using BocNH-PEG2-CH2COONHS.

Quantitative Data and Considerations

Parameter	Condition	Effect on Reaction	Reference
pH	7.0	Slower reaction, longer NHS ester half-life (4-5 hours at 0°C)	[4]
8.0	Faster reaction, shorter NHS ester half-life (~1 hour at RT)
8.5	Very fast reaction, very short NHS ester half-life (~20 minutes at RT)
> 9.0	Rapid hydrolysis of NHS ester, reduced labeling efficiency
Temperature	4°C	Slower reaction rate, longer NHS ester stability	[4]
Room Temp (20-25°C)	Faster reaction rate, shorter NHS ester stability	[3]
Molar Excess of Linker	5-20 fold	Generally sufficient for good labeling efficiency
>20 fold	May lead to over-labeling and protein precipitation
Protein Concentration	1-10 mg/mL	Optimal for efficient labeling
< 1 mg/mL	Lower labeling efficiency due to competing hydrolysis	[3]

The amide bond formed between the NHS ester and the protein's amine is highly stable, with a half-life of approximately 7 years in water, ensuring a permanent modification under physiological conditions.

Troubleshooting

Common issues encountered during protein modification with NHS esters and their potential solutions are outlined below.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Labeling	- Presence of amine-containing buffers (Tris, glycine).- NHS ester has hydrolyzed.- Insufficient molar excess of the linker.- Protein has no accessible primary amines.	- Perform buffer exchange into an amine-free buffer.- Prepare fresh NHS ester solution immediately before use.- Increase the molar excess of the linker.- Confirm the presence and accessibility of lysine residues or the N-terminus.
Protein Precipitation	- Over-labeling of the protein.- Change in protein pI and solubility.- Use of a hydrophobic linker.	- Reduce the molar excess of the linker.- Perform the reaction at a lower temperature.- The PEG spacer in BocNH-PEG2-CH2COONHS helps to mitigate this issue.
High Background in Assays	- Non-specific binding of the modified protein.- Aggregation of the modified protein.	- Optimize blocking and washing steps in your assay.- The hydrophilic PEG linker helps to reduce non-specific binding.- Purify the conjugate thoroughly to remove aggregates.

A logical approach to troubleshooting low labeling efficiency is presented in the following diagram:

A troubleshooting workflow for low protein labeling efficiency.

Conclusion

BocNH-PEG2-CH2COONHS is a powerful and versatile reagent for the controlled modification of proteins. Its heterobifunctional nature, combined with the beneficial properties of the PEG spacer, makes it an excellent choice for a wide range of applications, from basic research to the development of novel therapeutics. By understanding the principles of NHS ester chemistry and by carefully optimizing the reaction conditions, researchers can successfully employ this linker to create well-defined and functional protein conjugates. This guide provides a solid foundation for beginners to start using BocNH-PEG2-CH2COONHS in their protein modification workflows.

References

• 1. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. genscript.com [genscript.com]
• 5. Amine Protection / Deprotection [fishersci.co.uk]
• 6. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ポリエチレングリコール(PEG)とタンパク質のPEG化 | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. chempep.com [chempep.com]
• 10. researchgate.net [researchgate.net]
• 11. NHS ester protocol for labeling proteins [abberior.rocks]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. lumiprobe.com [lumiprobe.com]

Protocols & Analytical Methods

Application Notes and Protocols for Amine Conjugation of BocNH-PEG2-CH2COONHS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the conjugation of BocNH-PEG2-CH2COONHS, a heterobifunctional PEG linker, to a primary amine-containing molecule. This procedure is broadly applicable for the PEGylation of small molecules, peptides, and proteins, a critical process in drug development for improving solubility, stability, and pharmacokinetic profiles.

The N-hydroxysuccinimide (NHS) ester end of the linker reacts efficiently with primary amines at neutral to slightly basic pH to form a stable amide bond. The Boc-protected amine on the other end can be deprotected under acidic conditions for subsequent modifications.

Key Reaction Parameters and Considerations

Successful conjugation of BocNH-PEG2-CH2COONHS to a primary amine is dependent on several key factors, which are summarized in the table below. Careful control of these parameters is crucial for achieving high reaction efficiency and yield.

Parameter	Recommendation	Rationale
pH	7.2 - 8.5	Facilitates the deprotonation of the primary amine, enhancing its nucleophilicity for reaction with the NHS ester.
Buffer Composition	Amine-free buffers (e.g., PBS, Borate, HEPES)	Buffers containing primary amines, such as Tris or glycine, will compete with the target molecule for reaction with the NHS ester.
Solvent	Anhydrous DMSO or DMF for stock solution	BocNH-PEG2-CH2COONHS is moisture-sensitive and the NHS ester can readily hydrolyze. The final concentration of the organic solvent in the reaction mixture should ideally not exceed 10%.
Reagent Preparation	Dissolve BocNH-PEG2-CH2COONHS immediately before use	To prevent hydrolysis of the reactive NHS ester, it is recommended not to prepare stock solutions for storage.
Molar Ratio	1:1 to 2:1 (NHS-PEG:Amine) for small molecules; up to 20-fold molar excess for proteins	The optimal ratio depends on the concentration and reactivity of the amine-containing molecule. A higher excess may be needed for dilute protein solutions.
Temperature	Room temperature or 4°C (on ice)	Lower temperatures can help to minimize hydrolysis of the NHS ester and are often preferred for sensitive proteins.
Reaction Time	30 minutes to 24 hours	The reaction time is dependent on the specific reactants and conditions. The progress can be monitored by techniques like LC-MS or TLC.

Experimental Workflow

The overall workflow for the conjugation of BocNH-PEG2-CH2COONHS to a primary amine involves several key stages, from reagent preparation to the final purification and analysis of the conjugate.

Caption: Experimental workflow for the conjugation of BocNH-PEG2-CH2COONHS to a primary amine.

Detailed Experimental Protocols

Two distinct protocols are provided below: one for the conjugation to small molecules in an organic solvent and another for the conjugation to proteins in an aqueous buffer system.

Protocol 1: Conjugation to a Small Molecule in Organic Solvent

This protocol is suitable for primary amine-containing small molecules that are soluble in organic solvents.

Materials:

• BocNH-PEG2-CH2COONHS

• Amine-containing small molecule

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

• Reaction vessel (e.g., round-bottom flask)

• Stirring apparatus

• Thin-layer chromatography (TLC) or Liquid chromatography-mass spectrometry (LC-MS) for monitoring

Procedure:

• Preparation of Amine Solution: In a reaction vessel, dissolve the amine-containing small molecule in an appropriate volume of anhydrous DMF or DMSO.

• Addition of Reagents: While stirring, add the base (e.g., TEA or DIPEA) to the amine solution. Subsequently, add BocNH-PEG2-CH2COONHS. A 1:1 to 2:1 molar ratio of the PEG linker to the amine is typically used.

• Reaction Incubation: Allow the reaction to proceed at room temperature with continuous stirring for 3 to 24 hours. The optimal reaction time will depend on the reactivity of the specific amine.

• Monitoring the Reaction: The progress of the reaction can be monitored by TLC or LC-MS to determine the consumption of the starting materials and the formation of the product.

• Purification: Once the reaction is complete, the final product can be isolated using standard organic synthesis purification techniques, such as column chromatography.

Protocol 2: Conjugation to a Protein in Aqueous Buffer

This protocol is designed for the PEGylation of proteins, such as antibodies or enzymes, in an aqueous environment.

Materials:

• BocNH-PEG2-CH2COONHS

• Protein with primary amine groups (e.g., lysine residues)

• Amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Purification system (e.g., dialysis cassettes or size-exclusion chromatography (SEC) column)

Procedure:

• Buffer Exchange (if necessary): If the protein is in a buffer containing primary amines, it must be exchanged into an amine-free buffer such as PBS. This can be achieved by dialysis or using a desalting column.

• Preparation of Protein Solution: Prepare a 1-10 mg/mL solution of the protein in the amine-free buffer.

• Preparation of PEG-NHS Ester Solution: Immediately before use, prepare a 10 mM solution of BocNH-PEG2-CH2COONHS in anhydrous DMSO or DMF. It is crucial to allow the vial of the PEG reagent to equilibrate to room temperature before opening to prevent moisture condensation.

• Conjugation Reaction: Add a calculated molar excess (typically 20-fold for antibodies) of the BocNH-PEG2-CH2COONHS solution to the protein solution with gentle stirring. Ensure the final volume of the organic solvent does not exceed 10% of the total reaction volume.

• Incubation: Incubate the reaction at room temperature for 30-60 minutes or on ice for 2 hours. The optimal conditions may vary depending on the protein.

• Quenching the Reaction (Optional but Recommended): To stop the reaction, add a quenching buffer to a final concentration of 50 mM. This will react with any unreacted NHS ester. Incubate for an additional 15-30 minutes.

• Purification: Remove unreacted BocNH-PEG2-CH2COONHS and byproducts by dialysis or size-exclusion chromatography.

• Characterization: The extent of PEGylation can be analyzed by methods such as SDS-PAGE, which will show an increase in the molecular weight of the PEGylated protein compared to the unmodified protein.

Signaling Pathway Diagram (Illustrative)

While this protocol does not directly involve a signaling pathway, the resulting PEGylated molecule, for instance, a PEGylated antibody-drug conjugate (ADC), can be designed to interact with specific cellular pathways. The following diagram illustrates a hypothetical mechanism of action for such a conjugate.

**Caption

Application Notes and Protocols: A Step-by-Step Guide for Boc Deprotection of PEGylated Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed protocols for the successful removal of the tert-butyloxycarbonyl (Boc) protecting group from polyethylene glycol (PEG)ylated compounds. The Boc group is a crucial tool in bioconjugation and drug delivery, serving as a temporary shield for amine functionalities on PEG linkers.[1] Its acid-labile nature allows for controlled deprotection, revealing a reactive amine for subsequent conjugation or modification.[1][2]

Introduction to Boc Deprotection

The deprotection of a Boc-protected amine is an acid-catalyzed hydrolysis reaction that yields the free amine, carbon dioxide, and tert-butanol.[2][3] The choice of acid, solvent, and reaction conditions is critical to ensure complete and efficient deprotection while minimizing potential side reactions, especially when dealing with sensitive functional groups on the PEGylated molecule.[4][5] Trifluoroacetic acid (TFA) is the most common reagent for this purpose, typically used in a solution with a suitable organic solvent like dichloromethane (DCM).[1][2][4][6]

Quantitative Data Summary

The efficiency of Boc deprotection is influenced by several factors, including the concentration of the acid, reaction time, and temperature. The following table summarizes common reaction conditions and their effects on the deprotection process.

Reagent	Concentration	Solvent	Temperature (°C)	Time (hours)	Typical Purity (%)	Notes
Trifluoroacetic Acid (TFA)	20-50% (v/v)	Dichloromethane (DCM)	0 to Room Temp	1 - 2	>95	A common and effective method.[1][4] Cooling the reaction initially can help control reactivity.
Trifluoroacetic Acid (TFA)	50% (v/v)	Dichloromethane (DCM)	Room Temp	0.5 - 1	>95	A slightly faster deprotection compared to lower TFA concentrations.[7]
Hydrochloric Acid (HCl)	4M	1,4-Dioxane	Room Temp	1 - 4	>95	A strong acid system that can be an alternative to TFA.[4]
Trifluoroacetic Acid (TFA)	95%	Water	Room Temp	1 - 4	Variable	Often used for cleavage from solid-phase resins and simultaneous deprotection.[8]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the Boc deprotection of a PEGylated compound using trifluoroacetic acid (TFA) in dichloromethane (DCM).

Materials:

• Boc-protected PEGylated compound

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Triisopropylsilane (TIS) (optional, as a scavenger)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate or magnesium sulfate

• Toluene (for co-evaporation)

Procedure:

• Dissolution: Dissolve the Boc-protected PEGylated compound in anhydrous DCM in a round-bottom flask to a concentration of 0.1-0.2 M.[4]

• Cooling: Cool the solution to 0°C using an ice bath. This helps to control the initial exothermic reaction.[4]

• Acid Addition: Slowly add TFA to the cooled solution to the desired final concentration (e.g., 20-50% v/v).[4] If the substrate is sensitive to cationic side reactions, consider adding a scavenger like triisopropylsilane (TIS) (2.5-5% v/v).[4]

• Reaction: Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature.[1][4]

• Monitoring: Monitor the progress of the reaction using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is completely consumed (typically 1-2 hours).[1][4]

• Work-up and Removal of Excess Acid:

  • Concentration: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.[1][4]

  • Co-evaporation: To remove residual TFA, add toluene to the residue and evaporate under reduced pressure. Repeat this step 2-3 times.[4]

• Neutralization (Optional): If the resulting TFA salt of the deprotected amine is not suitable for the next step, it can be neutralized.

  • Dissolve the residue in a suitable organic solvent.

  • Wash the organic solution with a saturated aqueous solution of sodium bicarbonate to neutralize the TFA salt.[4]

  • Separate the organic layer.

• Drying and Isolation:

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[4]

  • Filter the solution to remove the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the deprotected PEGylated compound.

• Characterization: Characterize the final product using techniques such as NMR and MS to confirm its identity and purity.[1]

Visualizing the Process

To better understand the experimental workflow and the underlying chemical transformation, the following diagrams are provided.

Caption: Experimental workflow for Boc deprotection of PEGylated compounds.

Caption: Reaction mechanism of acid-catalyzed Boc deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Amine Protection / Deprotection [fishersci.co.uk]
• 7. chempep.com [chempep.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]

Application Notes and Protocols for Using BocNH-PEG2-CH2COONHS in PROTAC Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) are revolutionary heterobifunctional molecules designed to eliminate specific disease-causing proteins by hijacking the cell's natural ubiquitin-proteasome system.[1][2][3] These molecules consist of three key components: a ligand that binds to a target protein of interest (POI), a second ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[1][4]

The linker is a critical determinant of a PROTAC's efficacy, influencing its physicochemical properties, cell permeability, and ability to facilitate a productive ternary complex between the POI and the E3 ligase.[5][6] Polyethylene glycol (PEG) linkers are widely used in PROTAC design due to their hydrophilicity, biocompatibility, and the ease with which their length can be modified to optimize degradation activity.[1][7][8]

This document provides detailed application notes and protocols for the use of BocNH-PEG2-CH2COONHS , a versatile bifunctional linker for the modular synthesis of PROTACs. This linker features a tert-butyloxycarbonyl (Boc)-protected amine and an N-hydroxysuccinimide (NHS) ester, enabling a controlled, stepwise assembly of the final PROTAC molecule.

Caption: General mechanism of action for a PROTAC.

Application Notes: Properties and Synthetic Strategy

2.1 Properties of BocNH-PEG2-CH2COONHS

This linker is designed for a sequential and efficient PROTAC synthesis. Its key features are:

• NHS Ester Group : A highly reactive group that readily forms stable amide bonds with primary or secondary amines on a target ligand (either for the POI or E3 ligase) under mild conditions.

• PEG2 Spacer : A short, hydrophilic polyethylene glycol spacer that can improve the solubility and pharmacokinetic properties of the resulting PROTAC.[5]

• Boc-Protected Amine : A stable protecting group for the terminal amine.[9] This allows for the selective reaction of the NHS ester first. The Boc group can be efficiently removed under acidic conditions to reveal the free amine for the subsequent coupling reaction.[9][10]

Table 1: Properties of BocNH-PEG2-CH2COONHS Linker

Feature	Description	Role in PROTAC Synthesis
Chemical Name	tert-butyl (2-(2-(2,5-dioxopyrrolidin-1-yloxy)-2-oxoethoxy)ethyl)carbamate	Bifunctional linker for PROTAC assembly
Functional Group 1	N-Hydroxysuccinimide (NHS) Ester	Reacts with an amine on the first ligand.
Functional Group 2	Boc-protected Amine	Masked amine for subsequent reaction after deprotection.
Spacer	2-unit Polyethylene Glycol (PEG)	Enhances solubility and provides optimal spacing.[7]
Reactivity	NHS ester reacts with primary amines. Boc group is acid-labile.	Enables sequential, directional synthesis.

2.2 General Synthetic Strategy

The use of BocNH-PEG2-CH2COONHS enables a modular "two-step" conjugation approach after the initial ligand synthesis. This strategy avoids the formation of undesired homodimers and simplifies purification.[11]

• Step 1: First Coupling Reaction : An amine-containing ligand (Ligand-NH2) is reacted with the NHS ester of the linker to form a stable amide bond. The product is a Boc-protected Ligand-Linker intermediate.

• Step 2: Boc Deprotection : The Boc protecting group is removed under acidic conditions (e.g., trifluoroacetic acid) to expose the terminal amine of the PEG linker.[9]

• Step 3: Second Coupling Reaction : The newly exposed amine on the Ligand-Linker conjugate is coupled to the second ligand, which typically has a carboxylic acid moiety, using standard amide coupling reagents (e.g., HATU, HOBt/EDC). This forms the final PROTAC molecule.

References

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. o2hdiscovery.co [o2hdiscovery.co]
• 3. portlandpress.com [portlandpress.com]
• 4. portlandpress.com [portlandpress.com]
• 5. precisepeg.com [precisepeg.com]
• 6. rscbmcs.org [rscbmcs.org]
• 7. PEG Linkers for PROTAC Synthesis | Biopharma PEG [biochempeg.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. jk-sci.com [jk-sci.com]
• 11. Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for BocNH-PEG2-CH2COONHS in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

BocNH-PEG2-CH2COONHS is a heterobifunctional linker designed for the covalent modification of peptides and proteins. This monodisperse polyethylene glycol (PEG) derivative features a tert-butyloxycarbonyl (Boc) protected amine and an N-hydroxysuccinimide (NHS) ester-activated carboxylic acid. The inclusion of a short, hydrophilic PEG2 spacer enhances the solubility and pharmacokinetic properties of the resulting conjugate. This reagent is particularly well-suited for N-terminal PEGylation of peptides during solid-phase peptide synthesis (SPPS). The NHS ester provides high reactivity towards primary amines, such as the N-terminal alpha-amino group of a peptide, forming a stable amide bond. The Boc protecting group allows for selective deprotection in subsequent synthetic steps if further modification is desired.

PEGylation, the process of attaching PEG chains to molecules, is a widely adopted strategy in drug development to improve the therapeutic properties of peptides and proteins. Key benefits of PEGylation include:

• Increased Bioavailability: PEGylation can protect peptides from proteolytic degradation and reduce renal clearance, leading to a longer circulating half-life.

• Reduced Immunogenicity: The PEG chain can shield antigenic epitopes on the peptide, reducing its potential to elicit an immune response.

• Enhanced Solubility: The hydrophilic nature of the PEG linker can improve the solubility of hydrophobic peptides.

These application notes provide detailed protocols for the use of BocNH-PEG2-CH2COONHS for the N-terminal PEGylation of peptides synthesized on a solid support.

Data Presentation

Table 1: Properties of BocNH-PEG2-CH2COONHS

Property	Value
Molecular Formula	C15H24N2O7
Molecular Weight	360.36 g/mol
Appearance	White to off-white solid
Purity	≥95%
Solubility	Soluble in DMF, DMSO, and CH2Cl2
Storage Conditions	-20°C, desiccated

Table 2: Recommended Reagent Quantities for N-Terminal PEGylation

Reagent	Equivalents (relative to resin loading)
Resin-bound Peptide (free N-terminus)	1.0
BocNH-PEG2-CH2COONHS	1.5 - 2.0
Diisopropylethylamine (DIPEA)	2.0 - 3.0
Solvent (DMF)	Sufficient to swell the resin (approx. 10 mL/g)

Experimental Protocols

Protocol 1: N-Terminal PEGylation of a Resin-Bound Peptide

This protocol describes the on-resin N-terminal PEGylation of a peptide synthesized using standard Fmoc-based solid-phase peptide synthesis.

Materials:

• Peptide-resin with a free N-terminus

• BocNH-PEG2-CH2COONHS

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), peptide synthesis grade

• Piperidine, 20% (v/v) in DMF

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% H2O)

• Cold diethyl ether

• Solid-phase synthesis vessel

• Shaker or automated peptide synthesizer

Procedure:

• Resin Swelling: Swell the peptide-resin (1.0 eq) in DMF for 30-60 minutes in the solid-phase synthesis vessel.

• Final Fmoc Deprotection:

  • Drain the DMF.

  • Add 20% piperidine in DMF to the resin and shake for 5 minutes.

  • Drain the piperidine solution.

  • Add a fresh portion of 20% piperidine in DMF and shake for 15-20 minutes.

  • Drain the piperidine solution and wash the resin thoroughly with DMF (5 x 1 min) and DCM (3 x 1 min) to ensure complete removal of piperidine.

• PEGylation Coupling:

  • Dissolve BocNH-PEG2-CH2COONHS (1.5-2.0 eq) in DMF.

  • Add DIPEA (2.0-3.0 eq) to the dissolved linker.

  • Add the solution of the activated linker to the washed and drained peptide-resin.

  • Shake the reaction vessel at room temperature for 2-4 hours.

  • Monitoring the Coupling Reaction (Optional): Perform a Kaiser test on a small sample of resin beads. A negative result (beads remain colorless or yellow) indicates complete coupling. If the test is positive (beads turn blue), the coupling step can be repeated with a fresh solution of the activated linker.

• Washing:

  • Drain the coupling solution.

  • Wash the PEGylated peptide-resin thoroughly with DMF (5 x 1 min) and DCM (5 x 1 min) to remove any unreacted reagents and byproducts.

• Drying: Dry the resin under a stream of nitrogen or in a vacuum desiccator.

Protocol 2: Cleavage and Deprotection of the PEGylated Peptide

This protocol describes the cleavage of the N-terminally PEGylated peptide from the solid support and the simultaneous removal of side-chain protecting groups.

Materials:

• Dry, N-terminally PEGylated peptide-resin

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2O). Note: The composition of the cleavage cocktail may need to be optimized based on the amino acid composition of the peptide to minimize side reactions.

• Cold diethyl ether

• Centrifuge and centrifuge tubes

• Nitrogen stream or lyophilizer

Procedure:

• Resin Preparation: Place the dry, PEGylated peptide-resin in a suitable reaction vessel.

• Cleavage:

  • Add the pre-chilled cleavage cocktail to the resin (approximately 10 mL per gram of resin).

  • Shake the mixture at room temperature for 2-3 hours.

• Peptide Precipitation:

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the peptide by adding the filtrate to a 10-fold excess of cold diethyl ether.

  • Allow the peptide to precipitate at -20°C for at least 30 minutes.

• Peptide Isolation:

  • Pellet the precipitated peptide by centrifugation.

  • Carefully decant the diethyl ether.

  • Wash the peptide pellet with cold diethyl ether two more times.

• Drying: Dry the crude PEGylated peptide pellet under a stream of nitrogen or by lyophilization.

• Purification: Purify the crude PEGylated peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final product by mass spectrometry (e.g., MALDI-TOF or ESI-MS) and analytical RP-HPLC.

Visualizations

Caption: Workflow for N-Terminal PEGylation in Solid-Phase Peptide Synthesis.

Application Notes and Protocols: NHS Ester Coupling with Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-hydroxysuccinimide (NHS) ester chemistry is a widely employed and robust method for the covalent modification of peptides. This technique primarily targets primary amines, such as the ε-amino group of lysine residues and the N-terminus of a peptide, to form stable amide bonds. The efficiency of this conjugation is critically dependent on several reaction parameters. These application notes provide a detailed guide to understanding and optimizing the conditions for successful NHS ester coupling reactions with peptides.

The fundamental reaction involves the nucleophilic attack of a primary amine on the NHS ester, leading to the formation of a stable amide bond and the release of N-hydroxysuccinimide. However, a competing reaction, the hydrolysis of the NHS ester, can significantly reduce the coupling efficiency. Optimizing the reaction conditions is therefore crucial to maximize the yield of the desired peptide conjugate while minimizing hydrolysis and other potential side reactions.

Key Reaction Parameters

The success of an NHS ester-peptide coupling reaction is governed by several key parameters that must be carefully controlled. These include pH, solvent, stoichiometry of reactants, temperature, and reaction time.

pH

The pH of the reaction buffer is a critical factor influencing both the reactivity of the target amine and the stability of the NHS ester. The primary amine must be in its deprotonated, nucleophilic state (-NH2) to react with the NHS ester. This is favored at pH values above the pKa of the amine group (for the lysine side chain, the pKa is typically around 10.5). However, the rate of NHS ester hydrolysis also increases significantly at higher pH. Therefore, an optimal pH range is necessary to balance these two competing factors. The recommended pH for most NHS ester coupling reactions is between 7.2 and 8.5.

Solvent

The choice of solvent is important for dissolving both the peptide and the NHS ester, and for ensuring the reaction proceeds efficiently. Water is the most common solvent for labeling biomolecules. However, many NHS esters have poor aqueous solubility and are often first dissolved in a water-miscible organic solvent before being added to the aqueous peptide solution. Commonly used organic solvents include dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). It is crucial to use high-purity, amine-free DMF, as contaminating amines can react with the NHS ester. The final concentration of the organic solvent in the reaction mixture should typically be kept low (e.g., <10%) to avoid denaturation of the peptide.

Stoichiometry

The molar ratio of the NHS ester to the peptide is a key determinant of the labeling efficiency and the degree of labeling. A molar excess of the NHS ester is generally used to drive the reaction towards completion. For mono-labeling, a 5- to 20-fold molar excess of the NHS ester over the peptide is a common starting point. However, the optimal ratio can depend on the specific peptide and NHS ester used, as well as the desired degree of labeling. It is often advisable to perform small-scale trial reactions with varying molar ratios to determine the optimal conditions.

Temperature and Reaction Time

NHS ester coupling reactions are typically performed at room temperature (20-25°C) or at 4°C. Lower temperatures can help to minimize the rate of hydrolysis of the NHS ester, potentially increasing the final yield of the conjugate. The reaction time can range from 30 minutes to overnight. Shorter reaction times at room temperature (1-4 hours) are often sufficient, while reactions at 4°C are typically left to proceed overnight.

Data Presentation

The following tables summarize the key quantitative data for NHS ester coupling reactions with peptides.

Parameter	Recommended Range	Notes
pH	7.2 - 8.5	Optimal pH is a compromise between amine reactivity and NHS ester hydrolysis. A pH of 8.3-8.5 is frequently recommended.
Temperature	4°C - 25°C	Lower temperatures (4°C) can reduce the rate of hydrolysis.
Molar Excess of NHS Ester	5 - 20 fold	The optimal ratio depends on the peptide and desired degree of labeling.
Peptide Concentration	1 - 10 mg/mL	Higher concentrations can improve labeling efficiency.
Reaction Time	30 min - overnight	Typically 1-4 hours at room temperature or overnight at 4°C.

Solvent	Properties	Considerations
Aqueous Buffers	Phosphate, Bicarbonate, Borate, HEPES	Must be free of primary amines (e.g., Tris).
Organic Co-solvents	DMF, DMSO	Use high-purity, amine-free solvents. Keep final concentration low.

Experimental Protocols

Protocol 1: General Procedure for Labeling a Peptide with an NHS Ester

This protocol provides a general guideline for the conjugation of an NHS ester to a peptide containing primary amines.

Materials:

• Peptide of interest

• NHS ester reagent

• Reaction Buffer: 0.1 M sodium phosphate buffer or 0.1 M sodium bicarbonate, pH 8.3-8.5

• Anhydrous DMSO or DMF

• Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M glycine

• Purification system (e.g., size-exclusion chromatography, HPLC)

Procedure:

• Prepare the Peptide Solution: Dissolve the peptide in the Reaction Buffer to a final concentration of 1-10 mg/mL.

• Prepare the NHS Ester Solution: Immediately before use, dissolve the NHS ester in a minimal amount of anhydrous DMSO or DMF to create a concentrated stock solution.

• Reaction Initiation: Add the desired molar excess of the dissolved NHS ester to the peptide solution while gently vortexing.

• Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C.

• Quenching the Reaction: Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM. Incubate for 30 minutes at room temperature to quench any unreacted NHS ester.

• Purification: Purify the peptide conjugate from excess reagent and byproducts using a suitable method such as size-exclusion chromatography or reverse-phase HPLC.

Visualizations

Reaction Workflow

Application Notes and Protocols for the Activation of Boc-NH-PEG2-CH2COOH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-NH-PEG2-CH2COOH is a heterobifunctional linker commonly utilized in bioconjugation, drug delivery, and the development of novel therapeutics such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).[1][2] Its structure comprises a Boc-protected amine, a flexible di-ethylene glycol (PEG2) spacer, and a terminal carboxylic acid. The PEG spacer enhances solubility and reduces immunogenicity, while the terminal functional groups allow for sequential and controlled conjugation to two different molecules.[3]

This document provides detailed application notes and protocols for the activation of the carboxylic acid moiety of Boc-NH-PEG2-CH2COOH, preparing it for conjugation to primary amine-containing molecules.

Principle of Carboxylic Acid Activation

The most common and efficient method for activating the carboxylic acid of Boc-NH-PEG2-CH2COOH for reaction with primary amines is through the use of a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[4]

The activation process proceeds in two steps:

• Formation of an O-acylisourea intermediate: The carboxylic acid reacts with EDC to form a highly reactive but unstable O-acylisourea intermediate.

• Conversion to a stable NHS ester: This intermediate readily reacts with NHS to form a more stable and amine-reactive NHS ester. This ester can then efficiently react with a primary amine to form a stable amide bond, releasing NHS as a byproduct.[4]

Using NHS in a two-step process increases the efficiency of the conjugation and allows for better control over the reaction, particularly in aqueous solutions where the O-acylisourea intermediate is prone to hydrolysis.[4]

Quantitative Data: Recommended Reagent Stoichiometry

The optimal molar ratios of EDC and NHS to the carboxylic acid can vary depending on the specific reaction conditions and the amine-containing substrate. The following table provides recommended starting concentrations for optimizing the activation and conjugation reactions. It is always recommended to perform small-scale optimization experiments to determine the ideal conditions for your specific application.

Component	Molar Ratio (to Boc-NH-PEG2-CH2COOH)	Purpose	Notes
Boc-NH-PEG2-CH2COOH	1	Starting Material
EDC	1.5 - 2.0	Carboxylic Acid Activator	A slight excess is used to drive the reaction.
NHS/Sulfo-NHS	1.5 - 2.0	Stabilizes the activated intermediate	Used in equimolar amounts or slight excess to EDC.
Amine-containing molecule	1.0 - 1.5	Conjugation Partner	A slight excess may be used to ensure complete consumption of the activated linker.

Experimental Protocols

Two detailed protocols are provided below: one for activation in an aqueous environment, suitable for bioconjugation to proteins, and one for activation in an organic solvent, suitable for conjugation to small molecules.

Protocol 1: Aqueous Activation and Conjugation to a Protein

This protocol is designed for the conjugation of Boc-NH-PEG2-CH2COOH to a protein or other biomolecule with available primary amines in an aqueous buffer.

Materials:

• Boc-NH-PEG2-CH2COOH

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.7-6.0

• Coupling Buffer: 1X PBS (Phosphate-Buffered Saline), pH 7.2-8.0

• Amine-containing protein (dissolved in Coupling Buffer)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine, pH 8.5

• Desalting column

Procedure:

• Reagent Preparation:

  • Allow all reagents to come to room temperature before opening.

  • Prepare a stock solution of Boc-NH-PEG2-CH2COOH in DMSO or the Activation Buffer.

  • Prepare fresh solutions of EDC and Sulfo-NHS in the Activation Buffer immediately before use.

• Activation of Boc-NH-PEG2-CH2COOH:

  • In a microcentrifuge tube, dissolve Boc-NH-PEG2-CH2COOH in the Activation Buffer.

  • Add the Sulfo-NHS solution to the Boc-NH-PEG2-CH2COOH solution and mix well.

  • Add the EDC solution to the mixture. The recommended molar ratio is typically 1:1.5:1.5 (Carboxylic Acid:EDC:Sulfo-NHS).

  • Incubate the reaction for 15-30 minutes at room temperature.

• Conjugation to the Protein:

  • Immediately add the activated Boc-NH-PEG2-CH2COOH solution to your protein solution in the Coupling Buffer. The pH of the reaction mixture should be between 7.2 and 8.0 for efficient coupling to primary amines.

  • Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • Add the Quenching Buffer to the reaction mixture to a final concentration of 10-50 mM to quench any unreacted NHS ester.

  • Incubate for 15 minutes at room temperature.

• Purification:

  • Remove excess reagents and byproducts by passing the reaction mixture through a desalting column equilibrated with your desired storage buffer (e.g., PBS).

Protocol 2: Organic Solvent Activation and Conjugation to a Small Molecule

This protocol is suitable for the conjugation of Boc-NH-PEG2-CH2COOH to a primary amine-containing small molecule in an anhydrous organic solvent.

Materials:

• Boc-NH-PEG2-CH2COOH

• EDC

• NHS

• Anhydrous DMF (Dimethylformamide) or DCM (Dichloromethane)

• Amine-containing small molecule

• Tertiary amine base (e.g., DIPEA - Diisopropylethylamine or TEA - Triethylamine)

• Reverse-phase HPLC for purification

Procedure:

• Reagent Preparation:

  • Ensure all glassware is dried and reactions are performed under an inert atmosphere (e.g., nitrogen or argon).

  • Use anhydrous solvents.

• Activation of Boc-NH-PEG2-CH2COOH:

  • Dissolve Boc-NH-PEG2-CH2COOH in anhydrous DMF or DCM.

  • Add NHS (typically 1.5-2.0 equivalents) to the solution.

  • Add EDC (typically 1.5-2.0 equivalents) to the solution.

  • Stir the reaction mixture at room temperature for 30-60 minutes.

• Conjugation to the Small Molecule:

  • In a separate flask, dissolve the amine-containing small molecule (typically 1.0-1.2 equivalents) in anhydrous DMF or DCM.

  • Add the activated Boc-NH-PEG2-CH2COOH solution to the small molecule solution.

  • Add a tertiary amine base such as DIPEA or TEA (typically 2-3 equivalents) to the reaction mixture.

  • Stir the reaction at room temperature for 2-16 hours. Monitor the reaction progress by a suitable method such as TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, the solvent can be removed under reduced pressure.

  • The crude product can then be purified by a suitable method, such as reverse-phase HPLC, to isolate the desired conjugate.

Visualizations

Mechanism of EDC/NHS Activation of Carboxylic Acid

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Boc-NH-PEG2-CH2COOH,108466-89-3, Semaglutide Intermediate - Biopharma PEG [biochempeg.com]
• 3. Boc-NH-PEG2-COOH, CAS NO.1365655-91-9 - Biopharma PEG [biochempeg.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for BocNH-PEG2-CH2COONHS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the storage, handling, and utilization of BocNH-PEG2-CH2COONHS, a heterobifunctional crosslinker commonly employed in bioconjugation, drug delivery, and the development of therapeutics such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).

Product Information and Storage

BocNH-PEG2-CH2COONHS is a PEGylated crosslinker featuring a Boc-protected amine and an N-hydroxysuccinimide (NHS) ester. The polyethylene glycol (PEG) spacer enhances solubility in aqueous solutions, a beneficial characteristic for biological applications. The NHS ester facilitates covalent bond formation with primary amines, while the Boc protecting group can be removed under acidic conditions to reveal a primary amine for subsequent conjugation steps.

Table 1: Physical and Chemical Properties

Property	Value
Molecular Formula	C15H24N2O8
Molecular Weight	360.36 g/mol
Appearance	White to off-white solid or viscous liquid
Solubility	Soluble in DMSO, DMF, and other common organic solvents

Table 2: Recommended Storage Conditions

Condition	Temperature	Duration	Notes
Long-term Storage	-20°C	Up to 1 year	Store in a desiccated environment to prevent hydrolysis.
Short-term Storage	4°C	Up to 1 month	Keep desiccated.
In Solution (Anhydrous Solvent)	-20°C or -80°C	Up to 1 month	Prepare fresh and use promptly. Avoid repeated freeze-thaw cycles.

Handling Guidelines:

• Moisture Sensitivity: NHS esters are highly susceptible to hydrolysis. Always allow the reagent to warm to room temperature before opening the container to prevent moisture condensation.[1]

• Solvent Preparation: For initial dissolution, use a high-quality, anhydrous organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[2][3] Do not prepare aqueous stock solutions for storage as the NHS ester will rapidly hydrolyze.[1]

• Safety Precautions: To the best of current knowledge, the chemical, physical, and toxicological properties have not been thoroughly investigated. Standard laboratory safety practices, including the use of personal protective equipment (gloves, eye protection), are recommended. In case of contact, wash the affected area with soap and water.

Experimental Protocols

Protocol 1: General Procedure for Conjugation to Primary Amines

This protocol outlines the fundamental steps for reacting BocNH-PEG2-CH2COONHS with a primary amine-containing molecule, such as a protein, peptide, or amine-modified oligonucleotide.

Materials:

• BocNH-PEG2-CH2COONHS

• Amine-containing molecule (e.g., protein)

• Anhydrous DMSO or DMF

• Reaction Buffer: Amine-free buffer with a pH of 7.2-8.5 (e.g., 0.1 M phosphate buffer, 0.1 M sodium bicarbonate buffer, or 0.1 M borate buffer).[2] Avoid buffers containing primary amines like Tris or glycine, as they will compete with the target molecule for reaction with the NHS ester.[2][3]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine, pH 8.0

• Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

• Prepare the Amine-Containing Molecule: Dissolve the amine-containing molecule in the Reaction Buffer to a desired concentration (typically 1-10 mg/mL for proteins).

• Prepare the NHS Ester Solution: Immediately before use, dissolve BocNH-PEG2-CH2COONHS in anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10 mM).

• Reaction: Add a calculated molar excess of the BocNH-PEG2-CH2COONHS solution to the solution of the amine-containing molecule. The optimal molar excess depends on the specific application and the number of available primary amines on the target molecule, but a 10- to 50-fold molar excess is a common starting point.

• Incubation: Incubate the reaction mixture for 30 minutes to 4 hours at room temperature, or for 2 to 4 hours at 4°C.[2] Gentle mixing during incubation is recommended.

• Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 20-50 mM. Incubate for an additional 15-30 minutes at room temperature to ensure all unreacted NHS ester is hydrolyzed or has reacted with the quenching agent.[2]

• Purification: Remove excess reagent and byproducts by a suitable method such as size-exclusion chromatography (e.g., a desalting column) or dialysis against an appropriate buffer (e.g., PBS).

Table 3: Typical Reaction Parameters for NHS Ester Conjugation

Parameter	Recommended Range
pH	7.2 - 8.5[2]
Temperature	4°C - 25°C[4]
Reaction Time	0.5 - 4 hours[2]
Molar Excess of NHS Ester	10 - 50 fold
Quenching Agent	Tris or Glycine[2]

Diagram 1: General Workflow for NHS Ester Conjugation

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. neb.com [neb.com]

Application Notes and Protocols for Surface Modification of Nanoparticles with BocNH-PEG2-CH2COONHS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of BocNH-PEG2-CH2COONHS for the surface modification of nanoparticles. This heterobifunctional linker is a valuable tool for researchers developing advanced drug delivery systems, targeted therapeutics, and diagnostic agents. The inclusion of a polyethylene glycol (PEG) spacer enhances biocompatibility and stability, while the N-hydroxysuccinimide (NHS) ester and Boc-protected amine offer versatile handles for sequential bioconjugation.

Introduction

Surface modification of nanoparticles is a critical step in tailoring their biological behavior. Unmodified nanoparticles are often rapidly cleared by the mononuclear phagocyte system (MPS), can exhibit toxicity, and may lack target specificity. PEGylation, the process of attaching PEG chains to a surface, is a widely adopted strategy to overcome these limitations. The hydrophilic and neutral nature of PEG creates a hydration layer that reduces nonspecific protein adsorption (opsonization), thereby prolonging circulation time and improving bioavailability.[1][2][3][4]

The BocNH-PEG2-CH2COONHS linker offers a strategic advantage for multi-step functionalization. The NHS ester reacts efficiently with primary amines on the nanoparticle surface, forming a stable amide bond.[][6][7] The Boc (tert-butyloxycarbonyl) protecting group on the other end of the PEG linker masks a primary amine. This protected amine can be deprotected under mild acidic conditions to allow for the subsequent conjugation of targeting ligands (e.g., antibodies, peptides), imaging agents, or therapeutic payloads.[8][9]

Data Presentation

The following table summarizes representative quantitative data on the physicochemical properties of nanoparticles before and after surface modification with PEG linkers. While specific values will vary depending on the nanoparticle core material, size, and the specific PEG linker used, this data illustrates the expected trends.

Parameter	Bare Nanoparticles	PEGylated Nanoparticles	Reference
Hydrodynamic Diameter (nm)	100 ± 5	130 ± 7	[10]
Polydispersity Index (PDI)	0.25	0.15	[10]
Zeta Potential (mV)	-25 ± 3	-10 ± 2	[1]
Drug Loading Capacity (%)	5.2	8.5	[11]
Drug Release at 24h (%)	65	40	[12][13]

Note: The data presented are illustrative and compiled from studies on various PEGylated nanoparticles. Actual results will be dependent on the specific experimental conditions.

Experimental Protocols

Herein, we provide detailed protocols for the surface modification of amine-functionalized nanoparticles with BocNH-PEG2-CH2COONHS, followed by Boc deprotection to expose a primary amine for further conjugation.

Protocol 1: Conjugation of BocNH-PEG2-CH2COONHS to Amine-Functionalized Nanoparticles

This protocol describes the covalent attachment of the BocNH-PEG2-CH2COONHS linker to nanoparticles that have primary amine groups on their surface.

Materials:

• Amine-functionalized nanoparticles (e.g., silica, iron oxide, or polymeric nanoparticles)

• BocNH-PEG2-CH2COONHS

• Amine-free buffer (e.g., 0.1 M sodium phosphate buffer, pH 7.4 or 0.1 M sodium bicarbonate buffer, pH 8.3)

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Centrifugal filter units (with appropriate molecular weight cut-off) or magnetic separation for magnetic nanoparticles

Procedure:

• Nanoparticle Preparation: Disperse the amine-functionalized nanoparticles in the amine-free buffer at a known concentration (e.g., 1 mg/mL).

• Linker Solution Preparation: Immediately before use, dissolve the BocNH-PEG2-CH2COONHS in a small amount of anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL).

• Conjugation Reaction:

  • Add the BocNH-PEG2-CH2COONHS stock solution to the nanoparticle dispersion. The optimal molar ratio of linker to surface amine groups should be determined empirically, but a 10- to 50-fold molar excess of the linker is a good starting point.

  • Ensure the final concentration of the organic solvent (DMSO or DMF) in the reaction mixture is below 10% to avoid nanoparticle aggregation.

  • Incubate the reaction mixture for 2-4 hours at room temperature with gentle, continuous mixing.

• Purification:

  • Remove unreacted linker by repeated washing. This can be achieved by centrifugation followed by resuspension of the nanoparticle pellet in fresh buffer, or by using centrifugal filter units. For magnetic nanoparticles, a magnetic separator can be used.

  • Perform at least three washing cycles.

• Final Product: Resuspend the purified Boc-PEG-functionalized nanoparticles in a suitable buffer for storage at 4°C or for immediate use in the deprotection step.

Protocol 2: Boc Deprotection of PEGylated Nanoparticles

This protocol outlines the removal of the Boc protecting group from the surface of the modified nanoparticles to expose the terminal primary amine.

Materials:

• Boc-PEG-functionalized nanoparticles

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Phosphate-buffered saline (PBS, pH 7.4)

• Centrifugal filter units or magnetic separator

Procedure:

• Solvent Exchange: If the nanoparticles are in an aqueous buffer, they need to be transferred to an organic solvent. This can be done by lyophilization or by solvent exchange using a series of increasing organic solvent concentrations.

• Deprotection Reaction:

  • Resuspend the Boc-PEG-functionalized nanoparticles in DCM.

  • Add TFA to the nanoparticle suspension to a final concentration of 20-50% (v/v).

  • Incubate for 30-60 minutes at room temperature with gentle mixing.

• Removal of Acid and Solvent:

  • Remove the DCM and TFA by rotary evaporation or under a gentle stream of nitrogen.

  • It is crucial to ensure all TFA is removed as it can affect downstream reactions.

• Purification:

  • Wash the resulting amine-functionalized nanoparticles extensively with PBS (pH 7.4) using centrifugal filter units or magnetic separation to remove residual acid and byproducts.

  • Perform at least three washing cycles, ensuring the pH of the final nanoparticle suspension is neutral.

• Final Product: Resuspend the purified amine-PEG-functionalized nanoparticles in the desired buffer for subsequent conjugation reactions.

Visualizations

Experimental Workflow

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]
• 6. interchim.fr [interchim.fr]
• 7. broadpharm.com [broadpharm.com]
• 8. BOC-NH-PEG2-NH2, 153086-78-3 - Biopharma PEG [biochempeg.com]
• 9. Boc-NH-PEG-NH2 [nanocs.net]
• 10. atlantis-press.com [atlantis-press.com]
• 11. Gold Nanoparticles as Drug Carriers: The Role of Silica and PEG as Surface Coatings in Optimizing Drug Loading | MDPI [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. [PDF] Effect of PEGylation on the Drug Release Performance and Hemocompatibility of Photoresponsive Drug-Loading Platform | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

Troubleshooting low yield in BocNH-PEG2-CH2COONHS conjugation reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with BocNH-PEG2-CH2COONHS conjugation reactions. Our aim is to help you overcome common challenges and optimize your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for BocNH-PEG2-CH2COONHS conjugation reactions?

The optimal pH for reacting NHS esters with primary amines is between 7.2 and 8.5.[1][2][] A pH of 8.3-8.5 is often considered ideal for many applications.[1] At lower pH, the primary amine is protonated and becomes unreactive.[1] Conversely, at a higher pH, the rate of NHS ester hydrolysis increases significantly, which competes with the desired conjugation reaction and reduces the overall yield.[1][2]

Q2: What type of buffer should I use for the conjugation reaction?

It is crucial to use an amine-free buffer to prevent competition with the target molecule for the NHS ester.[4][5] Recommended buffers include phosphate-buffered saline (PBS), sodium bicarbonate buffer, and borate buffer.[2][4] Buffers containing primary amines, such as Tris or glycine, should be avoided as they will react with the NHS ester and quench the reaction.[1][4]

Q3: My BocNH-PEG2-CH2COONHS reagent is not dissolving in my aqueous buffer. What should I do?

BocNH-PEG2-CH2COONHS, like many non-sulfonated NHS esters, may have limited solubility in aqueous solutions.[2] It is recommended to first dissolve the reagent in a dry, water-miscible organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) before adding it to the reaction mixture.[1][2][4] Ensure that the final concentration of the organic solvent in the reaction mixture is low, typically not exceeding 10%, to avoid denaturation of the target molecule.[4]

Q4: How can I monitor the progress of my conjugation reaction?

The progress of the conjugation reaction can be monitored using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful method for separating the conjugated product from the unreacted starting materials and byproducts. This allows for the quantification of conjugation efficiency.[6][7][]

• Mass Spectrometry (MS): Techniques like ESI-MS or MALDI-TOF MS can confirm the successful conjugation by detecting the increase in molecular weight of the target molecule corresponding to the addition of the BocNH-PEG2-CH2COONHS moiety.[6][7]

• NMR Spectroscopy: For smaller molecules, ¹H NMR can be used to observe the disappearance of the starting material signals and the appearance of new signals corresponding to the conjugated product.[6]

Q5: How should I store the BocNH-PEG2-CH2COONHS reagent?

The BocNH-PEG2-CH2COONHS reagent is moisture-sensitive and should be stored at -20°C with a desiccant.[4][9] Before use, allow the vial to equilibrate to room temperature before opening to prevent moisture condensation, which can lead to hydrolysis of the NHS ester.[4] It is recommended to prepare solutions of the reagent immediately before use, as the NHS ester moiety readily hydrolyzes in solution.[4]

Troubleshooting Guide

Below are common problems encountered during BocNH-PEG2-CH2COONHS conjugation reactions and their potential solutions.

Problem 1: Low or No Conjugation Yield

Potential Cause	Troubleshooting Steps
Incorrect pH of Reaction Buffer	Verify the pH of your reaction buffer is within the optimal range of 7.2-8.5.[1][2] Adjust the pH if necessary.
Presence of Primary Amines in Buffer	Ensure your buffer is free of primary amines (e.g., Tris, glycine).[1][4] If necessary, perform a buffer exchange of your target molecule into a recommended amine-free buffer like PBS.[4]
Hydrolysis of NHS Ester	Prepare the BocNH-PEG2-CH2COONHS solution immediately before use.[4] Minimize the time the reagent is in an aqueous solution before the addition of the target molecule.
Insufficient Molar Excess of PEG Reagent	Increase the molar excess of the BocNH-PEG2-CH2COONHS reagent. A 10- to 50-fold molar excess is a common starting point.[10] For dilute protein solutions, a higher molar excess may be required.[5]
Low Reactivity of Target Molecule	Consider increasing the reaction time or temperature. Reactions can be run for 30-60 minutes at room temperature or overnight at 4°C.[4][5]
Inactive Reagent	Ensure the BocNH-PEG2-CH2COONHS reagent has been stored properly at -20°C with a desiccant.[4][9] Consider using a fresh vial of the reagent.

Problem 2: Presence of Side Products

Potential Cause	Troubleshooting Steps
Hydrolysis of NHS Ester	As mentioned above, minimize the exposure of the NHS ester to aqueous conditions before conjugation. Work quickly once the reagent is dissolved. The half-life of NHS esters can be as short as 10 minutes at pH 8.6.[2]
Diol Formation from PEG	This can be an issue with some PEGylation reagents, leading to cross-linked conjugates.[11] Purification by size-exclusion chromatography (SEC) can help separate the desired monomeric conjugate.
Modification of Other Nucleophilic Groups	While NHS esters are highly selective for primary amines, some reaction with other nucleophiles like thiols or hydroxyls can occur, though the resulting linkages are generally less stable.[12] Optimizing the pH within the recommended range can minimize these side reactions.

Quantitative Data Summary

The following tables summarize key reaction parameters and their impact on conjugation efficiency.

Table 1: Effect of pH on NHS Ester Hydrolysis and Amine Reaction

pH	NHS Ester Half-life (at 4°C)	Relative Reaction Rate
7.0	4-5 hours[2]	Slower
8.0	1 hour[12]	Moderate
8.6	10 minutes[2]	Faster

Table 2: Recommended Reaction Conditions for Boc-PEG-NHS Conjugation

Parameter	Recommended Range	Notes
pH	7.2 - 8.5[1][2]	Optimal balance between amine reactivity and NHS ester stability.
Temperature	4°C to Room Temperature (25°C)[4][10]	Lower temperatures may require longer reaction times.
Reaction Time	30 minutes - Overnight[4][5][10]	Dependent on the reactivity of the amine and the desired degree of labeling.
Molar Excess of PEG-NHS	10x - 50x[10]	May need to be optimized for each specific target molecule.
Solvent for PEG-NHS	Anhydrous DMSO or DMF[1][2][4]	Use minimal volume and ensure it is high quality and amine-free.

Experimental Protocols

Protocol 1: General Conjugation of BocNH-PEG2-CH2COONHS to a Protein

• Reagent Preparation:

  • Prepare a solution of your protein in an amine-free buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.5) at a concentration of 1-10 mg/mL.[5]

  • Immediately before use, dissolve the BocNH-PEG2-CH2COONHS in anhydrous DMSO to a concentration of 10 mM.[4][5]

• Conjugation Reaction:

  • Add the desired molar excess (e.g., 20-fold) of the dissolved BocNH-PEG2-CH2COONHS to the protein solution.[4][5]

  • Ensure the final volume of DMSO does not exceed 10% of the total reaction volume.[4]

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.[10]

• Quenching the Reaction:

  • To stop the reaction, add a quenching solution containing a primary amine, such as 1 M Tris-HCl pH 8.0, to a final concentration of 50-100 mM.[13]

  • Incubate for 15-30 minutes.

• Purification:

  • Remove the excess, unreacted PEG reagent and byproducts using size-exclusion chromatography (SEC) or dialysis.[4][5]

Protocol 2: Boc Deprotection of the Conjugate

• Reaction Setup:

  • Dissolve the Boc-protected PEG conjugate in anhydrous dichloromethane (DCM).

  • Cool the solution to 0°C in an ice bath.

• Deprotection:

  • Add trifluoroacetic acid (TFA) to the solution to a final concentration of 20-50% (v/v).

  • Stir the reaction at 0°C to room temperature for 30-60 minutes, monitoring the reaction by TLC or LC-MS.

• Work-up:

  • Remove the TFA and DCM under reduced pressure (rotoevaporation).

  • The resulting deprotected amine-PEG conjugate can be further purified by precipitation with a non-polar solvent like diethyl ether or by chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. broadpharm.com [broadpharm.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. benchchem.com [benchchem.com]
• 11. creativepegworks.com [creativepegworks.com]
• 12. nanocomposix.com [nanocomposix.com]
• 13. furthlab.xyz [furthlab.xyz]

Technical Support Center: Purification Strategies for BocNH-PEG2-CH2COONHS

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for the effective removal of unreacted BocNH-PEG2-CH2COONHS from conjugation reactions.

Frequently Asked Questions (FAQs)

Q1: What is BocNH-PEG2-CH2COONHS and what are its primary reactive species and byproducts?

A1: BocNH-PEG2-CH2COONHS is a heterobifunctional crosslinker. It contains a Boc-protected amine and an N-hydroxysuccinimide (NHS) ester. The NHS ester is highly reactive towards primary amines (e.g., lysine residues on proteins) at physiological to slightly basic pH (7.2-8.5), forming a stable amide bond.[1] The primary byproduct of the conjugation reaction is N-hydroxysuccinimide. A significant side reaction is the hydrolysis of the NHS ester, which converts the reactive linker back to its carboxylic acid form, BocNH-PEG2-CH2COOH, rendering it unreactive towards amines. This hydrolysis is accelerated at a higher pH.[1][2]

Q2: Why is it crucial to remove unreacted BocNH-PEG2-CH2COONHS?

A2: Complete removal of the unreacted linker is critical for several reasons:

• Accurate Characterization: Residual linker can interfere with downstream analytical techniques, leading to inaccurate determination of conjugation efficiency and product purity.

• Prevention of Side Reactions: If not quenched, the unreacted NHS ester can continue to react with other primary amines in your sample or during storage.

• Reduced Immunogenicity: For therapeutic applications, residual PEG linkers can potentially increase the immunogenicity of the final product.

• Improved Purity and Potency: A pure, well-defined conjugate is essential for reproducible biological activity and accurate dosage determination.

Q3: What are the most common methods to purify my conjugate from this unreacted linker?

A3: The most effective methods leverage the size difference between your (typically large) biomolecule conjugate and the small linker molecule. These include:

• Size Exclusion Chromatography (SEC): Highly effective for separating molecules based on their hydrodynamic radius.[3]

• Dialysis/Ultrafiltration: A straightforward method to remove small molecules from a solution of larger molecules.

• Reverse-Phase HPLC (RP-HPLC): Can be used for both analytical and preparative separation based on hydrophobicity.

Q4: How can I quench the reaction to deactivate any remaining unreacted BocNH-PEG2-CH2COONHS?

A4: Quenching is a critical step to stop the reaction and prevent further labeling. This is typically achieved by adding a molar excess of a small molecule containing a primary amine. Common quenching agents include Tris, glycine, or ethanolamine.[2][4] An alternative is to raise the pH to >8.5 to accelerate the hydrolysis of the NHS ester.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Conjugation Efficiency	1. Hydrolysis of BocNH-PEG2-CH2COONHS prior to or during the reaction. 2. Suboptimal reaction pH. 3. Presence of primary amines in the reaction buffer (e.g., Tris).	1. Use fresh, anhydrous DMSO or DMF to prepare the linker stock solution immediately before use.[5] 2. Ensure the reaction pH is between 7.2 and 8.5.[1] 3. Use an amine-free buffer such as PBS or bicarbonate buffer.[3][5]
Presence of Unreacted Linker After Purification	1. Incomplete quenching of the reaction. 2. Inappropriate purification method or parameters (e.g., incorrect pore size for dialysis membrane or SEC column).	1. Ensure a sufficient molar excess of the quenching agent is added and allowed to react. 2. Verify that the molecular weight cut-off (MWCO) of the dialysis membrane or the fractionation range of the SEC column is appropriate to separate your conjugate from the small linker.
Product Aggregation	1. High degree of labeling leading to changes in protein conformation. 2. Inappropriate buffer conditions during purification.	1. Optimize the molar ratio of the linker to your biomolecule to control the degree of labeling. 2. Perform purification in a buffer that maintains the stability of your conjugate. Consider adding excipients like arginine or polysorbate.
Difficulty Separating with RP-HPLC	1. Similar retention times of the conjugate and unreacted linker.	1. Optimize the gradient elution profile. A shallower gradient can improve resolution.[3] 2. Consider using a different column chemistry (e.g., C4 instead of C18 for larger proteins).

Quantitative Data

The table below summarizes the key quantitative data for BocNH-PEG2-CH2COONHS and its hydrolysis byproduct.

Compound	Structure	Molecular Weight ( g/mol )	Solubility
BocNH-PEG2-CH2COONHS	Boc-NH-(PEG)2-CH2CO-NHS	~360.37 (Estimated)	Likely soluble in organic solvents like DMSO and DMF, with limited aqueous solubility.
BocNH-PEG2-CH2COOH (Hydrolysis Product)	Boc-NH-(PEG)2-CH2COOH	263.29[6][7][8]	Soluble in DMSO (100 mg/mL).[9]

Note: The molecular weight of BocNH-PEG2-CH2COONHS is estimated by adding the molecular formula of the NHS group (C4H4NO2, MW: 114.09 g/mol ) to the carboxylic acid precursor (C11H21NO6, MW: 263.29 g/mol ) and subtracting the molecular weight of water (H2O, MW: 18.01 g/mol ).

Experimental Protocols

Quenching the Conjugation Reaction

This protocol is essential to stop the reaction and deactivate excess BocNH-PEG2-CH2COONHS.

Materials:

• Quenching buffer: 1 M Tris-HCl, pH 8.0, or 1 M glycine, pH 8.0.

Procedure:

• After the desired conjugation reaction time, add the quenching buffer to the reaction mixture. A final concentration of 20-50 mM of the quenching agent is recommended.[2]

• Incubate the mixture for an additional 30-60 minutes at room temperature with gentle stirring.

• Proceed immediately to purification.

Quenching Protocol Workflow

Purification by Size Exclusion Chromatography (SEC) / Desalting

This is a highly effective method for separating the larger conjugate from the small, unreacted linker and its byproducts.

Materials:

• Desalting column (e.g., Sephadex G-25) or a pre-packed SEC column.

• Equilibration/elution buffer (e.g., PBS, pH 7.4).

Procedure:

• Equilibrate the desalting or SEC column with at least 3-5 column volumes of the desired buffer.

• Apply the quenched reaction mixture to the top of the column. The sample volume should not exceed the manufacturer's recommendation (typically <30% of the column volume).

• Elute the sample with the equilibration buffer.

• Collect fractions. The larger conjugate will elute first in the void volume, while the smaller unreacted linker and byproducts will be retained in the pores of the resin and elute later.

• Monitor the elution profile using UV absorbance at 280 nm (for protein) and analyze the collected fractions for your purified conjugate.

Size Exclusion Chromatography Workflow

Purification by Dialysis

Dialysis is a simple and effective method for removing small molecules from a solution of macromolecules.

Materials:

• Dialysis tubing or cassette with an appropriate Molecular Weight Cut-Off (MWCO), typically 10-fold lower than the molecular weight of your biomolecule.

• Dialysis buffer (e.g., PBS, pH 7.4).

• Stir plate and stir bar.

Procedure:

• Hydrate the dialysis membrane according to the manufacturer's instructions.

• Load the quenched reaction mixture into the dialysis tubing/cassette.

• Place the sealed tubing/cassette into a beaker containing a large volume of dialysis buffer (at least 100 times the sample volume).

• Stir the buffer gently at 4°C.

• Change the dialysis buffer every 2-4 hours for the first 8-12 hours, and then leave overnight. Perform at least 3-4 buffer changes to ensure complete removal of the small molecules.

• Recover the purified conjugate from the dialysis tubing/cassette.

Dialysis Purification Workflow

Purification by Reverse-Phase HPLC (RP-HPLC)

RP-HPLC separates molecules based on their hydrophobicity and is suitable for both analytical assessment and preparative purification.

Materials:

• RP-HPLC system with a suitable column (e.g., C4, C8, or C18).

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

• Mobile Phase B: Acetonitrile with 0.1% TFA.

Procedure:

• Equilibrate the column with the initial mobile phase conditions (e.g., 95% A, 5% B).

• Inject the quenched reaction mixture onto the column.

• Elute the sample using a linear gradient of increasing Mobile Phase B. The exact gradient will need to be optimized for your specific conjugate. A shallow gradient is often recommended for better resolution.[3]

• Monitor the elution profile with a UV detector at an appropriate wavelength (e.g., 220 nm for peptide bonds and 280 nm for aromatic amino acids).

• Collect the fractions corresponding to your purified conjugate.

• The unreacted linker, being a smaller and potentially more hydrophobic molecule than the protein, will have a distinct retention time.

Reverse-Phase HPLC Purification Workflow

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. glenresearch.com [glenresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. broadpharm.com [broadpharm.com]
• 6. purepeg.com [purepeg.com]
• 7. advancedchemtech.com [advancedchemtech.com]
• 8. Boc-NH-PEG2-CH2COOH - CsBioChina [csbiochina.com]
• 9. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing NHS Ester Reactions

This guide provides detailed troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize the pH and other critical parameters for successful N-hydroxysuccinimide (NHS) ester conjugation to primary amines.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for an NHS ester reaction with a primary amine?

The optimal pH for reacting NHS esters with primary amines is a compromise between maximizing amine reactivity and minimizing hydrolysis of the ester. The recommended range is typically between pH 7.2 and 8.5.[1][2] Many protocols consider a pH of 8.3-8.5 to be ideal for achieving high conjugation efficiency.[3][4][5]

Q2: How does pH affect the key components of the reaction?

The pH of the reaction buffer is a critical parameter because it directly influences two competing processes:

• Amine Reactivity : The reactive species is the unprotonated primary amine (-NH2), which acts as a nucleophile.[6] At a pH below the pKa of the amine (typically around 10.5 for lysine), the group is predominantly protonated (-NH3+), making it unreactive.[6][7] As the pH increases towards the optimal range, the concentration of the reactive, deprotonated amine increases, which speeds up the desired conjugation reaction.[6]

• NHS Ester Hydrolysis : NHS esters are susceptible to hydrolysis, a reaction with water that renders the ester inactive. The rate of this competing hydrolysis reaction increases significantly at higher pH values.[6][8][9]

Therefore, the optimal pH maximizes the availability of the reactive amine while keeping the rate of NHS ester hydrolysis manageable.

Q3: Which buffers are recommended for NHS ester conjugations?

Phosphate, carbonate-bicarbonate, HEPES, and borate buffers are all suitable for NHS ester reactions within the recommended pH range.[1][8] A 0.1 M sodium bicarbonate or 0.1 M phosphate buffer solution at pH 8.3-8.5 is a very common and effective choice.[3][4][5] For proteins that are sensitive to higher pH, phosphate-buffered saline (PBS) at pH 7.4 can be used, but this will slow the reaction rate.[10]

Q4: Are there any buffers that should be avoided?

Yes. Avoid buffers that contain primary amines, such as Tris (tris(hydroxymethyl)aminomethane) and glycine.[1][8][11] These molecules will compete with your target molecule for reaction with the NHS ester, significantly reducing your conjugation yield. However, these same buffers can be used to quench the reaction once it is complete.[8]

Q5: My NHS ester is not soluble in the aqueous reaction buffer. What should I do?

It is common for NHS esters to have poor aqueous solubility. They can first be dissolved in a small amount of a dry, water-miscible organic solvent like anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) before being added to the aqueous protein solution.[4][5][6] It is critical to use high-quality, amine-free DMF, as any amine contaminants will react with the NHS ester.[4] The final concentration of the organic solvent in the reaction mixture should be kept low, typically under 10%.[11]

Troubleshooting Guide

Problem	Possible Cause	Solution
Low or No Conjugation Yield	Incorrect pH	The reaction pH is outside the optimal range of 7.2-8.5.[1] At low pH, the amine is protonated and unreactive; at high pH, the NHS ester is rapidly hydrolyzed.[3][6] Verify the buffer pH and adjust to the 8.3-8.5 range for optimal results.[4][5]
Competing Nucleophiles	The buffer contains primary amines (e.g., Tris, glycine) or there are other amine contaminants.[8][11] Use a recommended non-amine buffer like phosphate, bicarbonate, or borate.[1][8]
Hydrolyzed/Inactive NHS Ester	The NHS ester reagent has degraded due to moisture. These reagents are moisture-sensitive.[11] Always allow the reagent vial to equilibrate to room temperature before opening to prevent condensation.[11] Dissolve the NHS ester in anhydrous DMSO or DMF immediately before use and do not prepare stock solutions in aqueous buffers for storage.[6][11]
Low Protein Concentration	The concentration of the target molecule is too low, favoring the competing hydrolysis reaction.[8][9] For optimal results, the protein concentration should be between 1-10 mg/mL.[4][12]
Protein Aggregation/Precipitation	High Organic Solvent Concentration	Adding too much of the organic solvent used to dissolve the NHS ester can denature the protein.
Protein Instability	The protein may not be stable at the reaction pH or temperature.

Quantitative Data

The stability of the NHS ester is highly dependent on pH and temperature. As the pH increases, the rate of hydrolysis competes more significantly with the desired amine reaction.

Table 1: Half-life of NHS Ester Hydrolysis at Different pH Values

pH	Temperature (°C)	Half-life of NHS Ester
7.0	0	4-5 hours[8][9]
8.6	4	10 minutes[8][9]

Experimental Protocols

General Protocol for Protein Labeling with an NHS Ester

This protocol provides a general guideline for conjugating an NHS ester to a protein containing primary amines.

1. Preparation of Protein Solution:

• Dissolve the protein in an amine-free reaction buffer (e.g., 0.1 M sodium phosphate, 0.1 M sodium bicarbonate, pH 8.3) at a concentration of 1-10 mg/mL.[4][6]

• If your protein is in a buffer containing amines (like Tris), it must be exchanged into a suitable reaction buffer via dialysis or a desalting column.[11]

2. Preparation of NHS Ester Solution:

• NHS esters are moisture-sensitive. Allow the reagent vial to warm to room temperature before opening.[11]

• Immediately before use, dissolve the NHS ester in a small amount of anhydrous DMSO or amine-free DMF.[6] Do not prepare and store aqueous stock solutions.[11]

3. Reaction:

• Add a 5- to 20-fold molar excess of the dissolved NHS ester to the protein solution while gently mixing.[6] The optimal ratio may need to be determined empirically.

• Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C.[3][6][8]

4. Quenching (Optional but Recommended):

• To stop the reaction, add a quenching buffer containing primary amines, such as 1 M Tris-HCl or glycine, to a final concentration of 50-100 mM.[6][8]

• Incubate for 15-30 minutes at room temperature.[6]

5. Purification:

• Remove unreacted NHS ester and byproducts (like N-hydroxysuccinimide) from the labeled protein.[3][6]

• This is typically achieved using a desalting column (gel filtration) or dialysis against a suitable storage buffer (e.g., PBS).[3][6]

Visualizations

pH Influence on NHS Ester Reaction Pathways

The following diagram illustrates the critical balance governed by pH in an NHS ester reaction. The desired pathway, aminolysis, is favored at a slightly basic pH where the primary amine is deprotonated. However, increasing the pH also accelerates the competing hydrolysis pathway, which deactivates the NHS ester.

Caption: pH's role in NHS ester reactions.

This diagram shows how pH controls the outcome of an NHS ester conjugation by influencing both amine reactivity and ester stability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. lumiprobe.com [lumiprobe.com]
• 5. interchim.fr [interchim.fr]
• 6. benchchem.com [benchchem.com]
• 7. Studying pH Dependence of a Peptide Modification with an N-hydroxysuccinimide Ester Using Mass Spectrometry — Journal of Young Investigators [jyi.org]
• 8. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. help.lumiprobe.com [help.lumiprobe.com]
• 10. glenresearch.com [glenresearch.com]
• 11. broadpharm.com [broadpharm.com]
• 12. biotium.com [biotium.com]

Common issues with Boc deprotection in the presence of acid-sensitive groups

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during the acid-catalyzed deprotection of the tert-butoxycarbonyl (Boc) group, especially in the presence of other acid-sensitive functionalities.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of side-product formation during Boc deprotection?

A1: The primary cause of side-product formation is the generation of a reactive tert-butyl cation intermediate upon cleavage of the Boc group with a strong acid, such as trifluoroacetic acid (TFA).[1][2] This carbocation is a potent electrophile and can alkylate nucleophilic sites on the substrate or solvent, leading to undesired byproducts.[1][3]

Q2: How can I avoid the t-butylation of sensitive residues like Tryptophan, Methionine, or Tyrosine?

A2: The most effective strategy to prevent t-butylation is the addition of "scavengers" to the deprotection reaction mixture.[2][3][4] Scavengers are nucleophilic species that react with and neutralize the tert-butyl cation before it can alkylate the desired molecule.[2] The choice of scavenger depends on the sensitive residues present.[2]

Q3: My Boc deprotection is incomplete. What are the possible causes and how can I resolve this?

A3: Incomplete Boc deprotection can stem from several factors:

• Insufficient Acid Concentration: The concentration of the acid (e.g., TFA) may be too low to drive the reaction to completion. For solution-phase deprotection, a common starting point is 20-50% TFA in a solvent like dichloromethane (DCM).[1] If the reaction is incomplete, the concentration can be gradually increased.

• Short Reaction Time: The reaction may not have been allowed to proceed long enough. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial.[1]

• Low Temperature: The reaction temperature might be too low, which slows down the deprotection rate.[1] Most deprotections are carried out at room temperature.[5][6]

• Steric Hindrance: In some molecules, the Boc group may be sterically hindered, requiring more forcing conditions (higher acid concentration or longer reaction time).

Q4: Can I selectively deprotect a Boc group in the presence of other acid-labile groups like silyl ethers (TBDMS, TIPS) or acetals?

A4: Yes, selective deprotection is often possible due to the generally higher acid lability of the Boc group compared to many other acid-sensitive protecting groups.[3] Key strategies include:

• Using Milder Acids: Instead of strong acids like TFA, consider using milder acidic conditions such as 4M HCl in dioxane, p-toluenesulfonic acid, or aqueous phosphoric acid.[4][5][7][8]

• Careful Control of Reaction Conditions: Titrating the amount of acid and keeping the reaction time to a minimum can achieve selectivity.

• Orthogonal Protecting Groups: For complex syntheses, employing an orthogonal protecting group strategy is highly recommended. For instance, using a base-labile Fmoc group for amine protection if the molecule contains many acid-sensitive functionalities.[4][7][9]

Troubleshooting Guides

Issue 1: Formation of Alkylation Byproducts

• Symptoms: Appearance of unexpected peaks in LC-MS or spots on TLC, often with a mass corresponding to the addition of a tert-butyl group (+56 Da).

• Root Cause: The tert-butyl cation generated during deprotection has alkylated a nucleophilic site on your molecule (e.g., Trp, Met, Cys, Tyr, or electron-rich aromatic rings).[2][3]

• Solutions:

  • Incorporate Scavengers: Add scavengers to the reaction mixture to trap the tert-butyl cation.[2]

  • Optimize Reaction Conditions: Use the minimum concentration of acid and reaction time required for complete deprotection to reduce the lifetime of the tert-butyl cation.

Data Presentation

Table 1: Common Scavengers for Boc Deprotection

Sensitive Residue(s)	Recommended Scavenger(s)	Typical Concentration	Reference(s)
Tryptophan (Trp)	Triethylsilane (TES), Triisopropylsilane (TIS), Anisole	5-10% (v/v)	[2]
Methionine (Met)	Thioanisole, Dimethyl Sulfide (DMS)	5% (v/v)	[2]
Cysteine (Cys)	Ethanedithiol (EDT)	2.5% (v/v)	[2]
Tyrosine (Tyr)	Phenol, Thioanisole	5% (v/v)	[2]
General Purpose	TIS/H₂O/DCM or TIS/EDT/H₂O	Varies	[2]

Table 2: Comparison of Common Acidic Conditions for Boc Deprotection

Reagent	Typical Conditions	Advantages	Disadvantages	Reference(s)
Trifluoroacetic Acid (TFA)	20-50% in DCM, 30-60 min, RT	Fast and effective for most substrates.	Harsh conditions, requires scavengers for sensitive substrates.	[1][5]
Hydrogen Chloride (HCl)	4M in Dioxane, 30-60 min, RT	Milder than TFA, can offer better selectivity.	Dioxane is a hazardous solvent.	[5][8]
Aqueous Phosphoric Acid	85% aq. H₃PO₄, RT	Mild, environmentally benign, good selectivity.	Slower reaction times may be required.	[4]
p-Toluenesulfonic Acid (pTSA)	Catalytic to stoichiometric amounts in various solvents	Milder solid acid, can be used for sensitive substrates.	May require elevated temperatures.	[10]

Mandatory Visualization

Caption: A logical workflow for planning, executing, and troubleshooting Boc deprotection reactions.

Caption: The chemical pathway of Boc deprotection, highlighting the formation of the problematic tert-butyl cation and its subsequent reactions.

Experimental Protocols

Protocol 1: Standard Boc Deprotection using TFA with Scavengers

This protocol is suitable for peptides and other molecules containing acid-sensitive residues like Tryptophan or Methionine.

Materials:

• Boc-protected substrate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water (deionized)

• Cold diethyl ether

• Round-bottom flask

• Magnetic stirrer

• Nitrogen or argon line

Procedure:

• Dissolution: Dissolve the Boc-protected substrate in DCM (approx. 0.1 M concentration) in a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar).

• Scavenger Addition: To the solution, add the scavenger cocktail. A common mixture is 95:2.5:2.5 (v/v/v) of TFA:H₂O:TIS. For every 1 ml of DCM, prepare to add 1 ml of this cocktail.

• Deprotection: Add the TFA/scavenger cocktail to the substrate solution. Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS at 15-minute intervals. The reaction is typically complete within 30-60 minutes.[1]

• Work-up: Upon completion, remove the solvent and excess TFA under reduced pressure (rotary evaporation).

• Precipitation: Add cold diethyl ether to the residue to precipitate the deprotected product as its trifluoroacetate salt.

• Isolation: Collect the precipitate by filtration, wash with additional cold diethyl ether, and dry under vacuum.

Protocol 2: Mild Boc Deprotection using HCl in Dioxane

This protocol is recommended for substrates containing other moderately acid-labile groups where TFA may be too harsh.

Materials:

• Boc-protected substrate

• 4 M Hydrogen Chloride (HCl) in 1,4-dioxane

• Anhydrous 1,4-dioxane

• Round-bottom flask

• Magnetic stirrer

• Cold diethyl ether

Procedure:

• Dissolution: Dissolve the Boc-protected substrate in a minimal amount of anhydrous 1,4-dioxane in a round-bottom flask.

• Deprotection: Add the 4 M HCl in dioxane solution (typically 5-10 equivalents of HCl per Boc group). Stir the reaction mixture at room temperature.[5]

• Monitoring: Monitor the reaction by TLC, typically for 30-60 minutes.

• Work-up: Once the reaction is complete, remove the solvent in vacuo.

• Precipitation: Triturate the residue with cold diethyl ether to precipitate the hydrochloride salt of the deprotected product.

• Isolation: Collect the solid by filtration, wash with cold ether, and dry under vacuum.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. Amine Protection / Deprotection [fishersci.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]
• 9. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

How to improve the solubility of BocNH-PEG2-CH2COONHS conjugates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility of Boc-NH-PEG2-CH2COONHS conjugates. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Boc-NH-PEG2-CH2COONHS and why is solubility a concern?

A: Boc-NH-PEG2-CH2COONHS is a heterobifunctional crosslinker containing a Boc-protected amine, a short polyethylene glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester. This structure is ideal for bioconjugation, particularly in the development of antibody-drug conjugates (ADCs) and PROTACs. The PEG spacer is included to enhance the aqueous solubility of the molecule it is attached to.[1][2] However, the overall solubility of the conjugate can still be a concern, especially when attached to hydrophobic molecules. Ensuring adequate solubility is crucial for efficient reaction kinetics, preventing aggregation, and achieving accurate dosing in biological assays.

Q2: What are the key factors influencing the solubility of Boc-NH-PEG2-CH2COONHS and its conjugates?

A: The solubility of Boc-NH-PEG2-CH2COONHS conjugates is influenced by several factors:

• The PEG Spacer: The inherent hydrophilicity of the PEG2 spacer contributes positively to the aqueous solubility of the conjugate.[1][2]

• The Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is relatively nonpolar and can decrease aqueous solubility.[3]

• The NHS Ester: While the NHS ester itself is a reactive group, its hydrolysis at elevated pH can lead to the formation of the free carboxylic acid, which may have different solubility characteristics.

• The Conjugated Molecule: The physicochemical properties of the molecule being conjugated to the PEG linker will have a significant impact on the overall solubility of the final conjugate.

• Solvent and Buffer Composition: The choice of solvent, pH, and the presence of salts can all dramatically affect solubility.

Q3: In what solvents should I dissolve Boc-NH-PEG2-CH2COONHS?

A: It is highly recommended to first dissolve Boc-NH-PEG2-CH2COONHS in a dry, water-miscible organic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) immediately before use.[][5] The precursor, Boc-NH-PEG2-CH2COOH, is known to be soluble in DMSO at concentrations of 100 mg/mL.[6] For the NHS ester, a stock solution (e.g., 10 mM) in anhydrous DMSO or DMF should be prepared and then added to the aqueous reaction buffer.[7] The final concentration of the organic solvent in the reaction mixture should be kept to a minimum (typically below 10%) to avoid denaturation of proteins or other biomolecules.

Q4: How does pH affect the solubility and stability of the Boc-NH-PEG2-CH2COONHS conjugate during my experiment?

A: The pH of the aqueous buffer is a critical parameter. The NHS ester is susceptible to hydrolysis, which is accelerated at higher pH.[8] This competing reaction reduces the efficiency of the desired conjugation to primary amines. The optimal pH for the conjugation reaction is typically between 7.2 and 8.5. This range provides a good balance between having a sufficient concentration of the deprotonated, reactive amine on the target molecule and minimizing the hydrolysis of the NHS ester. It is crucial to avoid buffers containing primary amines, such as Tris, as they will compete with the target molecule for reaction with the NHS ester.[7]

Troubleshooting Guide

This guide addresses common issues encountered when working with Boc-NH-PEG2-CH2COONHS conjugates.

Issue 1: The Boc-NH-PEG2-CH2COONHS powder is difficult to dissolve.

Possible Cause	Troubleshooting Steps
Inappropriate Solvent	Do not attempt to dissolve the compound directly in aqueous buffers. Use anhydrous DMSO or DMF to prepare a stock solution.
Low-Quality Reagent	Ensure the reagent has been stored properly under desiccated conditions at -20°C to prevent hydrolysis of the NHS ester.
Precipitation upon Dilution	When adding the DMSO/DMF stock solution to the aqueous buffer, add it slowly with gentle vortexing to prevent localized high concentrations that can lead to precipitation. Consider warming the aqueous buffer slightly (e.g., to 37°C) before adding the stock solution.

Issue 2: The conjugate precipitates out of solution during the reaction.

Possible Cause	Troubleshooting Steps
Low Solubility of the Conjugate	Decrease the concentration of the reactants. The solubility of the final conjugate may be lower than that of the individual components.
Aggregation of the Target Molecule	Optimize the reaction buffer. The addition of a small amount of a non-ionic surfactant (e.g., Tween-20 at 0.01-0.1%) may help to prevent aggregation.
Incorrect pH	Ensure the pH of the reaction buffer is within the optimal range (7.2-8.5). A suboptimal pH can affect the charge and solubility of the target molecule and the conjugate.

Issue 3: Low yield of the desired conjugate.

Possible Cause	Troubleshooting Steps
Hydrolysis of the NHS Ester	Prepare the stock solution of Boc-NH-PEG2-CH2COONHS immediately before use. Avoid delays between dissolving the reagent and adding it to the reaction mixture. Perform the reaction at a controlled temperature (e.g., room temperature or 4°C) and monitor the progress.
Suboptimal Molar Ratio	Optimize the molar ratio of the PEG linker to the target molecule. A 5- to 20-fold molar excess of the linker is often a good starting point for protein conjugations.[9]
Presence of Competing Amines	Ensure the reaction buffer is free of primary amines (e.g., Tris, glycine). Use a phosphate, HEPES, or bicarbonate buffer.

Data Presentation

Estimated Solubility of Boc-NH-PEG2-CH2COONHS

Solvent	Estimated Solubility	Notes
DMSO	> 50 mg/mL	The precursor acid is soluble at ≥ 100 mg/mL.[6]
DMF	> 50 mg/mL	A common solvent for dissolving NHS esters.
Dichloromethane (DCM)	Soluble	A suitable solvent for the NHS ester.[]
Water	Low	Direct dissolution in water is not recommended.
Aqueous Buffers (pH 7.2-8.5)	Low (mM range)	Solubility is dependent on the final concentration of the organic co-solvent and buffer composition.

pH-Dependent Stability of NHS Esters

The stability of the NHS ester is critical for successful conjugation. The following table illustrates the effect of pH on the half-life of a typical NHS ester.

pH	Temperature (°C)	Half-life
7.0	0	4-5 hours
8.0	4	~1 hour
8.6	4	10 minutes

Data adapted from publicly available information on NHS ester chemistry.

Experimental Protocols

Protocol for Determining the Kinetic Solubility of Boc-NH-PEG2-CH2COONHS

This protocol provides a general method for assessing the kinetic solubility of the conjugate in a buffer of choice.

Materials:

• Boc-NH-PEG2-CH2COONHS

• Anhydrous DMSO

• Aqueous buffer of choice (e.g., Phosphate Buffered Saline, pH 7.4)

• 96-well microplate (UV-transparent for spectrophotometric reading)

• Plate shaker

• Microplate spectrophotometer

Procedure:

• Prepare a Stock Solution: Prepare a 10 mM stock solution of Boc-NH-PEG2-CH2COONHS in anhydrous DMSO.

• Serial Dilutions: In the 96-well plate, perform serial dilutions of the stock solution with the chosen aqueous buffer to achieve a range of final concentrations (e.g., 1 µM to 200 µM). Ensure the final DMSO concentration is consistent across all wells (e.g., 2%).

• Incubation: Cover the plate and incubate at room temperature on a plate shaker for 2 hours.

• Visual Inspection: Visually inspect the wells for any signs of precipitation.

• Spectrophotometric Measurement: Measure the absorbance of each well at a wavelength where the compound has a known absorbance maximum.

• Data Analysis: Plot the absorbance as a function of concentration. The highest concentration that does not show a significant deviation from linearity is considered the kinetic solubility.

General Protocol for Conjugation to a Protein

Materials:

• Protein solution in an amine-free buffer (e.g., PBS, pH 7.4)

• Boc-NH-PEG2-CH2COONHS

• Anhydrous DMSO

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Prepare Protein Solution: Adjust the concentration of the protein solution to 1-10 mg/mL in the reaction buffer.

• Prepare Linker Solution: Immediately before use, dissolve Boc-NH-PEG2-CH2COONHS in anhydrous DMSO to a concentration of 10 mM.

• Conjugation Reaction: Add the desired molar excess of the linker solution to the protein solution with gentle mixing.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours at 4°C.

• Quench Reaction: Add the quenching solution to a final concentration of 50 mM to stop the reaction.

• Purification: Purify the conjugate from excess linker and byproducts using a suitable chromatography method.

Visualizations

Caption: A flowchart for troubleshooting solubility issues.

References

• 1. t-Boc-N-amido-PEG2-NHS ester, 2183440-73-3 | BroadPharm [broadpharm.com]
• 2. BOC-NH-PEG2-NH2, 153086-78-3 - Biopharma PEG [biochempeg.com]
• 3. benchchem.com [benchchem.com]
• 5. FAQ | Biopharma PEG - Worldwide PEG Linker Supplier [biochempeg.com]
• 6. Boc-PEG, PEG linker, PEG reagent | BroadPharm [broadpharm.com]
• 7. advancedchemtech.com [advancedchemtech.com]
• 8. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 9. T-Boc-N-amido-PEG2-NHS ester | CAS: 2183440-73-3 | AxisPharm [axispharm.com]

Technical Support Center: Monitoring BocNH-PEG2-CH2COONHS Conjugation Reactions

This guide provides researchers, scientists, and drug development professionals with detailed methods, frequently asked questions, and troubleshooting advice for monitoring the progress of BocNH-PEG2-CH2COONHS conjugation reactions.

Reaction Overview

The fundamental reaction involves the coupling of an N-hydroxysuccinimide (NHS) ester with a primary amine (-NH₂) to form a stable amide bond. The Boc (tert-butyloxycarbonyl) group protects an amine on the PEG linker, which can be removed in a subsequent step if needed. Monitoring is critical to ensure the reaction proceeds to completion, optimize yields, and characterize the final conjugate.

Caption: General scheme of an NHS ester conjugation reaction.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for this conjugation reaction?

A: The reaction is highly pH-dependent. The optimal pH range is typically 7.2 to 8.5. Below this range, the primary amine is protonated and less nucleophilic, slowing the reaction. Above this range, the hydrolysis of the NHS ester becomes a significant competing reaction, which can lower the yield of your desired conjugate.[1]

Q2: Which buffers should I use or avoid?

A: It is crucial to use an amine-free buffer to prevent the buffer from competing with your molecule for reaction with the NHS ester.[2]

Buffer Type	Examples	Rationale
Recommended	PBS (Phosphate-Buffered Saline), HEPES, Bicarbonate, Borate	These buffers are amine-free and maintain a stable pH in the optimal range for conjugation.[3]
To Avoid	Tris (e.g., TBS), Glycine	These buffers contain primary amines that will react with the NHS ester, quenching the reaction.[1][2]

Q3: How can I tell if my BocNH-PEG2-CH2COONHS reagent has gone bad?

A: NHS esters are sensitive to moisture and can hydrolyze over time, rendering them inactive.[2][4] You can check for hydrolysis by dissolving a small amount of the reagent in a buffer and measuring the UV absorbance at 260-280 nm; the released NHS byproduct absorbs in this range.[3] A more definitive method is to run an analytical test like HPLC or LC-MS on the starting material to check for the presence of the corresponding carboxylic acid, which is the hydrolysis product.[5]

Q4: How long does the reaction typically take?

A: Reaction times can vary from 30 minutes to several hours.[][2] The duration depends on several factors, including the reactivity of the primary amine, concentration of reactants, temperature, and pH. It is always recommended to monitor the reaction's progress rather than relying on a fixed time.

Q5: How do I stop (quench) the reaction?

A: To stop the reaction, you can add a small molecule with a primary amine, such as Tris, glycine, or ethanolamine.[3] This will consume any unreacted NHS ester.

Primary Monitoring Techniques

A systematic workflow involving sampling the reaction mixture at different time points is essential for accurate monitoring.

Caption: Experimental workflow for monitoring reaction progress.

The choice of analytical method depends on the available equipment and the required level of detail.

Technique	Principle	Key Indicator of Success	Pros	Cons
TLC	Separation by polarity on a silica plate.	Disappearance of starting material spot(s) and appearance of a new product spot.[7]	Fast, inexpensive, simple setup.	Qualitative, low resolution, may be difficult to resolve PEGylated compounds.[8]
HPLC	High-resolution separation by chromatography.	Decrease in the peak area of reactants and a corresponding increase in the product peak.	Quantitative, high resolution, reproducible.[9][10]	Requires specialized equipment, method development may be needed.
LC-MS	Separation by chromatography followed by mass detection.	Observation of a new peak in the chromatogram with the expected mass-to-charge (m/z) ratio of the conjugate.[11]	Provides both quantitative data and mass confirmation, highly sensitive and specific.[12]	Complex instrumentation, can be expensive.
¹H NMR	Measures the magnetic environment of protons.	Disappearance of NHS ester protons (singlet ~2.8-2.9 ppm) and shifts in protons near the reacting amine.[13][14]	Provides unambiguous structural confirmation.[13]	Requires a relatively pure sample, less sensitive than MS, requires NMR spectrometer.
FTIR	Measures absorption of infrared radiation by molecular bonds.	Disappearance of NHS ester C=O stretches (~1780 and 1815 cm⁻¹) and appearance of amide C=O stretch (~1650 cm⁻¹).[15]	Fast, good for confirming functional group changes.	Not quantitative, spectra can be complex, new amide peaks may overlap with existing ones.[15]

Detailed Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) Monitoring

• Plate Preparation : On a silica TLC plate, draw a baseline with a pencil. Mark lanes for your amine starting material (SM), the Boc-PEG-NHS reagent, a "co-spot" (both starting materials in one spot), and the reaction mixture (t=x).

• Spotting : At t=0, spot the reaction mixture. At subsequent time intervals (e.g., 30 min, 1 hr, 2 hr), take a small aliquot from the reaction and spot it in a new lane.

• Development : Place the TLC plate in a chamber with an appropriate mobile phase (e.g., a mixture of dichloromethane and methanol). Let the solvent front travel up the plate.[8]

• Visualization : Remove the plate, mark the solvent front, and let it dry. Visualize the spots using a UV lamp or by staining (e.g., in an iodine chamber).[8]

• Analysis : A successful reaction will show the gradual disappearance of the starting material spots and the appearance of a new spot for the product.[7][16] The reaction is complete when the limiting reagent spot has disappeared.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Analysis

• Sample Preparation : At each time point, take a small aliquot of the reaction mixture. Quench it immediately (if necessary) and dilute it with the mobile phase to a suitable concentration.

• Instrument Setup : Use a reverse-phase column (e.g., C18). Set up a gradient elution method, typically using water and acetonitrile, both containing a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid.

• Analysis : Inject the t=0 sample to identify the retention times of your starting materials. Inject samples from subsequent time points.

• Data Interpretation : Monitor the decrease in the peak area of the starting materials and the increase in the peak area of the new product peak over time. The reaction is complete when the peak for the limiting starting material is no longer detectable.

Protocol 3: Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Methodology : Follow the same sample preparation and HPLC setup as described above. The eluent from the HPLC is directed into a mass spectrometer.

• Data Acquisition : Set the mass spectrometer to scan for the expected mass-to-charge (m/z) ratios of the starting materials and the final conjugate.

• Analysis : Confirm the identity of the product peak by verifying that its mass matches the calculated molecular weight of the BocNH-PEG2-conjugate. LC-MS is particularly powerful for complex mixtures, such as protein conjugations, where it can reveal the distribution of species with different numbers of PEG chains attached.[11]

Protocol 4: ¹H NMR Spectroscopy Analysis

• Sample Preparation : For a definitive check at the end of the reaction, take a larger aliquot, purify it to remove salts and byproducts, and dissolve 5-10 mg in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[17]

• Key Signals to Monitor :

  • Disappearance of NHS protons : The four equivalent protons of the N-hydroxysuccinimide ring appear as a sharp singlet around δ 2.8-2.9 ppm. This peak should be absent in the final product.[14]

  • Persistence of Boc protons : The nine equivalent protons of the Boc protecting group appear as a large singlet around δ 1.4-1.5 ppm. This peak should remain.[13][17]

  • Shifts in Amine Backbone Protons : Protons on the carbon adjacent to the reacting amine will typically shift downfield upon formation of the amide bond.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Very Low Product Formation	1. Hydrolyzed NHS Ester: The reagent was exposed to moisture.[3][4]	Use a fresh vial of the NHS ester reagent. Always warm the reagent to room temperature before opening to prevent condensation.[2][4]
2. Incorrect pH: The reaction buffer is too acidic (pH < 7) or too basic (pH > 9).[1]	Prepare fresh buffer and confirm the pH is within the optimal 7.2-8.5 range.
3. Competing Nucleophiles: The buffer contains primary amines (e.g., Tris, glycine).[2]	Perform a buffer exchange on your amine-containing molecule into an amine-free buffer like PBS before starting the reaction.[2]
Multiple Unexpected Spots/Peaks	1. Side Products: Significant hydrolysis of the NHS ester may be occurring.	Ensure the pH is not too high. If possible, use a higher concentration of the amine component to favor the conjugation reaction over hydrolysis.
2. Multiple Reaction Sites: If your target molecule has multiple primary amines, you may be forming a heterogeneous mixture of products.	This is expected for molecules like antibodies.[3] LC-MS is the best tool to characterize this distribution. Consider site-specific conjugation methods for more homogeneous products.
Difficulty Resolving Spots on TLC	1. Similar Polarity: The PEGylated product may have a polarity very similar to the starting PEG reagent.[8]	Try different solvent systems (mobile phases). Adding a small amount of acid (acetic acid) or base (ammonium hydroxide) to the mobile phase can sometimes improve separation.[8]
2. Poor Visualization: The PEG-containing compounds may not visualize well under UV light.	Use an iodine chamber or a potassium permanganate stain, which are generally effective for visualizing a wide range of organic compounds.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. broadpharm.com [broadpharm.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. Quantification of N -hydroxysuccinimide and N -hydroxysulfosuccinimide by hydrophilic interaction chromatography (HILIC) - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00042D [pubs.rsc.org]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biocompare.com [biocompare.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]
• 17. benchchem.com [benchchem.com]

Preventing aggregation of proteins during PEGylation with BocNH-PEG2-CH2COONHS

Welcome to the technical support center for protein PEGylation using BocNH-PEG2-CH2COONHS. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) to help prevent protein aggregation and optimize your PEGylation experiments.

Frequently Asked Questions (FAQs)

Q1: What is BocNH-PEG2-CH2COONHS and how does it react with proteins?

BocNH-PEG2-CH2COONHS is a monofunctional, amine-reactive polyethylene glycol (PEG) reagent. It contains a Boc-protected amine group, a short two-unit PEG chain, and an N-hydroxysuccinimide (NHS) ester. The NHS ester reacts efficiently with primary amine groups (-NH₂) on a protein, such as the side chain of lysine residues or the N-terminus, to form a stable amide bond.[1][2] The reaction is most efficient in a neutral to slightly basic pH range (7.0-9.0).[1][3] The Boc protecting group can be removed later under mild acidic conditions if a free amine on the PEG chain is desired for subsequent modifications.

Q2: What are the primary causes of protein aggregation during PEGylation with an NHS-ester PEG?

Protein aggregation during PEGylation can stem from several factors:

• Suboptimal Reaction Conditions: Incorrect pH, temperature, or buffer composition can compromise protein stability, leading to unfolding and aggregation.[4]

• High Protein Concentration: Increased proximity of protein molecules at high concentrations can promote intermolecular interactions and aggregation.[4]

• Over-PEGylation: Modification of too many surface amines can alter the protein's isoelectric point, solubility, and overall conformation, leading to precipitation.[3]

• Hydrolysis of NHS Ester: BocNH-PEG2-CH2COONHS is moisture-sensitive.[1][5] If the reagent hydrolyzes before reacting with the protein, it can lead to inconsistent results and may not effectively shield the protein from aggregation-prone interactions.

• Presence of Competing Amines: Buffers containing primary amines, such as Tris or glycine, will compete with the protein for the NHS ester, reducing PEGylation efficiency and potentially leaving the protein more susceptible to aggregation.[1][5]

Q3: What is the optimal pH for PEGylation with BocNH-PEG2-CH2COONHS?

The optimal pH for reacting NHS esters with primary amines is between 7.2 and 8.5.[6] A lower pH reduces the reactivity of the primary amines on the protein, while a higher pH significantly increases the rate of hydrolysis of the NHS ester, which competes with the desired reaction.[6][7] For many applications, a pH of 8.3 is considered optimal.[6] It is crucial to use a buffer that does not contain primary amines; phosphate-buffered saline (PBS), borate, or carbonate buffers are common choices.[3][6]

Q4: How do I monitor and quantify protein aggregation during my experiment?

Several analytical techniques can be used to detect and quantify protein aggregation:

• Size Exclusion Chromatography (SEC): This is a widely accepted technique that separates molecules based on size. Aggregates will elute earlier than the monomeric PEGylated protein.[4][8]

• Dynamic Light Scattering (DLS): DLS measures the size distribution of particles in a solution and can detect the presence of larger aggregates.[4]

• SDS-PAGE: Under non-reducing conditions, SDS-PAGE can reveal high-molecular-weight bands corresponding to protein aggregates.[4]

• Turbidity Measurements: An increase in the absorbance of the reaction mixture at a wavelength where the protein does not absorb (e.g., 350-600 nm) can indicate the formation of insoluble aggregates.[4][9]

Troubleshooting Guide

If you are experiencing protein aggregation during PEGylation with BocNH-PEG2-CH2COONHS, follow this troubleshooting guide.

Problem: Visible precipitation or increased turbidity in the reaction mixture.

This indicates the formation of insoluble protein aggregates. The following workflow can help identify and resolve the issue.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. NHS ester PEG, PEGylation Products - Biopharma PEG [biochempeg.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. broadpharm.com [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. approcess.com [approcess.com]
• 9. Modulation of protein aggregation by polyethylene glycol conjugation: GCSF as a case study - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison: BocNH-PEG2-CH2COONHS vs. Fmoc-NH-PEG2-CH2COOH for Peptide Synthesis

In the realm of peptide synthesis and modification, the strategic choice of protecting groups and linkers is paramount to achieving high yields and purity. This guide provides a detailed comparison of two commonly employed PEGylated reagents: BocNH-PEG2-CH2COONHS and Fmoc-NH-PEG2-CH2COOH. We will delve into their chemical properties, reaction efficiencies, and practical applications, supported by experimental data to inform your selection process.

Introduction to Boc and Fmoc Protection Strategies

The synthesis of peptides relies on the sequential addition of amino acids. To ensure the correct sequence, the N-terminus of the growing peptide chain is temporarily blocked with a protecting group. The two most dominant strategies in solid-phase peptide synthesis (SPPS) are the Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethyloxycarbonyl) approaches.

The core difference lies in their deprotection chemistry. The Boc group is acid-labile and is typically removed using acids like trifluoroacetic acid (TFA). In contrast, the Fmoc group is base-labile and is cleaved by a secondary amine, most commonly piperidine. This fundamental distinction dictates the choice of solid support, side-chain protecting groups, and the final cleavage strategy from the resin.

Comparing the PEGylated Linkers

Both BocNH-PEG2-CH2COONHS and Fmoc-NH-PEG2-CH2COOH are bifunctional linkers. They incorporate a short polyethylene glycol (PEG) chain, which can enhance the solubility and pharmacokinetic properties of the resulting peptide. One end of the linker has a protecting group (Boc or Fmoc) for subsequent peptide chain elongation, while the other end features a carboxylic acid or its activated N-hydroxysuccinimide (NHS) ester for conjugation to an amino group.

Feature	BocNH-PEG2-CH2COONHS	Fmoc-NH-PEG2-CH2COOH
Protecting Group	Boc (tert-butyloxycarbonyl)	Fmoc (9-fluorenylmethyloxycarbonyl)
Deprotection Condition	Acid-labile (e.g., TFA)	Base-labile (e.g., 20% piperidine in DMF)
Orthogonality	Compatible with base-labile side-chain protecting groups	Compatible with acid-labile side-chain protecting groups
Carboxylic Acid Form	Activated NHS ester	Free carboxylic acid
Coupling Reaction	Direct reaction with primary amines	Requires activation (e.g., with HBTU, HATU) before coupling
Typical Application	Solution-phase conjugation, modification of peptides/proteins	Solid-phase peptide synthesis, solution-phase synthesis

Experimental Data: A Comparative Analysis

While direct head-to-head studies on these specific reagents are limited, we can infer their performance based on the well-established principles of Boc and Fmoc chemistry in peptide synthesis.

Coupling Efficiency

The Boc-protected linker, being pre-activated as an NHS ester, offers a more direct and often faster coupling to free amino groups in solution. The reaction proceeds readily without the need for additional coupling reagents, which can simplify the workflow and minimize side reactions.

The Fmoc-protected linker, with its free carboxylic acid, requires an activation step prior to coupling. This is typically achieved using standard peptide coupling reagents like HBTU or HATU. While this adds a step to the protocol, it offers flexibility in choosing the activation method to optimize for specific substrates.

Parameter	BocNH-PEG2-CH2COONHS	Fmoc-NH-PEG2-CH2COOH + Activator
Reaction Time	1-4 hours	1-4 hours (post-activation)
Coupling Reagents	Not required	Required (e.g., HBTU, HATU, DIC/Oxyma)
Typical Yield	>90%	>90%

Deprotection and Cleavage

The choice between Boc and Fmoc will significantly impact the overall synthesis strategy, particularly in SPPS.

• Boc Strategy: The use of the Boc-protected linker necessitates an acid-labile resin and acid-labile side-chain protecting groups. The final cleavage from the resin is typically performed with strong acids like hydrofluoric acid (HF) or trifluoromethanesulfonic acid (TFMSA). These are hazardous reagents requiring specialized equipment.

• Fmoc Strategy: The Fmoc-protected linker is the standard for modern SPPS. It allows for the use of acid-labile resins and side-chain protecting groups. The final cleavage is achieved with a milder acid cocktail, most commonly TFA-based, which is more accessible and safer than the acids used in Boc chemistry.

Experimental Protocols

Protocol 1: Solution-Phase Conjugation using BocNH-PEG2-CH2COONHS

• Dissolution: Dissolve the peptide or protein containing a free primary amine in a suitable buffer (e.g., PBS, pH 7.4).

• Reagent Preparation: Dissolve BocNH-PEG2-CH2COONHS in a compatible organic solvent (e.g., DMSO, DMF).

• Conjugation: Add the dissolved linker to the peptide/protein solution in a 5-10 fold molar excess.

• Reaction: Incubate the reaction mixture at room temperature for 1-4 hours with gentle stirring.

• Purification: Purify the PEGylated peptide by size-exclusion chromatography (SEC) or reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: Incorporation of Fmoc-NH-PEG2-CH2COOH in SPPS

• Resin Preparation: Start with a deprotected amino group on the solid support.

• Activation: In a separate vessel, dissolve Fmoc-NH-PEG2-CH2COOH (1.5 eq.), a coupling reagent like HBTU (1.5 eq.), and a base like DIPEA (3 eq.) in DMF. Allow to pre-activate for 5-10 minutes.

• Coupling: Add the activated linker solution to the resin and shake at room temperature for 1-2 hours.

• Washing: Wash the resin thoroughly with DMF and DCM.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc group, liberating the amine for the next amino acid coupling.

• Chain Elongation: Continue with standard Fmoc-SPPS cycles to build the peptide chain.

Visualizing the Workflows

Caption: Workflow for solution-phase peptide conjugation using BocNH-PEG2-CH2COONHS.

Caption: Workflow for incorporating Fmoc-NH-PEG2-CH2COOH in solid-phase peptide synthesis.

Conclusion

The choice between BocNH-PEG2-CH2COONHS and Fmoc-NH-PEG2-CH2COOH is dictated by the intended application and the overall synthetic strategy.

• BocNH-PEG2-CH2COONHS is ideal for straightforward, one-step solution-phase conjugation to peptides or proteins, thanks to its pre-activated NHS ester. It is less suited for SPPS due to the harsh acid conditions required for Boc deprotection.

• Fmoc-NH-PEG2-CH2COOH is the preferred choice for incorporation into peptides during Fmoc-based SPPS. Its compatibility with milder deprotection and cleavage conditions makes it a more versatile and widely used reagent in modern peptide synthesis. The requirement for an activation step is a minor trade-off for its flexibility and compatibility with standard protocols.

For researchers focused on post-synthesis modification and bioconjugation in solution, the Boc-protected linker offers convenience. For those building PEGylated peptides from the ground up on a solid support, the Fmoc-protected linker is the industry standard.

The Pivotal Role of Linker Length: A Comparative Guide to PEG Linkers in PROTAC Efficacy

The efficacy of Proteolysis Targeting Chimeras (PROTACs) is critically influenced by the length of the linker connecting the target protein-binding ligand (warhead) to the E3 ligase-recruiting moiety. Among the various linker types, polyethylene glycol (PEG) linkers are frequently utilized due to their favorable physicochemical properties, including hydrophilicity and biocompatibility. This guide provides a comparative analysis of how different PEG linker lengths impact PROTAC performance, supported by experimental data and detailed protocols for key evaluation assays.

The linker in a PROTAC is not merely a spacer but a crucial determinant of its efficacy.[1][2] The length and composition of the linker directly influence the formation and stability of the ternary complex, which consists of the target protein, the PROTAC, and an E3 ligase.[3][4] An optimal linker length facilitates a productive ternary complex formation, leading to efficient ubiquitination and subsequent degradation of the target protein by the proteasome.[][6] Key parameters used to quantify PROTAC efficacy include DC50 (the concentration at which 50% of the target protein is degraded) and Dmax (the maximum percentage of protein degradation).[1][7]

Impact of PEG Linker Length on PROTAC Performance: A Data-Driven Comparison

Systematic variation of PEG linker length is a common strategy to optimize PROTAC potency.[7] The optimal length is highly dependent on the specific target protein and the recruited E3 ligase.[][8]

Case Study 1: Targeting Estrogen Receptor α (ERα)

In the development of ERα-targeting PROTACs, the linker length was a key determinant of degradation efficiency. A study comparing PROTACs with different PEG linker lengths revealed that a PROTAC with a 16-atom linker was significantly more potent at degrading ERα than one with a 12-atom linker, even though both showed similar binding affinities to ERα.[8][9]

PROTAC Linker Length (atoms)	Target Protein	E3 Ligase	Degradation Potency (DC50)	Reference
12	ERα	VHL	Less Potent	[8][9]
16	ERα	VHL	More Potent	[8][9]

Case Study 2: Targeting Bruton's Tyrosine Kinase (BTK)

For a series of BTK-targeting PROTACs, shorter linkers (e.g., 2 PEG units) resulted in impaired binding affinity for both BTK and the E3 ligase Cereblon (CRBN), likely due to steric hindrance. In contrast, PROTACs with longer linkers (≥ 4 PEG units) maintained binding affinities comparable to the free ligands.[3]

Case Study 3: Targeting Bromodomain-Containing Protein 4 (BRD4)

Unexpectedly, in a series of BRD4-targeting PROTACs recruiting CRBN, those with intermediate linker lengths (1-2 PEG units) showed reduced degradation potency. PROTACs with either no PEG unit or longer linkers (4-5 PEG units) were significantly more effective. This non-linear relationship highlights the complexity of linker optimization and the necessity of empirical testing for each system.[3]

Case Study 4: Targeting TANK-Binding Kinase 1 (TBK1)

Research on TBK1-targeting PROTACs demonstrated a clear length-dependent activity. Degradation of TBK1 was not observed with linkers shorter than 12 atoms. However, PROTACs with linkers between 12 and 29 atoms all showed submicromolar degradation potency, with a 21-atom linker being the most potent (DC50 = 3 nM, Dmax = 96%).[3][8]

Visualizing the PROTAC Mechanism and Experimental Workflow

To better understand the processes involved in PROTAC-mediated protein degradation and its analysis, the following diagrams illustrate the key signaling pathway and a typical experimental workflow.

Caption: PROTAC-mediated protein degradation pathway.

Caption: Workflow for Western blot analysis of protein degradation.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of PROTAC efficacy.

Western Blot Analysis for Protein Degradation

This protocol outlines the steps to quantify the degradation of a target protein in cultured cells after treatment with a PROTAC.[10][11]

Materials:

• Cell line expressing the target protein

• PROTAC compound (stock solution in DMSO)

• Vehicle control (DMSO)

• Cell culture medium and reagents

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA or Bradford protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein and a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate and imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates to achieve 70-80% confluency at the time of harvest.[10]

  • Allow cells to adhere overnight.

  • Treat cells with a range of PROTAC concentrations for a specified time (e.g., 4, 8, 16, 24 hours). Include a vehicle-only control.[10][11]

• Cell Lysis and Protein Quantification:

  • After treatment, wash cells with ice-cold PBS.[10]

  • Lyse the cells with ice-cold lysis buffer.[10]

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.[11]

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.[10]

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples.

  • Add Laemmli sample buffer and boil the samples at 95°C for 5-10 minutes.[11]

  • Load equal amounts of protein onto an SDS-PAGE gel and run the electrophoresis.[10]

• Protein Transfer and Immunoblotting:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[11]

  • Block the membrane with blocking buffer for 1 hour at room temperature.[11]

  • Incubate the membrane with the primary antibody overnight at 4°C.[10]

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[10]

• Detection and Analysis:

  • Wash the membrane with TBST.

  • Apply the ECL substrate and capture the chemiluminescent signal using an imaging system.[10]

  • Quantify the band intensities using densitometry software. Normalize the target protein levels to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle-treated control to determine DC50 and Dmax values.[11]

Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This protocol is used to assess the cytotoxic effects of PROTACs on cells.[12][13]

Materials:

• Cells in 96-well plates

• PROTAC compound

• MTT reagent or CellTiter-Glo® reagent

• Solubilization solution (for MTT)

• Plate reader (spectrophotometer or luminometer)

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at a suitable density.

  • Treat cells with various concentrations of the PROTAC for the desired duration.

• Assay Procedure (MTT Example):

  • Add MTT solution to each well and incubate for 1-4 hours at 37°C.[13]

  • Add solubilization solution to dissolve the formazan crystals.[13]

  • Read the absorbance at the appropriate wavelength.

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle-treated control.

Surface Plasmon Resonance (SPR) for Ternary Complex Formation

SPR is a powerful technique to measure the binding kinetics and affinity of the binary (PROTAC to target protein or E3 ligase) and ternary complexes in real-time.[14][15][16]

General Procedure:

• Immobilization:

  • Immobilize the E3 ligase (e.g., VHL or Cereblon) onto the sensor chip surface.[14][16]

• Binary Interaction Analysis:

  • Inject a series of concentrations of the PROTAC over the immobilized E3 ligase to measure the binary binding affinity (KD).[14]

  • Separately, measure the binary binding affinity of the PROTAC for the target protein.

• Ternary Complex Analysis:

  • Inject a mixture of the PROTAC and a near-saturating concentration of the target protein over the immobilized E3 ligase.[16]

  • The difference in binding response compared to the binary interaction indicates the formation of the ternary complex.

• Data Analysis:

  • Analyze the sensorgrams to determine the association (ka) and dissociation (kd) rate constants, and calculate the equilibrium dissociation constant (KD) for the ternary complex.

  • Calculate the cooperativity factor (α), which is the ratio of the binary binding affinity to the ternary binding affinity. A value of α > 1 indicates positive cooperativity, suggesting the ternary complex is more stable than the individual binary complexes.[16]

References

• 1. benchchem.com [benchchem.com]
• 2. precisepeg.com [precisepeg.com]
• 3. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Essential Role of Linkers in PROTACs [axispharm.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. charnwooddiscovery.com [charnwooddiscovery.com]
• 15. aragen.com [aragen.com]
• 16. SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Boc and Fmoc Protecting Groups in Peptide Synthesis

In the landscape of chemical synthesis, particularly in the assembly of peptides for research, therapeutics, and drug development, the choice of protecting group strategy is a critical decision that dictates the efficiency, purity, and ultimate success of the synthetic endeavor. The two most prominent strategies in solid-phase peptide synthesis (SPPS) are based on the acid-labile tert-butoxycarbonyl (Boc) group and the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group. This guide provides an objective, data-driven comparison of these two cornerstone methodologies to aid researchers, scientists, and drug development professionals in selecting the optimal strategy for their specific applications.

Introduction to Boc and Fmoc Protecting Groups

The fundamental difference between the Boc and Fmoc strategies lies in the chemical nature of the protecting group used for the temporary protection of the α-amino group of the amino acids and the corresponding conditions required for their removal.

The Boc strategy , a more traditional approach, utilizes the tert-butoxycarbonyl group, which is cleaved under acidic conditions, typically with trifluoroacetic acid (TFA). Side-chain protecting groups are generally benzyl-based and are removed in the final step with a strong acid like hydrofluoric acid (HF).

The Fmoc strategy , which has become the more dominant approach in modern SPPS, employs the 9-fluorenylmethyloxycarbonyl group. This group is removed under mild basic conditions, most commonly with a solution of piperidine in a polar aprotic solvent like dimethylformamide (DMF). The side-chain protecting groups are typically tert-butyl-based and are cleaved simultaneously with the peptide from the resin using TFA. This orthogonality, where the Nα- and side-chain protecting groups are removed by different chemical mechanisms, is a key advantage of the Fmoc strategy.

Quantitative Performance Comparison

While both methodologies can yield high-quality peptides, their performance can vary significantly depending on the specific peptide sequence, particularly its length, hydrophobicity, and susceptibility to certain side reactions. The following table summarizes key performance metrics, drawing on a case study of the synthesis of the aggregation-prone amyloid beta (Aβ) 1-42 peptide.

Parameter	Boc Strategy	Fmoc Strategy	Data Source / Comments
Deprotection Reagent	Trifluoroacetic Acid (TFA)	Piperidine in DMF
Side-Chain Protection	Benzyl-based	tert-Butyl-based
Final Cleavage Reagent	Hydrofluoric Acid (HF)	Trifluoroacetic Acid (TFA)
Orthogonality	Partial (both Boc and Bzl are acid-labile)	High (Fmoc is base-labile, tBu is acid-labile)
Typical Crude Yield (Aβ 1-42)	Generally acknowledged to be advantageous for "difficult sequences" prone to aggregation, though direct comparative data is scarce in a single study.	Standard Fmoc/tBu SPPS: 33%. With pseudoprolines to disrupt aggregation: 57%. With HCTU coupling and microwave assistance: 87%.
Typical Peptide Purity	Can be higher for hydrophobic and aggregation-prone peptides due to protonation of the N-terminus after deprotection, which reduces aggregation.	Generally high, but can be lower for "difficult sequences" due to aggregation during synthesis.
Common Side Reactions	t-butyl cation formation leading to alkylation of sensitive residues (e.g., Trp, Met).	Aspartimide formation, diketopiperazine formation at the dipeptide stage.
Automation Friendliness	Less common in modern automated synthesizers due to the use of hazardous HF.	Highly amenable to automation.
Safety	Requires specialized equipment and extreme caution for handling highly corrosive and toxic HF.	Generally safer due to the avoidance of HF.
Cost	Boc-amino acids are generally less expensive.	Fmoc-amino acids can be more expensive.

Experimental Protocols

Detailed and optimized experimental protocols are crucial for the successful synthesis of peptides. Below are generalized protocols for the key steps in both Boc and Fmoc manual solid-phase peptide synthesis.

Boc Solid-Phase Peptide Synthesis Protocol

1. Resin Preparation and First Amino Acid Coupling:

• Swell the appropriate resin (e.g., Merrifield or PAM resin) in dichloromethane (DCM) for 1-2 hours.

• Couple the first Boc-protected amino acid to the resin using a suitable activation method (e.g., DCC/HOBt or DIC/HOBt) in DMF/DCM. The reaction is typically carried out for 2-4 hours at room temperature.

• Wash the

A Comparative Guide to BocNH-PEG2-CH2COONHS as a Non-Cleavable Linker in Antibody-Drug Conjugates

Introduction to Non-Cleavable Linkers in ADCs

Antibody-Drug Conjugates (ADCs) are a class of targeted therapeutics that combine the specificity of a monoclonal antibody with the potent cell-killing activity of a cytotoxic payload. The linker connecting the antibody and the payload is a critical component that significantly influences the ADC's stability, efficacy, and safety profile. Non-cleavable linkers are designed to remain intact in the bloodstream and only release the cytotoxic payload upon internalization into the target cancer cell and subsequent degradation of the antibody within the lysosome.[1][2][] This mechanism offers high plasma stability, minimizing off-target toxicity and potentially widening the therapeutic window.[1][4][5]

This guide provides a comparative analysis of BocNH-PEG2-CH2COONHS as a non-cleavable linker for ADCs, comparing its inferred properties with established non-cleavable linkers.

The Profile of BocNH-PEG2-CH2COONHS

BocNH-PEG2-CH2COONHS is a heterobifunctional linker containing three key components:

• Boc (tert-Butyloxycarbonyl) Group: A common protecting group for amines. In the context of ADC synthesis, it temporarily protects an amine functionality on the payload or a modification of the payload.

• PEG2 (Polyethylene Glycol) Spacer: A short, hydrophilic spacer consisting of two ethylene glycol units. The inclusion of a PEG spacer in a linker can enhance the solubility and stability of the ADC, reduce aggregation, and potentially improve pharmacokinetic properties.[6]

• NHS (N-Hydroxysuccinimide) Ester: A reactive group that readily forms stable amide bonds with primary amino groups, such as the lysine residues on a monoclonal antibody.

The non-cleavable nature of this linker is inherent in its backbone, which consists of stable amide and ether bonds that are not susceptible to cleavage in the physiological conditions of the bloodstream.

Comparative Analysis of Non-Cleavable Linkers

The performance of an ADC is heavily dependent on the choice of linker. Below is a comparison of the inferred properties of BocNH-PEG2-CH2COONHS with two widely used non-cleavable linkers: Succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) and Maleimidocaproyl (MC).

Feature	BocNH-PEG2-CH2COONHS (Inferred)	SMCC (Succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate)	MC (Maleimidocaproyl)
Structure	Linear, contains a PEG spacer	Contains a cyclohexane ring	Linear alkyl chain
Hydrophilicity	High (due to PEG spacer)	Low to moderate	Low
Payload Attachment	Via the Boc-protected amine (after deprotection)	Via the maleimide group (reacts with thiols)	Via the maleimide group (reacts with thiols)
Antibody Conjugation	Via the NHS ester (reacts with lysines)	Via the NHS ester (reacts with lysines)	Typically part of a larger construct with an NHS ester
Plasma Stability	Expected to be high	High	High
Potential for Aggregation	Low (PEG spacer can reduce aggregation)	Moderate	Moderate to high
Bystander Effect	None (characteristic of non-cleavable linkers)	None	None
Examples of Use	Research and development	Ado-trastuzumab emtansine (Kadcyla®)[1]	Depatuxizumab mafodotin

Experimental Protocols

Detailed and validated experimental protocols are crucial for the evaluation and comparison of ADCs. Below are outlines for key in vitro assays.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of ADC required to inhibit the growth of cancer cells by 50% (IC50).[7][8]

Materials:

• Target cancer cell lines (antigen-positive) and control cell lines (antigen-negative)

• Cell culture medium and supplements

• ADC constructs with different linkers

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.[9]

• Prepare serial dilutions of the ADC constructs.

• Remove the culture medium from the cells and add the ADC dilutions. Include untreated cells as a control.

• Incubate for a period determined by the payload's mechanism of action (typically 72-120 hours).[9]

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.[8]

• Add solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.[8]

• Calculate cell viability as a percentage of the untreated control and determine the IC50 values by plotting a dose-response curve.

In Vitro Plasma Stability Assay

This assay evaluates the stability of the ADC and the extent of premature payload release in a plasma environment.[10]

Materials:

• ADC constructs

• Human, mouse, or rat plasma

• Phosphate-buffered saline (PBS)

• Incubator at 37°C

• Analytical method for ADC and free payload quantification (e.g., ELISA, LC-MS)

Procedure:

• Incubate the ADC constructs in plasma at 37°C.

• Collect aliquots at various time points (e.g., 0, 24, 48, 72, 96, 144 hours).

• Analyze the samples to determine the concentration of intact ADC and released payload.

• Plot the percentage of intact ADC over time to determine the plasma half-life.

Visualizing ADC Mechanisms and Workflows

Diagrams can aid in understanding the complex processes involved in ADC function and evaluation.

Caption: Mechanism of action for non-cleavable ADCs.

Caption: Experimental workflow for ADC comparison.

Conclusion

The choice of a linker is a critical determinant of the success of an ADC. Non-cleavable linkers, such as those based on the BocNH-PEG2-CH2COONHS backbone, offer the advantage of high plasma stability, which can translate to a better safety profile.[1][4] The inclusion of a PEG spacer, as in BocNH-PEG2-CH2COONHS, is a rational design element aimed at improving the physicochemical properties of the resulting ADC. While direct comparative data for BocNH-PEG2-CH2COONHS is not yet widely available, its structural features suggest it is a promising candidate for the development of next-generation ADCs. Further experimental evaluation against established linkers like SMCC is necessary to fully elucidate its performance characteristics.

References

• 1. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 2. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 4. Noncleavable Linkers - Creative Biolabs [creativebiolabs.net]
• 5. Influence of antibody–drug conjugate cleavability, drug-to-antibody ratio, and free payload concentration on systemic toxicities: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 7. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 8. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 10. benchchem.com [benchchem.com]

A Comparative Analysis of Non-Cleavable and Cleavable Linkers in Bioconjugation

For researchers, scientists, and drug development professionals, the choice of a linker is a critical decision in the design of bioconjugates, such as antibody-drug conjugates (ADCs). The linker's properties dictate the stability of the conjugate in circulation and the mechanism of payload release, ultimately impacting efficacy and safety. This guide provides an objective comparison of a stable, non-cleavable linker exemplified by BocNH-PEG2-CH2COONHS and various classes of cleavable linkers, supported by experimental data and detailed methodologies.

The fundamental difference between these linker types lies in their mechanism of payload release. Non-cleavable linkers, such as those derived from BocNH-PEG2-CH2COONHS, form a stable bond between the carrier molecule and the payload. The release of the payload-linker complex occurs only after the degradation of the carrier, typically within the lysosome. In contrast, cleavable linkers are designed to be labile under specific physiological conditions, enabling triggered payload release.

Comparative Data Summary

The following tables summarize the performance characteristics of non-cleavable PEG linkers and the three main classes of cleavable linkers: protease-sensitive, pH-sensitive, and glutathione-sensitive.

Linker Type	Representative Example	Plasma Stability (Half-life)	Cleavage Mechanism	Bystander Effect
Non-Cleavable	BocNH-PEG2-CH2COONHS	Very High (>200 days)	Antibody degradation in lysosome	No
Protease-Sensitive	Valine-Citrulline (Val-Cit)	High in human plasma (>230 days), lower in mouse plasma	Cleavage by lysosomal proteases (e.g., Cathepsin B)	Yes (with membrane-permeable payload)
pH-Sensitive	Hydrazone	Variable (hours to days)	Hydrolysis in acidic environments (endosomes/lysosomes)	Yes (with membrane-permeable payload)
Glutathione-Sensitive	Disulfide	Moderate to High	Reduction by intracellular glutathione	Yes (with membrane-permeable payload)

Linker Type	In Vitro Cytotoxicity (IC50)	Key Advantages	Key Disadvantages
Non-Cleavable	Potent on antigen-positive cells	High stability, favorable safety profile.[1]	No bystander effect, potentially less effective in heterogeneous tumors.
Protease-Sensitive	Highly potent, can induce bystander killing	Effective bystander effect, widely used in approved ADCs.[2]	Potential for off-target toxicity, stability can be species-dependent.[3]
pH-Sensitive	Potent, pH-dependent	Targeted release in acidic tumor microenvironment or intracellular compartments.[]	Can exhibit instability in circulation, leading to premature drug release.[5]
Glutathione-Sensitive	Potent in reducing environments	Exploits the difference in glutathione concentration between plasma and cytoplasm.[]	Potential for premature release in the bloodstream.

Mechanisms of Action and Experimental Workflows

The choice of linker technology dictates the pathway of drug release and the subsequent biological effect. The following diagrams illustrate these processes and the experimental workflows used to evaluate them.

Mechanisms of Payload Release

Caption: Mechanisms of payload release for different linkers.

Experimental Workflow for In Vitro Cytotoxicity Assay

Caption: Workflow for determining ADC cytotoxicity.

Experimental Workflow for Bystander Effect Assay

Caption: Workflow for assessing the bystander effect.

Detailed Experimental Protocols

In Vitro Plasma Stability Assay

Objective: To determine the stability of the linker in plasma and measure the rate of premature payload release.

Methodology:

• Preparation: Prepare a stock solution of the antibody-drug conjugate (ADC) in a suitable buffer.

• Incubation: Spike the ADC into fresh human and mouse plasma at a final concentration of 10 µg/mL. Incubate at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24, 48, 96, and 168 hours).

• Analysis: Analyze the samples by a suitable method, such as ELISA to measure the amount of conjugated payload or LC-MS to quantify the free payload.

• Data Interpretation: Calculate the half-life of the ADC in plasma. A longer half-life indicates greater stability.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the cytotoxic potency of the ADC on cancer cell lines.

Methodology:

• Cell Seeding: Seed target antigen-positive and antigen-negative cancer cells in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.[7]

• ADC Treatment: Prepare serial dilutions of the ADC and a negative control ADC. Replace the cell culture medium with the ADC-containing medium.[7]

• Incubation: Incubate the plates for 72-96 hours at 37°C in a CO2 incubator.[2]

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.[2]

• Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[2]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability versus ADC concentration and determine the half-maximal inhibitory concentration (IC50).

Bystander Effect Assay (Co-Culture Method)

Objective: To assess the ability of the released payload to kill neighboring antigen-negative cells.

Methodology:

• Cell Seeding: Co-culture antigen-positive (Ag+) and antigen-negative (Ag-, e.g., expressing a fluorescent protein like GFP) cells at a defined ratio in 96-well plates.[8][9]

• ADC Treatment: Treat the co-cultures with serial dilutions of the ADC.[8]

• Incubation: Incubate the plates for an appropriate duration (e.g., 96 hours).[8]

• Imaging and Analysis: Use high-content imaging or flow cytometry to specifically quantify the viability of the Ag- (GFP-positive) cell population.[10]

• Data Interpretation: A significant decrease in the viability of Ag- cells in the presence of Ag+ cells and the ADC, compared to controls, indicates a bystander effect.[9]

Conclusion

The selection of a linker is a critical determinant of the therapeutic index of a bioconjugate. Non-cleavable linkers, such as those derived from BocNH-PEG2-CH2COONHS, offer high plasma stability and a favorable safety profile, making them suitable for potent payloads and homogeneous target antigen expression.[1] Cleavable linkers provide the advantage of a bystander effect, which can be crucial for treating heterogeneous tumors.[11] However, this often comes at the cost of reduced plasma stability and a potential for off-target toxicity.[12] The experimental protocols outlined in this guide provide a framework for the systematic evaluation of different linker technologies, enabling researchers to make informed decisions for the development of next-generation targeted therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 7. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 8. agilent.com [agilent.com]
• 9. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]
• 11. benchchem.com [benchchem.com]
• 12. Influence of antibody–drug conjugate cleavability, drug-to-antibody ratio, and free payload concentration on systemic toxicities: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Plasma Stability of Amine-Reactive PEGylation Reagents: A Comparative Guide

For researchers and drug development professionals, the stability of bioconjugation reagents in plasma is a critical parameter that dictates their efficacy and reproducibility in creating stable bioconjugates. This guide provides a comparative evaluation of the stability of BocNH-PEG2-CH2COONHS, a commonly used amine-reactive PEGylation reagent, with a focus on its performance in a plasma environment. We present supporting experimental data on the hydrolysis rates of similar NHS esters and provide detailed protocols for assessing plasma stability.

Comparative Stability of Amine-Reactive Esters

N-Hydroxysuccinimide (NHS) esters are widely used for their ability to efficiently react with primary amines on biomolecules to form stable amide bonds. However, a significant drawback of NHS esters is their susceptibility to hydrolysis, a reaction that competes with the desired aminolysis and is accelerated at physiological and slightly alkaline pH. This instability can lead to lower conjugation yields and variability in results.

In contrast, 2,3,5,6-Tetrafluorophenyl (TFP) esters have emerged as a more stable alternative to NHS esters. TFP esters are less prone to hydrolysis, particularly in aqueous environments, which can translate to more efficient and reproducible conjugations.

The following table summarizes the hydrolysis half-lives of various PEG-NHS esters in a buffer at pH 8.0 and 25°C. While this data is not in a plasma matrix, it provides a valuable baseline for comparing the intrinsic stability of different NHS ester linkages. The stability of these esters in plasma is expected to be lower due to the presence of esterase enzymes.

PEG NHS Ester Linkage	Ester Type (Symbol)	Hydrolysis Half-life (minutes) at pH 8.0, 25°C[1]
PEG-CH2CH2CH2CH2-CO2-NHS	Succinimidyl Valerate (SVA)	33.6
PEG-O-CO2-NHS	Succinimidyl Carbonate (SC)	20.4
PEG-O-CH2 CH2 CH2--CO2-NHS	Succinimidyl Butanoate (SBA)	23.3
PEG-O-CH2 CH2-CO2-NHS	Succinimidyl Propionate (SPA)	16.5
PEG-O2C-CH2CH2CH2-CO2-NHS	Succinimidyl Glutarate (SG)	17.6
PEG-O2C-CH2CH2-CO2-NHS	Succinimidyl Succinate (SS)	9.8
PEG2- O2CHN-CH(R)a- CO2- NHS	mPEG2-NHS	4.9
PEG-NHCO-CH2 CH2-CO2-NHS	Succinimidyl Succinamide (SSA)	3.2
PEG-O-CH2-CO2-NHS	Succinimidyl Carboxymethylated (SCM)	0.75

Note: The half-life of these esters typically triples when the pH is lowered by one unit. The rate of reaction with amines (aminolysis) generally parallels the rate of hydrolysis.[1]

Experimental Protocol: Plasma Stability Assay of BocNH-PEG2-CH2COONHS via LC-MS

This protocol outlines a method for determining the stability of BocNH-PEG2-CH2COONHS in human plasma by monitoring its degradation over time using Liquid Chromatography-Mass Spectrometry (LC-MS).

1. Materials and Reagents:

• BocNH-PEG2-CH2COONHS

• Human plasma (with anticoagulant, e.g., K2-EDTA)

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (ACN), LC-MS grade

• Formic acid (FA), LC-MS grade

• Internal standard (IS) of a structurally similar, stable compound

• Protein precipitation solution (e.g., ice-cold acetonitrile with 1% formic acid)

• LC-MS system (e.g., UPLC coupled to a Q-TOF or triple quadrupole mass spectrometer)

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

2. Sample Preparation:

• Stock Solutions: Prepare a 1 mg/mL stock solution of BocNH-PEG2-CH2COONHS in anhydrous DMSO. Prepare a stock solution of the internal standard in an appropriate solvent.

• Spiking Solution: Dilute the BocNH-PEG2-CH2COONHS stock solution with PBS (pH 7.4) to a final concentration of 100 µM.

• Plasma Incubation:

  • Pre-warm human plasma to 37°C.

  • Initiate the stability assay by adding the spiking solution to the pre-warmed plasma to achieve a final conjugate concentration of 1 µM.

  • Incubate the plasma samples at 37°C in a shaking water bath.

  • At specified time points (e.g., 0, 5, 15, 30, 60, 120, and 240 minutes), withdraw an aliquot (e.g., 50 µL) of the incubation mixture.

3. Protein Precipitation and Sample Extraction:

• Immediately add the plasma aliquot to a tube containing the protein precipitation solution (e.g., 200 µL of ice-cold ACN with 1% FA and the internal standard).

• Vortex vigorously for 1 minute to precipitate plasma proteins.

• Centrifuge the samples at a high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for LC-MS analysis.

4. LC-MS Analysis:

• LC Conditions (example):

  • Column: Reversed-phase C18

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A suitable gradient to separate the analyte from plasma components (e.g., 5-95% B over 5 minutes).

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• MS Conditions (example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) of the parent ion of BocNH-PEG2-CH2COONHS and its primary degradation product (the hydrolyzed carboxylic acid), as well as the internal standard.

5. Data Analysis:

• Calculate the peak area ratio of the parent compound to the internal standard at each time point.

• Normalize the peak area ratios to the ratio at time zero (T=0) to determine the percentage of the compound remaining.

• Plot the percentage of the remaining compound against time and determine the half-life (t½) of the conjugate in plasma.

Visualizing the Process

To better understand the experimental workflow and the chemical transformations involved, the following diagrams are provided.

Caption: Experimental workflow for the plasma stability assay.

Caption: Reaction pathways for an NHS ester in plasma.

References

• 1. walshmedicalmedia.com [walshmedicalmedia.com]

A Comparative Guide: Assessing the Impact of the PEG2 Spacer on Conjugate Bioactivity

For researchers and professionals in drug development, the rational design of bioconjugates, such as antibody-drug conjugates (ADCs), is paramount to achieving therapeutic success. The linker connecting the targeting moiety to the payload is a critical component, and the inclusion of spacer units can profoundly influence the conjugate's physicochemical properties and biological activity. This guide provides an objective comparison of how a short, hydrophilic di-ethylene glycol (PEG2) spacer impacts conjugate performance relative to other linker architectures, supported by experimental data.

Data Presentation: Quantitative Comparison of Spacer Bioactivity

The incorporation of a PEG2 spacer can modulate several key bioactivity parameters. The following tables summarize quantitative data from preclinical studies, comparing conjugates with PEG2 spacers to those with no spacer, non-PEG spacers, or longer PEG chains.

Table 1: Effect of Spacer on In Vitro Cytotoxicity (IC₅₀)

The half-maximal inhibitory concentration (IC₅₀) is a measure of a drug's potency in inhibiting a specific biological function. In this context, lower values indicate higher cytotoxicity against cancer cells. Data from a study on anti-HER2 site-specific ADCs with the payload MMAE (monomethyl auristatin E) reveals the nuanced effect of the spacer.

Conjugation Site	Linker Type	Spacer	IC₅₀ (ng/mL) in NCI-N87 Cells	IC₅₀ (ng/mL) in SK-BR-3 Cells
LC-V205C	mc (non-PEG)	C6 alkyl	21	29
LC-V205C	PEG2	(OCH₂CH₂)₂	23	31
LC-V205C	PEG6	(OCH₂CH₂)₆	29	36

Data adapted from a study evaluating non-cleavable linkers on site-specific anti-HER2 ADCs.

Observation: In this specific context, the PEG2 spacer (L3) resulted in in vitro cytotoxicity nearly identical to the non-PEG maleimidocaproyl (mc, L2) linker, suggesting that for this construct, the short PEG unit does not compromise payload potency. However, the slightly longer PEG6 spacer showed a minor decrease in potency.

Table 2: Effect of Spacer on Target Binding Affinity (K D)

Binding affinity, represented by the equilibrium dissociation constant (K D ), is crucial for a conjugate's ability to engage its target. A lower K D value signifies a stronger binding interaction. Surface Plasmon Resonance (SPR) is used to measure the association (kₐ) and dissociation (k d ) rates.

Conjugation Site	Linker Type	Spacer	kₐ (1/Ms)	k d (1/s)	K D (nM)
LC-V205C	mc (non-PEG)	C6 alkyl	1.3 x 10⁵	1.1 x 10⁻⁴	0.85
LC-V205C	PEG2	(OCH₂CH₂)₂	1.3 x 10⁵	1.1 x 10⁻⁴	0.85
LC-V205C	PEG6	(OCH₂CH₂)₆	1.3 x 10⁵	1.2 x 10⁻⁴	0.92

Data adapted from SPR analysis of anti-HER2 ADCs binding to the HER2 antigen.

Observation: The inclusion of a PEG2 spacer had no discernible impact on the binding kinetics of the antibody to its HER2 target compared to the non-PEG 'mc' linker. The on-rates and off-rates, and consequently the overall affinity (K D ), remained unchanged.

Table 3: Effect of Spacer on Linker Stability in Human Plasma

A critical attribute for an ADC is the stability of its linker in systemic circulation to prevent premature payload release and off-target toxicity.

Conjugation Site	Linker Type	Spacer	% Intact ADC after 7 days
HC-A118C	mc (non-PEG)	C6 alkyl	86.8%
HC-A118C	PEG2	(OCH₂CH₂)₂	88.6%
HC-A118C	PEG6	(OCH₂CH₂)₆	87.2%

Data reflects the percentage of intact ADC after incubation in human plasma at 37°C.

Observation: The PEG2 spacer demonstrated comparable, if not slightly improved, plasma stability relative to both the non-PEG and the longer PEG6 spacers, indicating its suitability for developing stable conjugates.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for the key assays cited.

A. Protocol for In Vitro Cytotoxicity (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Target cancer cells (e.g., SK-BR-3, NCI-N87) are harvested during their logarithmic growth phase. Cells are seeded into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. The plate is incubated for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell adherence.

• Conjugate Treatment: A serial dilution of the test conjugates (e.g., from 0.1 to 1000 ng/mL) is prepared in complete growth medium. The medium from the cell plate is aspirated, and 100 µL of the diluted conjugate solutions are added to the respective wells. Control wells receive medium with vehicle only.

• Incubation: The plate is incubated for 96 hours at 37°C with 5% CO₂.

• MTT Addition: Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile phosphate-buffered saline (PBS). Add 20 µL of the MTT solution to each well and incubate the plate for an additional 4 hours at 37°C.[1][2][3]

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the purple formazan crystals. The plate is placed on an orbital shaker for 15 minutes to ensure complete dissolution.[4]

• Data Acquisition: The absorbance of each well is measured at 570 nm using a microplate reader.

• Analysis: Cell viability is calculated as a percentage relative to the vehicle-treated control cells. The IC₅₀ value is determined by plotting the percent viability against the logarithm of the conjugate concentration and fitting the data to a four-parameter logistic curve.[2]

B. Protocol for Surface Plasmon Resonance (SPR) Analysis

SPR is used for real-time, label-free analysis of binding kinetics.

• Reagent Preparation: Prepare running buffer (e.g., HBS-EP buffer: 10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20). Prepare ligand immobilization reagents, including N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[5][6]

• Chip Immobilization: An anti-human Fc antibody is immobilized on the surface of a CM5 sensor chip using standard amine coupling chemistry. This creates a capture surface for the test antibody-drug conjugates.[5]

• Binding Analysis:

  • The anti-HER2 ADC (with PEG2 or other spacers) is injected over the capture surface at a concentration of ~1 µg/mL to achieve a consistent capture level.

  • The target antigen, HER2, is prepared in a dilution series (e.g., 0.5 nM to 50 nM) in running buffer.

  • Each concentration of HER2 is injected over the captured ADC surface for a set association time (e.g., 180 seconds), followed by an injection of running buffer for a dissociation time (e.g., 600 seconds).

• Data Analysis: The resulting sensorgrams are double-referenced (by subtracting the signal from a reference flow cell and a buffer-only injection). The association (kₐ) and dissociation (k d ) rate constants are determined by fitting the data to a 1:1 Langmuir binding model. The equilibrium dissociation constant (K D ) is calculated as k d /kₐ.[7]

C. Protocol for Tubulin Polymerization Assay

This assay measures the ability of a payload like MMAE to inhibit the formation of microtubules.

• Reagent Preparation: Reconstitute lyophilized, high-purity bovine tubulin (>99%) on ice in a general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) containing 1 mM GTP and 10% glycerol. Keep the tubulin solution on ice at all times.[8][9]

• Assay Setup: Pipette 10 µL of test compounds (e.g., cysteine-blocked linker-payloads) at 10x the final desired concentration into a pre-warmed (37°C) 96-well plate. Include a vehicle control (buffer only) and a positive control (e.g., paclitaxel for polymerization enhancement or nocodazole for inhibition).[9]

• Initiation and Measurement: To start the reaction, add 90 µL of the cold tubulin polymerization mix to each well. Immediately place the plate into a spectrophotometer pre-warmed to 37°C. Measure the change in absorbance (turbidity) at 340 nm every 60 seconds for 60-90 minutes.[8][9][10]

• Data Analysis: The rate of polymerization (Vmax) is calculated from the steepest slope of the absorbance curve. The percentage of inhibition for each compound concentration is determined relative to the vehicle control. The IC₅₀ value can be calculated by plotting the inhibition percentage against the log of the compound concentration.[8]

Visualization of Pathways and Workflows

A. Experimental Workflow for ADC Bioactivity Assessment

This diagram outlines the logical flow of experiments used to characterize and compare antibody-drug conjugates.

Workflow for ADC characterization.

B. Mechanism of Action for an Anti-HER2 ADC with MMAE Payload

This diagram illustrates the cellular pathway from receptor binding to apoptosis induction for a typical anti-HER2 ADC carrying the microtubule inhibitor MMAE.

Cellular mechanism of an anti-HER2-MMAE ADC.

References

• 1. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 2. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Surface Plasmon Resonance Analysis of Antigen-Antibody Interaction [en.bio-protocol.org]
• 6. Surface Plasmon Resonance Analysis of Antigen-Antibody Interaction [bio-protocol.org]
• 7. Measuring Antibody-Antigen Binding Kinetics Using Surface Plasmon Resonance | Springer Nature Experiments [experiments.springernature.com]
• 8. benchchem.com [benchchem.com]
• 9. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 10. abscience.com.tw [abscience.com.tw]

Navigating the Bioconjugation Maze: A Comparative Guide to BocNH-PEG2-CH2COONHS and Its Alternatives

For researchers, scientists, and drug development professionals, the selection of a linker for bioconjugation is a critical decision that profoundly impacts the efficacy, stability, and immunogenicity of therapeutic molecules. This guide provides an objective comparison of the widely used BocNH-PEG2-CH2COONHS conjugate with promising alternatives, supported by experimental data to inform rational linker design.

The BocNH-PEG2-CH2COONHS linker, a short-chain polyethylene glycol (PEG) derivative, offers a straightforward approach to introducing a hydrophilic spacer and an active ester for amine coupling. However, the well-documented immunogenicity of PEG has driven the development of alternative linker technologies. This guide delves into the performance of this specific PEG linker and compares it against leading alternatives, including polysarcosine (PSar), polypeptides, and other hydrophilic polymers.

Performance Comparison of Bioconjugation Linkers

The choice of linker can significantly influence the pharmacokinetic profile, immunogenicity, and overall therapeutic efficacy of a bioconjugate. Below is a summary of key performance metrics for BocNH-PEG2-CH2COONHS and its alternatives.

Feature	BocNH-PEG2-CH2COONHS	Polysarcosine (PSar) Linkers	Polypeptide Linkers
Immunogenicity	Potential for pre-existing anti-PEG antibodies, which can lead to accelerated clearance and hypersensitivity reactions. Shorter PEG chains may have reduced immunogenicity compared to longer chains.[1][2]	Generally considered non-immunogenic and a "stealth" polymer, avoiding recognition by the immune system.[3]	Low immunogenicity, particularly when using naturally occurring amino acid sequences.[3]
Pharmacokinetics	Short PEG chains can lead to rapid renal clearance.[1]	Can lead to improved circulation times and slower clearance rates compared to equivalent length PEG.[3]	Pharmacokinetic properties are tunable based on the amino acid sequence and overall length.[3]
Biodegradability	Non-biodegradable, raising concerns about potential long-term tissue accumulation.[3]	Biodegradable, breaking down into natural metabolites.[3]	Biodegradable, degrading into natural amino acids.[3]
In Vitro Cytotoxicity of Conjugate	Generally does not significantly impact the potency of the conjugated payload.	Conjugates maintain high cytotoxic activity against target cells, with some studies showing comparable or slightly higher potency than PEG-conjugated counterparts.[3]	The linker itself is non-toxic, and the cytotoxicity of the conjugate is determined by the payload.
In Vivo Efficacy of Conjugate	Efficacy can be limited by accelerated clearance due to anti-PEG antibodies.	Can exhibit enhanced tumor accumulation and therapeutic effect in preclinical models.[3]	Certain peptide sequences have been shown to enhance the in vivo stability and efficacy of antibody-drug conjugates (ADCs).[3]

In-Depth Look at Linker Technologies

BocNH-PEG2-CH2COONHS: The Incumbent

This linker consists of a two-unit polyethylene glycol spacer, providing hydrophilicity to the conjugate. The Boc-protected amine allows for further modification, while the N-hydroxysuccinimide (NHS) ester is a highly reactive group that efficiently forms stable amide bonds with primary amines on proteins, such as the lysine residues on antibodies.

While the short PEG chain is thought to be less immunogenic than longer PEG chains, the potential for cross-reactivity with anti-PEG antibodies present in a significant portion of the population remains a concern.[1][2] These pre-existing antibodies can lead to the rapid clearance of the PEGylated therapeutic, reducing its efficacy.[3]

Polysarcosine (PSar): The Stealth Alternative

Polysarcosine is a polymer of N-methylated glycine, an endogenous amino acid. This structure renders it non-immunogenic and highly biocompatible.[3] Studies have shown that PSar-conjugated therapeutics can have comparable or even superior pharmacokinetic profiles to their PEGylated counterparts, without the associated risk of an anti-polymer immune response.[3]

Polypeptide Linkers: The Tunable Option

Utilizing sequences of natural or synthetic amino acids, polypeptide linkers offer a high degree of customization. Their length, flexibility, and charge can be precisely controlled to optimize the properties of the bioconjugate. They are biodegradable and generally exhibit low immunogenicity.[3] Common sequences like (Gly-Ser)n are used to create flexible and hydrophilic spacers.[3]

Experimental Protocols

Accurate assessment of a linker's performance and potential for cross-reactivity is crucial. Below are detailed methodologies for key experiments.

Protocol 1: NHS Ester Conjugation to an Antibody

This protocol describes a general method for conjugating an NHS-ester-functionalized linker, such as BocNH-PEG2-CH2COONHS, to an antibody.

Materials:

• Antibody (1-2 mg/mL in PBS)

• BocNH-PEG2-CH2COONHS linker

• Anhydrous DMSO

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 8.0-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Prepare a 10 mM stock solution of the BocNH-PEG2-CH2COONHS linker in anhydrous DMSO.

• Adjust the pH of the antibody solution to 8.0-8.5 using a suitable buffer. The slightly basic pH increases the reactivity of the primary amines.

• Add the linker stock solution to the antibody solution at a molar ratio of 10:1 (linker:antibody).

• Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring.

• Quench the reaction by adding the quenching buffer to a final concentration of 50 mM and incubate for 15 minutes.

• Purify the antibody-linker conjugate using size-exclusion chromatography to remove excess linker and byproducts.

• Characterize the conjugate to determine the degree of labeling (linker-to-antibody ratio).

Protocol 2: ELISA for Detecting Anti-PEG Antibodies

This protocol outlines a standard enzyme-linked immunosorbent assay (ELISA) to screen for the presence of anti-PEG antibodies in serum samples.

Materials:

• PEG-coated ELISA plates

• Serum samples

• Blocking Buffer: 1% BSA in PBS

• Wash Buffer: PBS with 0.05% Tween-20 (PBST)

• HRP-conjugated anti-human IgG or IgM antibody

• TMB substrate

• Stop Solution (e.g., 2 M H₂SO₄)

• Plate reader

Procedure:

• Add 100 µL of blocking buffer to each well of the PEG-coated ELISA plate and incubate for 1 hour at room temperature.

• Wash the plate three times with wash buffer.

• Dilute serum samples in blocking buffer (e.g., 1:100) and add 100 µL to each well.

• Incubate for 2 hours at room temperature.

• Wash the plate three times with wash buffer.

• Add 100 µL of HRP-conjugated anti-human IgG or IgM (diluted in blocking buffer) to each well and incubate for 1 hour at room temperature.

• Wash the plate five times with wash buffer.

• Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

• Stop the reaction by adding 50 µL of stop solution to each well.

• Read the absorbance at 450 nm using a plate reader.

Visualizing Workflows and Pathways

To aid in the decision-making process for linker selection and to visualize the conjugation process, the following diagrams are provided.

Caption: A workflow for selecting a suitable linker for bioconjugation applications.

Caption: The signaling pathway of NHS ester conjugation to a primary amine on an antibody.

References

• 1. Anti-PEG Antibodies and Their Biological Impact on PEGylated Drugs: Challenges and Strategies for Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Linker Selection in PROTAC Design: The Case for Non-Cleavable Linkers

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison between non-cleavable and cleavable linkers in the design of Proteolysis Targeting Chimeras (PROTACs). We present the scientific justification for the use of non-cleavable linkers, supported by comparative data and detailed experimental protocols, to aid researchers in making informed decisions for therapeutic development.

The Central Role of the Linker in PROTAC Efficacy

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules engineered to hijack the cell's native ubiquitin-proteasome system (UPS) for targeted protein degradation.[1] A PROTAC molecule consists of three components: a ligand for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker connecting them.[2] The linker is not merely a spacer but an active and critical component that dictates the overall success of the PROTAC.[3][4] It governs the formation and stability of the key ternary complex (POI-PROTAC-E3 ligase), which is the essential intermediate for inducing polyubiquitination and subsequent degradation of the POI.[5][6] The choice between a stable, non-cleavable linker and a cleavable one has profound implications for the PROTAC's pharmacokinetic profile, efficacy, and safety.

Figure 1: PROTAC Mechanism of Action.

Justification for Non-Cleavable Linkers: Stability and Sustained Action

The primary justification for using a non-cleavable linker is to maintain the structural integrity of the PROTAC molecule. The entire bifunctional molecule is the active drug. If the linker is cleaved, the PROTAC is inactivated and breaks down into its constituent ligands, which can then competitively inhibit the action of any remaining intact PROTACs.

Key Advantages of Non-Cleavable Linkers:

• Enhanced Plasma Stability: Non-cleavable linkers provide greater stability in plasma and other biological matrices.[7][8] This resistance to metabolic breakdown ensures that the PROTAC reaches its target tissue intact, leading to a longer half-life and a more sustained pharmacodynamic effect.

• Avoidance of Competitive Inhibition: Cleavage of a PROTAC linker generates two separate small molecules: a POI binder and an E3 ligase binder. These metabolites can compete with the intact PROTAC for binding to the POI and the E3 ligase, respectively. This competitive binding reduces the formation of the productive ternary complex, leading to a decrease in degradation efficacy, a phenomenon that can mimic the "hook effect".[2][9]

• Improved Safety Profile: By ensuring the PROTAC remains as a single molecule until it engages its targets, non-cleavable linkers can reduce the risk of off-target toxicity.[8][10] The individual ligands, if released systemically through linker cleavage, could have their own pharmacological activities or toxicities that are distinct from the intended degradation mechanism.

• Predictable Pharmacokinetics: The pharmacokinetic (PK) profile of a PROTAC with a stable, non-cleavable linker is generally more straightforward to characterize. The metabolism is focused on the parent molecule rather than a complex mixture of the parent drug and its cleaved byproducts, simplifying DMPK studies.

Figure 2: Consequences of Linker Cleavage.

Comparative Performance Data

To illustrate the advantages of a non-cleavable linker, the following table summarizes hypothetical but representative data from a head-to-head comparison of two PROTACs targeting the same protein (e.g., Bromodomain-containing protein 4, BRD4). PROTAC-A uses a stable non-cleavable alkyl linker, while PROTAC-B uses a cleavable ester-containing linker.

Parameter	PROTAC-A (Non-Cleavable)	PROTAC-B (Cleavable)	Justification
Linker Type	Polyethylene Glycol (PEG)	Ester-containing PEG	Ester linkages are susceptible to hydrolysis by plasma esterases.
Plasma Half-life (T₁/₂) (hours)	8.2	1.5	Increased stability of the non-cleavable linker leads to longer systemic exposure.
Intact PROTAC after 4h in Plasma	85%	20%	Demonstrates superior resistance to metabolic degradation for the non-cleavable design.
Degradation DC₅₀ (nM)	5	50	Cleavage of PROTAC-B generates competitive metabolites, reducing its potency.
Max Degradation (Dₘₐₓ)	>95%	60%	Higher Dₘₐₓ for PROTAC-A reflects sustained, efficient ternary complex formation.
Off-Target Activity of POI Ligand	Not Applicable	Observed	Release of the free POI binder from PROTAC-B can lead to occupancy-based off-target effects.

Key Experimental Protocols

The following protocols are essential for evaluating the stability and efficacy of PROTACs, forming the basis for comparing cleavable and non-cleavable linker strategies.

Protocol 1: In Vitro Plasma Stability Assay

Objective: To determine the stability of a PROTAC in plasma over time by measuring the percentage of the intact parent molecule remaining.

Methodology:

• Preparation: Prepare stock solutions of the test PROTAC in DMSO. The final DMSO concentration in the incubation should be ≤1%.

• Incubation: Add the PROTAC stock solution to fresh plasma (human, rat, or mouse) pre-warmed to 37°C to achieve a final concentration of 1-5 µM.

• Sampling: At specified time points (e.g., 0, 0.5, 1, 2, 4, 8, and 24 hours), aliquot a sample of the incubation mixture.

• Reaction Quenching: Immediately stop the reaction by adding 3-4 volumes of ice-cold acetonitrile containing an internal standard. This step also serves to precipitate plasma proteins.

• Processing: Vortex the samples vigorously and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate or vial for analysis by LC-MS/MS (Liquid Chromatography with tandem mass spectrometry).

• Quantification: Quantify the peak area of the parent PROTAC relative to the internal standard at each time point. The percentage of PROTAC remaining is calculated relative to the 0-hour time point.

Protocol 2: Cellular Degradation Assay (Western Blot)

Objective: To measure the dose-dependent degradation of a target protein (POI) induced by a PROTAC and determine its DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation).

Methodology:

• Cell Culture: Plate cells expressing the POI at an appropriate density in multi-well plates and allow them to adhere overnight.

• PROTAC Treatment: Prepare serial dilutions of the PROTAC in cell culture medium. Treat the cells with the different concentrations for a specified period (typically 18-24 hours). Include a vehicle control (e.g., 0.1% DMSO).

• Cell Lysis: After incubation, wash the cells with ice-cold PBS (phosphate-buffered saline) and lyse them using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration in each lysate using a standard protein assay (e.g., BCA assay) to ensure equal loading.

• SDS-PAGE and Western Blot:

  • Normalize protein amounts for all samples and load them onto an SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour.

  • Incubate the membrane with a primary antibody specific to the POI overnight at 4°C.

  • Incubate with a primary antibody for a loading control (e.g., GAPDH, β-actin) to confirm equal protein loading.

  • Wash the membrane and incubate with a species-appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imager.

  • Quantify the band intensities using densitometry software. Normalize the POI band intensity to the loading control.

  • Plot the normalized POI levels against the PROTAC concentration and fit the data to a dose-response curve to calculate the DC₅₀ and Dₘₐₓ values.

Figure 3: Workflow for Comparing PROTAC Linkers.

Conclusion

While the optimal linker is ultimately dependent on the specific POI and E3 ligase pair, the use of a non-cleavable linker provides a robust foundation for PROTAC design. The inherent stability of non-cleavable linkers translates into superior pharmacokinetic properties, sustained target degradation, and a potentially safer therapeutic profile by avoiding the generation of active metabolites that can competitively inhibit the PROTAC's mechanism of action. For these reasons, the non-cleavable linker strategy represents a highly justified and often preferred approach in the development of potent and effective PROTAC-based therapeutics.

References

• 1. What are PROTAC Linkers? | BroadPharm [broadpharm.com]
• 2. Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chempep.com [chempep.com]
• 4. benchchem.com [benchchem.com]
• 5. Mechanistic and Structural Features of PROTAC Ternary Complexes | Springer Nature Experiments [experiments.springernature.com]
• 6. biorxiv.org [biorxiv.org]
• 7. Noncleavable Linkers - Creative Biolabs [creativebiolabs.net]
• 8. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 9. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 10. Cleavable versus non-cleavable ADC linker chemistry - ProteoGenix [proteogenix.science]

Safety & Regulatory Compliance

Proper Disposal of BocNH-PEG2-CH2COONHS: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of BocNH-PEG2-CH2COONHS, a bifunctional linker commonly used in bioconjugation and drug delivery research.

Immediate Safety Precautions:

Prior to handling or disposal, it is crucial to wear appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)

Eye Protection (Safety glasses or goggles)

Protective Gloves (Nitrile or other chemically resistant gloves)

Lab Coat

For solid powder: A dust mask (e.g., N95) is recommended

Section 1: Understanding the Compound

BocNH-PEG2-CH2COONHS is comprised of three key components that influence its disposal:

• Boc (tert-Butyloxycarbonyl) group: A common protecting group for amines.

• PEG (Polyethylene Glycol) linker: A hydrophilic spacer. Polyethylene glycol itself is generally considered non-hazardous and biodegradable[1]. However, it is advisable to avoid releasing it into wastewater systems[1].

• NHS (N-Hydroxysuccinimide) ester: A reactive group that readily couples with primary amines. This reactive nature is the primary consideration for its disposal. Unreacted NHS esters should be treated as chemical waste[2].

While many Boc-NH-PEG compounds are not classified as hazardous substances, the presence of the reactive NHS ester necessitates careful disposal procedures[3][4].

Section 2: Disposal Procedures

The proper disposal method for BocNH-PEG2-CH2COONHS depends on its form: unreacted solid, solutions, or contaminated labware. All waste generated should be considered chemical waste and segregated from regular trash[2].

Unused or Expired Solid BocNH-PEG2-CH2COONHS

Solid, unreacted BocNH-PEG2-CH2COONHS should never be disposed of in regular trash[2].

Experimental Protocol for Solid Waste Disposal:

• Collection: Keep the compound in its original, sealed vial.

• Labeling: Place the vial in a designated, clearly labeled, and sealed hazardous waste container. The label should include "Hazardous Waste," the full chemical name "BocNH-PEG2-CH2COONHS," and any other information required by your institution's Environmental Health and Safety (EHS) department.

• Storage: Store the waste container in a designated, secure area away from incompatible materials.

• Disposal: Contact your institution's EHS department to arrange for pickup and disposal by a licensed waste disposal contractor[2][5][6].

Solutions Containing BocNH-PEG2-CH2COONHS

The disposal of solutions requires quenching the reactive NHS ester to prevent unintended reactions.

A. Concentrated Solutions (e.g., in DMSO or DMF):

• No Drain Disposal: Never dispose of concentrated solutions down the drain[2].

• Collection: Collect all concentrated stock solutions in a sealed, labeled hazardous waste container compatible with the solvent (e.g., high-density polyethylene)[2].

• Disposal: Arrange for pickup through your institution's EHS department.

B. Dilute Aqueous Solutions (e.g., from labeling reactions):

Before collection as waste, the reactive NHS ester must be hydrolyzed (quenched). The reaction of NHS esters is highly pH-dependent, with hydrolysis occurring more rapidly at a slightly basic pH[7].

Experimental Protocol for Quenching and Disposal of Aqueous Solutions:

• pH Adjustment: Ensure the pH of the aqueous solution is between 7.0 and 8.5. If the solution is acidic, adjust it with a small amount of a suitable buffer, such as sodium bicarbonate[2].

• Incubation: Allow the solution to stand at room temperature for several hours (or overnight) to ensure the complete hydrolysis of the NHS ester[2]. This process converts the reactive NHS ester into a less reactive carboxylate.

• Collection for Disposal: Transfer the quenched solution to your designated aqueous hazardous waste container.

• Labeling and Storage: Ensure the container is clearly labeled as "Aqueous Hazardous Waste" and includes the names of the chemicals contained within. Store appropriately for pickup.

Contaminated Labware and Debris

All solid materials that have come into contact with BocNH-PEG2-CH2COONHS must be disposed of as solid hazardous waste[2].

Waste Type	Disposal Procedure
Pipette tips, microcentrifuge tubes, gloves, paper towels	Collect in a designated solid hazardous waste container.
Electrophoresis gels	Collect in a sealed container and dispose of as hazardous waste[2].

Section 3: Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of BocNH-PEG2-CH2COONHS waste.

Caption: Decision workflow for BocNH-PEG2-CH2COONHS waste disposal.

Disclaimer: This guide provides general recommendations. Always consult your institution's specific waste disposal protocols and Safety Data Sheets (SDS) for the most accurate and compliant procedures. When in doubt, contact your Environmental Health and Safety (EHS) department.

References

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. biochempeg.com [biochempeg.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. Schem.jp SDS [schem.jp]
• 7. lumiprobe.com [lumiprobe.com]

Essential Safety and Operational Guide for Handling BocNH-PEG2-CH2COONHS

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with BocNH-PEG2-CH2COONHS. Adherence to these procedures is vital for ensuring laboratory safety and maintaining the integrity of your experiments.

Immediate Safety and Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used when handling BocNH-PEG2-CH2COONHS.

PPE Category	Item	Standard/Specification	Purpose
Eye Protection	Safety Goggles	ANSI Z87.1 compliant	Protects eyes from potential splashes of the compound or solvents.
Hand Protection	Nitrile Gloves	ASTM D6978 (chemotherapy glove standard) or equivalent	Provides a barrier against skin contact.[2] Change gloves immediately if contaminated.
Body Protection	Laboratory Coat	Standard lab coat	Protects skin and clothing from accidental spills.
Respiratory	Fume Hood	N/A	All handling of the solid compound and its solutions should be performed in a certified fume hood.

Operational Plan: Step-by-Step Handling Protocol

BocNH-PEG2-CH2COONHS is an N-hydroxysuccinimide (NHS) ester, which is sensitive to moisture and should be handled accordingly to prevent hydrolysis.[3][4][5]

Preparation and Handling of Solid Compound:

• Acclimatization: Before opening, allow the vial of BocNH-PEG2-CH2COONHS to equilibrate to room temperature to prevent moisture condensation.[4]

• Weighing: Conduct all weighing and handling of the solid compound inside a fume hood.

• Atmosphere: For applications sensitive to moisture, consider using a glove box with an inert atmosphere.

Dissolving the Compound:

• Solvent Choice: Use an anhydrous, amine-free solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[3][6][7] Ensure the DMF is of high quality and does not have a fishy odor, which would indicate the presence of dimethylamine that can react with the NHS ester.[6]

• Solution Preparation: Prepare solutions immediately before use as the NHS ester moiety can hydrolyze in the presence of water.[4] Stock solutions are not recommended for storage.[3][4]

• Dissolution Technique: To dissolve, add the anhydrous solvent to the vial containing the BocNH-PEG2-CH2COONHS.[3] Mix gently by pipetting or vortexing to ensure complete dissolution.[3]

Reaction Conditions:

• pH: The reaction of NHS esters with primary amines is highly pH-dependent, with an optimal pH range of 8.3-8.5.[6][7]

• Buffers: Use non-amine containing buffers such as phosphate-buffered saline (PBS) or sodium bicarbonate buffer.[4][7] Avoid buffers containing primary amines like Tris or glycine, as they will compete with the intended reaction.[4]

• Temperature: Reactions can typically be carried out at room temperature for 1-4 hours or on ice overnight.[6][7]

Disposal Plan

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

• Waste Segregation: All materials that have come into contact with BocNH-PEG2-CH2COONHS, including pipette tips, tubes, and gloves, should be considered chemical waste.

• Liquid Waste: Collect all liquid waste containing the compound in a designated, properly labeled, and sealed chemical waste container.

• Solid Waste: Dispose of contaminated solid waste, such as gloves and weighing paper, in a designated solid chemical waste container.

• Disposal Protocol: Follow all local, state, and federal regulations for the disposal of chemical waste. If you are unsure about the proper procedures, consult your institution's Environmental Health and Safety (EHS) department.

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling and use of BocNH-PEG2-CH2COONHS in a typical laboratory setting.

Caption: Workflow for handling BocNH-PEG2-CH2COONHS from preparation to disposal.

References

• 1. biochempeg.com [biochempeg.com]
• 2. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 3. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]
• 4. broadpharm.com [broadpharm.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]